Cedrene

• CAS: 469-61-4

Core Science & Biosynthesis

The Botanical Origins and Quantification of Alpha-Cedrene and Cedrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of the sesquiterpenoids alpha-cedrene and cedrol (B397079). Primarily found in the essential oils of conifers, these compounds are of significant interest for their potential therapeutic applications, including sedative, anxiolytic, and muscle-modulating properties. This document outlines the botanical sources, quantitative data on their prevalence, detailed experimental protocols for their extraction and analysis, and a review of their known signaling pathways.

Natural Sources and Quantitative Analysis

Alpha-cedrene and cedrol are predominantly biosynthesized in plant species belonging to the Cupressaceae family, which includes cedars, junipers, and cypresses. The concentration of these compounds can vary significantly based on the specific species, geographical origin, and the part of the plant used for extraction (e.g., wood, leaves).

Table 1: Quantitative Analysis of Alpha-Cedrene in Various Essential Oils

Botanical Name	Common Name	Plant Part	α-Cedrene Concentration (%)
Juniperus virginiana	Virginian Cedarwood	Wood	20.0 - 35.0[1]
Juniperus virginiana	Eastern Red Cedar	Wood	28.11[1]
Cupressus funebris	Chinese Cedarwood	Wood	13.0 - 29.0[2]
Cupressus funebris	Weeping Cypress	Wood	13.17[3]
Cupressus funebris	Chinese Weeping Cypress	-	9.3[4]
Juniperus chinensis	Chinese Juniper	Wood	4.8[5]
Juniperus morrisonicola	Morrison's Juniper	Wood	8.16[6]
Cedrus deodara	Himalayan Cedar	-	Major Constituent[7]

Table 2: Quantitative Analysis of Cedrol in Various Essential Oils

Botanical Name	Common Name	Plant Part	Cedrol Concentration (%)
Juniperus virginiana	Virginian Cedarwood	Wood	16.0 - 32.0[8][9]
Juniperus virginiana	Eastern Red Cedar	Wood	24.58[1]
Juniperus mexicana	Texas Cedarwood	Wood	19.0 - 23.1[10]
Cupressus funebris	Chinese Cedarwood	Wood	10.0 - 20.0[2]
Cupressus funebris	Chinese Weeping Cypress	-	24.0[4]
Juniperus foetidissima	Stinking Juniper	Wood	13.0 - 15.0
Juniperus chinensis	Chinese Juniper	-	Major Constituent[9]
Origanum onites	Turkish Oregano	-	Identified[11]

Experimental Protocols

The extraction and quantification of alpha-cedrene and cedrol from botanical sources are critical for research and development. The following protocols provide a standardized approach for these procedures.

Protocol 1: Extraction of Essential Oils by Steam Distillation

Steam distillation is the most common method for extracting essential oils from aromatic plant materials.[12] This process involves passing steam through the plant material to vaporize the volatile compounds, which are then condensed and collected.

Materials and Equipment:

• Chopped or ground wood/plant material

• Distilled water

• Steam distillation apparatus (still, condenser, separator)

• Heating source

• Collection flasks

Procedure:

• Preparation of Plant Material: The wood or other plant parts should be comminuted to increase the surface area for efficient oil extraction.

• Apparatus Setup: Assemble the steam distillation unit. The plant material is placed in the still.

• Distillation: Heat the water to generate steam, which is then passed through the plant material. The steam, carrying the volatile essential oils, is directed to the condenser.

• Condensation: The steam and oil vapor are cooled in the condenser, returning them to a liquid state.

• Separation: The condensed liquid, a mixture of essential oil and hydrosol (water), is collected in a separator. Due to their immiscibility, the oil will typically form a layer on top of the water and can be siphoned off.

• Drying and Storage: The collected essential oil can be dried using an anhydrous salt (e.g., sodium sulfate) and should be stored in a dark, airtight container, preferably under refrigeration, to prevent degradation.

Protocol 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating, identifying, and quantifying the individual components of a complex mixture like an essential oil.[10]

Materials and Equipment:

• Essential oil sample

• Volatile solvent (e.g., hexane (B92381) or ethanol)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a nonpolar column like DB-5ms)

• Helium carrier gas

• Reference standards for alpha-cedrene and cedrol

Procedure:

• Sample Preparation: Prepare a dilute solution of the essential oil in a suitable volatile solvent (e.g., 1% solution in hexane).

• GC-MS Instrument Setup:

  • Injector: Set the injector temperature to a value that ensures rapid volatilization of the sample without degradation (e.g., 250 °C).

  • Oven Program: A temperature program is used to separate the components based on their boiling points. A typical program might start at a low temperature (e.g., 60 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 240 °C).

  • Carrier Gas: Use helium at a constant flow rate.

  • Mass Spectrometer: The MS is set to scan a specific mass range (e.g., 40-400 amu) to detect the fragmented ions of the eluted compounds.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: As the components elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectra are recorded.

• Component Identification: The identification of alpha-cedrene and cedrol is achieved by comparing their retention times and mass spectra with those of pure reference standards and by matching the spectra with a library database (e.g., NIST).

• Quantification: The concentration of each compound is determined by integrating the area of its corresponding peak in the chromatogram. The percentage composition is calculated by dividing the peak area of the individual component by the total area of all peaks.

Signaling Pathways and Biological Activities

Recent research has begun to elucidate the mechanisms through which alpha-cedrene and cedrol exert their biological effects.

Alpha-Cedrene: Muscle Hypertrophy via MOR23

Alpha-cedrene has been identified as a ligand for the mouse olfactory receptor 23 (MOR23).[13] Interestingly, this receptor is also expressed in skeletal muscle tissue. The binding of alpha-cedrene to MOR23 in myotubes initiates a signaling cascade that promotes muscle growth and attenuates atrophy.[13] This pathway involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). Elevated cAMP levels then activate Protein Kinase A (PKA), which in turn phosphorylates and activates the transcription factor cAMP-responsive element-binding protein (CREB).[13] Activated CREB promotes the transcription of genes involved in myogenesis and muscle hypertrophy.

α-Cedrene signaling pathway in skeletal muscle.

Cedrol: Sedative and Anxiolytic Effects

The sedative and anxiolytic properties of cedrol are thought to be mediated through its interaction with multiple neurotransmitter systems in the central nervous system. Studies suggest that cedrol's anxiolytic effects may be mediated through the serotonergic (5-HT) and dopaminergic (DA) pathways.[1][14][15] Specifically, cedrol has been shown to increase levels of serotonin (B10506) and decrease levels of dopamine.[1][15] The sedative effects of cedrol are also linked to the GABAergic system, as it has been observed to prolong pentobarbital-induced sleeping time, suggesting a potentiation of GABAA receptor activity.[16]

Proposed mechanisms of cedrol's neurological effects.

Experimental Workflow Visualization

The following diagram illustrates a comprehensive workflow for the investigation of alpha-cedrene and cedrol, from the initial plant material to the final data analysis and biological activity assessment.

Comprehensive workflow for the study of α-cedrene and cedrol.

References

• 1. The anxiolytic effect of Juniperus virginiana L. essential oil and determination of its active constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rockymountainoils.com [rockymountainoils.com]
• 4. mdpi.com [mdpi.com]
• 5. distillique.co.za [distillique.co.za]
• 6. researchgate.net [researchgate.net]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. essenceofthyme.com [essenceofthyme.com]
• 9. ijpbp.com [ijpbp.com]
• 10. benchchem.com [benchchem.com]
• 11. Cedrol - Wikipedia [en.wikipedia.org]
• 12. A Comprehensive Guide to Essential Oil Extraction Methods [newdirectionsaromatics.com]
• 13. α-Cedrene, a Newly Identified Ligand of MOR23, Increases Skeletal Muscle Mass and Strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Anxiolytic Effect of Cedrol on Behavior and Brain Neurotransmitter Levels of Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]

Biological activities of cedrene isomers in cancer cells

An In-depth Technical Guide on the Biological Activities of Cedrene (B97730) Isomers and their Derivatives in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrene, a naturally occurring sesquiterpene found in the essential oil of cedar, exists in two primary isomeric forms: α-cedrene and β-cedrene. These compounds, along with their oxygenated derivatives like cedrol (B397079), have garnered interest in the scientific community for their potential therapeutic properties, including anticancer activities. This technical guide provides a comprehensive overview of the current state of research on the biological activities of cedrene isomers and the closely related derivative, cedrol, in cancer cells. The document summarizes key quantitative data, details experimental protocols, and visualizes the molecular pathways involved. While research directly on α- and β-cedrene is limited, the extensive studies on cedrol offer valuable insights into the potential mechanisms of action for this class of compounds.

Quantitative Data Summary

The cytotoxic effects of cedrene isomers and their derivatives have been evaluated against various cancer cell lines. The following tables summarize the available quantitative data, primarily focusing on IC50 values, which represent the concentration of a compound required to inhibit the growth of 50% of a cell population.

Table 1: Cytotoxicity of α-Cedrene in Cancer Cells

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
α-Cedrene	Leukemia	Not Specified	22.2 µg/mL	[1]

Table 2: Cytotoxicity of Cedrol in Cancer Cells

Compound	Cancer Cell Line	Assay	IC50 Value (µM)	Reference
Cedrol	Leukemia (K562)	MTT Assay	Not explicitly stated, but significant apoptosis at 100 & 200 µM	[2][3]
Cedrol	Colon Cancer (HT-29)	MTT Assay	Not explicitly stated, but significant apoptosis at 100 & 200 µM	[2]
Cedrol	Lung Cancer (A549)	Not Specified	Not explicitly stated, but induces autophagy and apoptosis	[2]

Note: Information on the specific cytotoxicity of β-cedrene is currently limited. It has been identified as a component of essential oils that exhibit cytotoxic activity against human lung, liver, and oral cancer cells, but its individual contribution to this activity has not been quantified in the available literature.[4]

Key Biological Activities and Signaling Pathways

Research, predominantly on cedrol, has elucidated several mechanisms through which these sesquiterpenoids may exert their anticancer effects. These include the induction of apoptosis (programmed cell death) and the modulation of key signaling pathways that regulate cell survival, proliferation, and inflammation.

Induction of Apoptosis

Cedrol has been shown to induce apoptosis in human leukemia K562 and colon cancer HT-29 cells.[2] The mechanism involves the activation of the intrinsic mitochondrial pathway of apoptosis.

• Key Molecular Events:

  • Activation of the pro-apoptotic protein BID.

  • Inhibition of anti-apoptotic proteins Bcl-2, Bcl-XL, and XIAP.

  • Activation of caspase-9 and caspase-3.[2]

Modulation of Pro-Survival Signaling Pathways

Cedrol has been demonstrated to interfere with several critical pro-survival signaling pathways that are often dysregulated in cancer.

• PI3K/Akt/mTOR Pathway: Cedrol inhibits the phosphorylation of Akt and mTOR, key components of this pathway that promotes cell growth and survival.[2]

• MAPK/ERK Pathway: Inhibition of ERK phosphorylation by cedrol has also been observed, which can suppress cell proliferation and survival.[2]

• NF-κB Signaling: Cedrol has been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB, a transcription factor that plays a pivotal role in inflammation and cancer cell survival.[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on the anticancer activities of cedrol.

Cell Viability Assay (MTT Assay)

• Purpose: To determine the cytotoxic effects of a compound on cancer cells.

• Methodology:

  • Cancer cells (e.g., K562, HT-29) are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are then treated with various concentrations of the test compound (e.g., cedrol) or a vehicle control (e.g., 0.1% DMSO) for a specified period (e.g., 48 hours).

  • Following treatment, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.

Apoptosis Analysis by Flow Cytometry (Propidium Iodide Staining)

• Purpose: To quantify the percentage of apoptotic cells.

• Methodology:

  • Cancer cells are treated with the test compound or vehicle control for a defined time.

  • Cells are harvested, washed with phosphate-buffered saline (PBS), and fixed in cold 70% ethanol.

  • Fixed cells are then washed and resuspended in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • The DNA content of the cells is analyzed by flow cytometry. Cells in the sub-G1 phase are considered apoptotic.[3]

Western Blot Analysis

• Purpose: To detect and quantify the expression levels of specific proteins involved in signaling pathways and apoptosis.

• Methodology:

  • Cells are treated with the test compound or vehicle control.

  • Total protein is extracted from the cells using a lysis buffer.

  • Protein concentration is determined using a protein assay (e.g., BCA assay).

  • Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific to the proteins of interest (e.g., pAKT, pERK, Bcl-2, Caspase-3).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizations of Signaling Pathways and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways modulated by cedrol and a general experimental workflow for assessing anticancer activity.

Caption: Signaling pathways modulated by cedrol in cancer cells.

Caption: General experimental workflow for assessing anticancer activity.

Conclusion and Future Directions

The available scientific literature indicates that cedrene derivatives, particularly cedrol, exhibit promising anticancer properties by inducing apoptosis and modulating key pro-survival signaling pathways in various cancer cell lines. While direct evidence for the anticancer activities of α- and β-cedrene is currently limited, the findings for cedrol suggest that this class of sesquiterpenoids warrants further investigation.

Future research should focus on:

• Systematic evaluation of α- and β-cedrene: Conducting comprehensive studies to determine the specific cytotoxic effects and mechanisms of action of the pure cedrene isomers against a broad panel of cancer cell lines.

• In vivo studies: Progressing to animal models to evaluate the efficacy, toxicity, and pharmacokinetic profiles of promising cedrene compounds.

• Structure-activity relationship studies: Investigating how modifications to the cedrene scaffold influence anticancer activity to guide the development of more potent and selective drug candidates.

This in-depth guide provides a foundation for researchers, scientists, and drug development professionals to understand the current landscape of research into the anticancer properties of cedrene isomers and their derivatives, and to identify promising avenues for future exploration in the quest for novel cancer therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Molecular Pathways: Beta-adrenergic signaling in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the anti-cancer potential of Cedrus deodara total lignans by inducing apoptosis of A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Composition, anticancer, and antimicrobial activities in vitro of the heartwood essential oil of Cunninghamia lanceolata var. konishii from Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Properties of Cedrol from Juniperus virginiana: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Cedrol (B397079), a sesquiterpene alcohol predominantly found in the essential oil of Juniperus virginiana (Eastern Red Cedar), has emerged as a compound of significant pharmacological interest. This technical guide provides a comprehensive overview of the biological activities of cedrol, with a focus on its anticancer, anti-inflammatory, and neuroprotective properties. This document summarizes key quantitative data, details established experimental protocols for assessing its bioactivity, and visualizes the known signaling pathways affected by this compound. The information presented herein is intended to serve as a comprehensive resource for researchers investigating the therapeutic potential of cedrol.

Introduction

Juniperus virginiana, a species of juniper native to eastern North America, is a rich source of bioactive compounds, among which (+)-cedrol is a major constituent.[1] Traditionally, cedarwood oil has been used for its aromatic and therapeutic properties.[2] Modern pharmacological studies have begun to elucidate the molecular mechanisms underlying the diverse biological effects of cedrol, revealing its potential as a lead compound for drug development. This guide will systematically present the current scientific evidence supporting the pharmacological applications of cedrol.

Anticancer Properties

Cedrol has demonstrated significant anticancer activity against a range of human cancer cell lines. Its mechanisms of action include the induction of cell cycle arrest, apoptosis, and the modulation of key survival signaling pathways.[3][4]

Quantitative Anticancer Activity Data

The cytotoxic and growth-inhibitory effects of cedrol have been quantified in various cancer cell lines, with the half-maximal inhibitory concentration (IC50) and growth inhibitory (GI50) values summarized below.

Cell Line	Cancer Type	IC50 / GI50 (µM)	Exposure Time (h)	Reference
HT-29	Colorectal Carcinoma	138.91 ± 17.81	48	[3]
CT-26	Colorectal Carcinoma	92.46 ± 4.09	48	[3]
K562	Leukemia	179.5 (GI50)	48	[5]
HT-29	Colon Cancer	185.5 (GI50)	48	[5]
A549	Lung Cancer	31.88	24	[4]
A549	Lung Cancer	14.53	48	[4]
A549	Lung Cancer	5.04	72	[4]
DBTRG-05MG	Glioblastoma	77.17 - 141.88	48	[4]
RG2	Glioblastoma	77.17 - 141.88	48	[4]

Experimental Protocols for Anticancer Activity Assessment

This protocol is used to assess the effect of cedrol on the viability of cancer cells.[3]

• Cell Seeding: Plate cancer cells (e.g., HT-29, CT-26) in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of cedrol (e.g., 0-450 µM) for specified durations (e.g., 24, 48, 72 hours).

• MTT Incubation: Add 100 µL of MTT solution (0.5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

This protocol is used to determine the effect of cedrol on cell cycle progression.[6]

• Cell Treatment: Treat cancer cells (e.g., HT-29, CT-26) with desired concentrations of cedrol for a specified time.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.

This protocol is used to detect DNA fragmentation, a hallmark of apoptosis, in cedrol-treated cells.[7]

• Cell Treatment and Fixation: Treat cells with cedrol, harvest, and fix with 4% paraformaldehyde.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in sodium citrate.

• TUNEL Reaction: Incubate the cells with the TUNEL reaction mixture containing terminal deoxynucleotidyl transferase (TdT) and fluorescein-dUTP.

• Microscopy: Visualize the cells under a fluorescence microscope. TUNEL-positive cells will exhibit green fluorescence.

This protocol is used to investigate the effect of cedrol on the expression and phosphorylation of key signaling proteins.[3][5]

• Protein Extraction: Treat cells with cedrol, lyse the cells in RIPA buffer, and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA and incubate with primary antibodies overnight at 4°C. Examples of primary antibodies include those against p-AKT, p-ERK, p-mTOR, NF-κB p65, Bcl-2, Bax, and caspases.[5]

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Signaling Pathways in Anticancer Activity

Cedrol exerts its anticancer effects by modulating several critical signaling pathways.

Cedrol has been shown to inhibit the phosphorylation of AKT, mTOR, and ERK1/2, key kinases in pro-survival signaling pathways. This inhibition leads to decreased cell proliferation and survival.[4][5]

Cedrol's inhibition of AKT/mTOR and MAPK/ERK pathways.

Cedrol has been observed to inhibit the nuclear translocation of the p65 subunit of NF-κB, a key transcription factor involved in inflammation and cell survival.[5]

Cedrol's inhibitory effect on the NF-κB signaling pathway.

Anti-inflammatory Properties

Cedrol exhibits potent anti-inflammatory effects, which have been demonstrated in various in vivo models of inflammation.

Quantitative Anti-inflammatory Activity Data

The anti-inflammatory efficacy of cedrol has been evaluated in animal models, with key findings summarized below.

Animal Model	Cedrol Dosage	Key Findings	Reference
Collagen-Induced Arthritis (Mouse)	50 mg/kg (oral)	Significant reduction in paw swelling and arthritis severity.	[8]
Complete Freund's Adjuvant-Induced Arthritis (Rat)	10 and 20 mg/kg (oral)	Significant decrease in paw edema and arthritis score.	[9]
Lipopolysaccharide-Induced Lung Injury (Rat)	7.5, 15, and 30 mg/kg (oral)	Dose-dependent amelioration of systemic and lung inflammation and oxidative stress.	[10]

Experimental Protocols for Anti-inflammatory Activity Assessment

This is a widely used model for studying rheumatoid arthritis.[8][11]

• Primary Immunization (Day 0): Inject male DBA/1J mice intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA).

• Booster Immunization (Day 21): Administer a second immunization with 100 µg of type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

• Treatment: Once arthritis is established (typically days 28-35), begin daily oral administration of cedrol (e.g., 50 mg/kg) or a vehicle control.

• Assessment:

  • Paw Swelling: Measure paw volume using a plethysmometer at regular intervals.

  • Arthritis Score: Grade the severity of arthritis in each paw on a scale of 0-4.

  • Biochemical Analysis: At the end of the study, measure serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) using ELISA.

  • Histopathology: Analyze H&E-stained paw sections for synovial inflammation, cartilage destruction, and bone erosion.

This model is used to study acute lung inflammation.[10]

• Treatment: Administer cedrol (e.g., 7.5, 15, 30 mg/kg, orally) for 14 consecutive days.

• LPS Challenge: From day 8 to 14, inject LPS (1 mg/kg, intraperitoneally) daily.

• Sample Collection: At the end of the treatment period, collect blood, bronchoalveolar lavage fluid (BALF), and lung tissue.

• Analysis:

  • Cell Counts: Determine total and differential white blood cell counts in blood and BALF.

  • Cytokine Levels: Measure levels of TNF-α and IL-1β in serum and BALF.

  • Oxidative Stress Markers: Assess levels of malondialdehyde (MDA), total thiol content, and activities of superoxide (B77818) dismutase (SOD) and catalase (CAT).

  • Histopathology: Evaluate lung tissue for inflammatory cell infiltration and injury.

Signaling Pathways in Anti-inflammatory Activity

Cedrol has been shown to selectively inhibit the phosphorylation of JAK3, a key kinase in the JAK/STAT signaling pathway, which is crucial for the production of pro-inflammatory cytokines.

Cedrol's inhibition of the JAK3/STAT3 signaling pathway.

Neuroprotective Properties

Cedrol has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, primarily through its antioxidant and anti-inflammatory activities.

Quantitative Neuroprotective Activity Data

The neuroprotective efficacy of cedrol has been investigated in various in vivo models.

Animal Model	Cedrol Dosage	Key Findings	Reference
6-Hydroxydopamine (6-OHDA) Model of Parkinson's Disease (Rat)	10 and 20 mg/kg	Improved motor and cognitive functions; attenuated oxidative stress.	[9][12]
Transient Global Cerebral Ischemia/Reperfusion (Rat)	7.5, 15, and 30 mg/kg/day	Improved memory function; reduced oxidative stress and increased BDNF levels.

Experimental Protocol for Neuroprotective Activity Assessment

This model is used to study the neurodegenerative processes of Parkinson's disease.[9][12]

• Induction of PD Model: Anesthetize male Wistar rats and perform a unilateral injection of 6-OHDA into the medial forebrain bundle.

• Treatment: Administer cedrol (e.g., 10 and 20 mg/kg) orally daily, starting before and continuing after the surgery.

• Behavioral Assessment:

  • Rotarod Test: Assess motor coordination and balance.

  • Apomorphine-Induced Rotational Test: Measure the rotational behavior as an indicator of dopamine (B1211576) depletion.

  • Open Field Test: Evaluate locomotor activity and anxiety-like behavior.

  • Passive Avoidance Test: Assess learning and memory.

• Biochemical Analysis:

  • Measure striatal levels of malondialdehyde (MDA), total thiol, and superoxide dismutase (SOD) activity to assess oxidative stress.

Experimental Workflow

Workflow for assessing cedrol's neuroprotective effects.

Other Pharmacological Properties

In addition to the properties detailed above, cedrol has been reported to possess sedative and antimicrobial activities. Inhalation of cedrol has been shown to decrease spontaneous motor activity and prolong pentobarbital-induced sleeping time in rodents, suggesting a sedative effect that is not dependent on the olfactory system. Furthermore, cedrol has exhibited antimicrobial activity against Gram-positive bacteria and yeast.

Conclusion

Cedrol, a natural sesquiterpene from Juniperus virginiana, demonstrates a wide spectrum of pharmacological activities, including potent anticancer, anti-inflammatory, and neuroprotective effects. Its mechanisms of action involve the modulation of key signaling pathways such as AKT/mTOR, MAPK/ERK, NF-κB, and JAK/STAT. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for further research and development of cedrol as a potential therapeutic agent for various human diseases. Future studies should focus on its pharmacokinetic and pharmacodynamic properties, as well as its safety profile in preclinical and clinical settings.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 10. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Immunomodulatory Landscape of Cedrol: A Technical Guide for Researchers

FOREWORD

Cedrol (B397079), a sesquiterpene alcohol naturally occurring in the essential oils of coniferous trees, has emerged as a molecule of significant interest within the scientific community. Traditionally valued for its aromatic properties, a growing body of evidence now illuminates its potent immunomodulatory and anti-inflammatory activities. This technical guide provides an in-depth exploration of the mechanisms underpinning cedrol's effects on the immune system, tailored for researchers, scientists, and professionals in drug development. Herein, we consolidate quantitative data, delineate detailed experimental methodologies, and visualize complex signaling pathways to facilitate a comprehensive understanding of cedrol's therapeutic potential.

Quantitative Analysis of Cedrol's Immunomodulatory Efficacy

Cedrol has demonstrated significant dose-dependent immunomodulatory effects across a range of in vitro and in vivo models. The following tables summarize key quantitative data from various studies, providing a comparative overview of its potency.

Table 1: In Vitro Efficacy of Cedrol

Assay Type	Cell Line/Target	Parameter Measured	IC50 / Effective Concentration	Reference
Cell Viability	HT-29 (Human Colorectal Cancer)	Inhibition of Cell Proliferation	138.91 µM (at 48h)	[1][2]
Cell Viability	CT-26 (Murine Colorectal Cancer)	Inhibition of Cell Proliferation	92.46 µM (at 48h)	[1][2]
Cell Viability	C32 (Human Amelanotic Melanoma)	Inhibition of Cell Proliferation	199.49 µM (at 48h)	[1]
Cell Viability	ACHN (Human Renal Adenocarcinoma)	Inhibition of Cell Proliferation	184.65 µM (at 48h)	[1]
Chemotaxis	Human Neutrophils	Inhibition of fMLF-induced chemotaxis	10.6 ± 3.4 µM	[3]
Nitric Oxide Production	LPS-stimulated RAW264.7 Macrophages	Inhibition of NO Production	IC50 > 24.7 µM (less potent than widdrol)	[4]

Table 2: In Vivo Anti-Inflammatory Effects of Cedrol

Animal Model	Treatment and Dosage	Parameter Measured	Result	Reference
CFA-induced Arthritis in Rats	10 and 20 mg/kg, oral, 21 days	Paw Edema	Significant decrease	[5]
CFA-induced Arthritis in Rats	10 and 20 mg/kg, oral, 21 days	Arthritis Score	Significant decrease	[5]
CFA-induced Arthritis in Rats	10 and 20 mg/kg, oral, 21 days	Serum TNF-α levels	Significant decrease	[5]
CFA-induced Arthritis in Rats	10 and 20 mg/kg, oral, 21 days	Serum IL-1β levels	Significant decrease	[5]
Ischemia/Reperfusion in Rats	10 and 20 mg/kg	Serum IL-1β, TNF-α, IL-6 levels	Significant decrease	[4]
Ischemia/Reperfusion in Rats	10 and 20 mg/kg	Serum IL-4, IL-10 levels	Significant increase	[4]

Core Mechanisms of Action: Modulation of Signaling Pathways

Cedrol exerts its immunomodulatory effects primarily through the regulation of key intracellular signaling cascades that are pivotal in the inflammatory response. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are prominent targets.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory process, responsible for the transcription of numerous pro-inflammatory genes. In resting cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This liberates NF-κB to translocate to the nucleus and initiate gene transcription.

Cedrol has been shown to potently inhibit this pathway at multiple points. Studies have demonstrated that cedrol prevents the phosphorylation and degradation of IκBα.[6] This, in turn, blocks the nuclear translocation of the p65 subunit of NF-κB.[7][8] The mechanism appears to involve the inhibition of the IκB kinase (IKK) complex. By suppressing IKK activity, cedrol effectively halts the signaling cascade that leads to NF-κB activation.[6]

Caption: Cedrol's inhibition of the NF-κB signaling pathway.

Modulation of the MAPK and JAK-STAT Signaling Pathways

Cedrol has also been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, which is another critical regulator of inflammation. Specifically, cedrol can block the phosphorylation of ERK (extracellular signal-regulated kinase).

Furthermore, emerging evidence suggests that cedrol and its derivatives can act as inhibitors of the Janus kinase (JAK)-Signal Transducer and Activator of Transcription (STAT) pathway.[9] By inhibiting the phosphorylation of JAK3, cedrol can abate the secretion of pro-inflammatory cytokines.[10]

Caption: Cedrol's modulation of the MAPK and JAK-STAT pathways.

Detailed Experimental Protocols

To facilitate the replication and further investigation of cedrol's immunomodulatory effects, this section provides detailed methodologies for key experiments.

Cell Viability Assessment (MTT Assay)

This protocol is for determining the effect of cedrol on the viability and proliferation of immune cells (e.g., RAW264.7 macrophages) or other relevant cell lines.

Materials:

• Cedrol (dissolved in DMSO to a stock concentration of 100 mM)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Cedrol Treatment: Prepare serial dilutions of cedrol in complete medium from the stock solution. The final concentrations should typically range from 1 µM to 200 µM. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of cedrol. Include a vehicle control (medium with the same concentration of DMSO used for the highest cedrol concentration) and a no-treatment control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for another 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium from each well and add 100 µL of the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Caption: Experimental workflow for the MTT cell viability assay.

Cytokine Quantification (ELISA)

This protocol is for measuring the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) in cell culture supernatants or serum samples.

Materials:

• ELISA kit specific for the cytokine of interest (e.g., mouse TNF-α ELISA kit)

• Cell culture supernatants or serum samples from cedrol-treated and control groups

• Wash buffer (usually provided in the kit)

• Detection antibody (conjugated to an enzyme like HRP)

• Substrate solution (e.g., TMB)

• Stop solution

• Microplate reader

Procedure:

• Plate Preparation: Prepare the ELISA plate pre-coated with the capture antibody according to the kit's instructions.

• Sample and Standard Addition: Add 100 µL of standards (with known cytokine concentrations) and samples (cell culture supernatants or diluted serum) to the appropriate wells. Incubate for the time specified in the kit protocol (usually 2 hours at room temperature).

• Washing: Aspirate the liquid from each well and wash the plate multiple times (typically 3-4 times) with wash buffer.

• Detection Antibody Addition: Add 100 µL of the diluted detection antibody to each well. Incubate for the time specified in the kit protocol (usually 1-2 hours at room temperature).

• Washing: Repeat the washing step.

• Substrate Addition: Add 100 µL of the substrate solution to each well. Incubate in the dark for a specified time (usually 15-30 minutes) until a color develops.

• Stop Reaction: Add 50-100 µL of the stop solution to each well to stop the color development.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Generate a standard curve from the absorbance values of the standards. Use the standard curve to determine the concentration of the cytokine in the samples.

Western Blot Analysis for NF-κB Pathway Proteins

This protocol is for detecting the levels of total and phosphorylated proteins in the NF-κB pathway (e.g., p-IκBα, IκBα, p-p65, p65).

Materials:

• Cell lysates from cedrol-treated and control cells

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for p-IκBα, IκBα, p-p65, p65, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-40 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize the levels of the target proteins to the loading control.

Conclusion and Future Directions

The collective evidence strongly indicates that cedrol is a potent immunomodulatory agent with significant anti-inflammatory properties. Its ability to inhibit key pro-inflammatory signaling pathways, particularly the NF-κB pathway, and reduce the production of inflammatory mediators underscores its therapeutic potential for a variety of inflammatory conditions.

Future research should focus on several key areas:

• In-depth Mechanistic Studies: Further elucidation of the precise molecular targets of cedrol within the IKK complex and other signaling cascades.

• Pharmacokinetics and Bioavailability: Comprehensive studies to understand the absorption, distribution, metabolism, and excretion (ADME) profile of cedrol to optimize its delivery and efficacy.

• Clinical Trials: Well-designed clinical trials are necessary to translate the promising preclinical findings into therapeutic applications for human inflammatory diseases.

• Structure-Activity Relationship Studies: Synthesis and evaluation of cedrol derivatives to identify compounds with enhanced potency and improved pharmacokinetic properties.

References

• 1. researchgate.net [researchgate.net]
• 2. medsci.org [medsci.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Antiarthritic and Antinociceptive Effects of Cedrol in a Rat Model of Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Celastrol inhibits proliferation and induces chemosensitization through down-regulation of NF-κB and STAT3 regulated gene products in multiple myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cedrol attenuates acute ischemic injury through inhibition of microglia-associated neuroinflammation via ERβ-NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design, synthesis and activity screening of cedrol derivatives as small molecule JAK3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Innate Immunomodulatory Activity of Cedrol, a Component of Essential Oils Isolated from Juniperus Species - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antimicrobial and Antifungal Properties of Cedrene-Rich Essential Oils

For Researchers, Scientists, and Drug Development Professionals

Introduction

Essential oils, complex volatile compounds synthesized by aromatic plants, have been recognized for centuries for their medicinal properties. Among these, cedrene-rich essential oils, primarily derived from various species of cedarwood, vetiver, and patchouli, are gaining significant attention in the scientific community for their potent antimicrobial and antifungal activities. The lipophilic nature of their constituent sesquiterpenes, such as α-cedrene, β-cedrene, and cedrol (B397079), allows for interaction with microbial cell membranes, leading to a cascade of events that inhibit growth and proliferation. This technical guide provides a comprehensive overview of the current research on the antimicrobial and antifungal properties of these essential oils, with a focus on quantitative data, detailed experimental methodologies, and the underlying mechanisms of action. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, microbiology, and drug development.

Quantitative Antimicrobial and Antifungal Data

The efficacy of essential oils and their components is typically quantified by determining the Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and Minimum Fungicidal Concentration (MFC). The following tables summarize the available data for cedrene-rich essential oils against a range of bacterial and fungal pathogens.

Table 1: Antibacterial Activity of Cedrene-Rich Essential Oils (MIC and MBC)

Essential Oil/Compound	Bacterium	MIC	MBC	Reference(s)
Cedrus atlantica (Cedarwood)	Staphylococcus aureus	0.25% (v/v)	0.125% (v/v)	[1][2]
Bacillus cereus	0.062% (v/v)	-	[2]
Pseudomonas aeruginosa	0.062% (v/v)	-	[2]
Acinetobacter baumannii	0.25% (v/v)	-	[2]
Cunninghamia lanceolata var. konishii	Gram-positive bacteria	31.25 µg/mL	-	[3]
Vetiveria zizanioides (Vetiver)	Staphylococcus aureus	39 - 78 µg/mL	-	[4]
Bacillus subtilis	156 - 312.5 µg/mL	-	[4]
Escherichia coli	15.63 - 312.5 µg/mL	-	[4][5]
Pseudomonas aeruginosa	312.5 - 2500 µg/mL	-	[4]
Enterobacter cloacae	15.63 µg/mL	-	[5]
Enterococcus faecalis	31.25 µg/mL	-	[5]
Proteus vulgaris	15.63 µg/mL	-	[5]
α-Cedrene & β-Cedrene	Various anaerobic bacteria	Significant activity	-	[6]

Table 2: Antifungal Activity of Cedrene-Rich Essential Oils (MIC and MFC)

Essential Oil/Compound	Fungus/Yeast	MIC	MFC	Reference(s)
Cedrus atlantica (Cedarwood)	Candida albicans	0.5% (v/v)	0.5% (v/v)	[1]
Aspergillus niger	0.5% (v/v)	8.0% (v/v)	[1]
Penicillium expansum	0.5% (v/v)	8.0% (v/v)	[1]
Penicillium crustosum	1.0% (v/v)	>8.0% (v/v)	[1]
Cunninghamia lanceolata var. konishii	Yeast	62.5 µg/mL	-	[3]
Cedrol	Phellinus noxius	IC₅₀ = 15.7 µg/mL	-	[7][8]
Pogostemon cablin (Patchouli)	Candida albicans	4 - 16 µg/mL	4 - 16 µg/mL	[9][10]
Candida parapsilosis	4 - 16 µg/mL	8 µg/mL	[9][10]
Candida krusei	32 µg/mL	32 µg/mL	[9][10]
Candida tropicalis	128 µg/mL	-	[9][10]
Aspergillus niger	55%	60%	[11]
Microsporum gypseum	50%	60%	[11]
Trichophyton mentagrophytes	95%	100%	[11]
α-Guaiene (from Patchouli oil)	Candida albicans	45%	50%	[11]

Detailed Experimental Protocols

Accurate and reproducible assessment of antimicrobial and antifungal activity is paramount. The following sections detail the standard methodologies employed in the cited research.

Broth Microdilution Method for MIC Determination

This method is widely used to determine the minimum concentration of an essential oil that inhibits the visible growth of a microorganism.[12][13]

1. Preparation of Materials:

• Essential Oil Stock Solution: Prepare a stock solution of the essential oil in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) to ensure its dispersion in the aqueous broth medium.

• Microbial Inoculum: Culture the test microorganism in an appropriate broth medium overnight. Adjust the turbidity of the bacterial or fungal suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.[12] Dilute this suspension to achieve the final desired inoculum concentration in the microplate wells (typically 5 x 10⁵ CFU/mL for bacteria).[12]

• Growth Medium: Use a suitable broth medium such as Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.

• 96-Well Microtiter Plate: Sterile, flat-bottomed plates are used for the assay.

2. Assay Procedure:

• Add 100 µL of sterile broth to all wells of the 96-well plate.

• Add 100 µL of the essential oil stock solution to the first well of each row to be tested.

• Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard 100 µL from the last well.

• Add 100 µL of the prepared microbial inoculum to each well.

• Include a positive control (broth with inoculum, no essential oil) and a negative control (broth only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).[13]

3. Determination of MIC:

• The MIC is the lowest concentration of the essential oil at which there is no visible growth of the microorganism.[12]

Broth Microdilution Workflow

Agar (B569324) Disk Diffusion Method for Antimicrobial Susceptibility Testing

This method provides a qualitative assessment of the antimicrobial activity of an essential oil.[12][14]

1. Preparation of Materials:

• Agar Plates: Prepare Petri dishes with a suitable agar medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi) to a uniform depth.

• Microbial Inoculum: Prepare a microbial suspension standardized to a 0.5 McFarland turbidity standard.

• Sterile Disks: Use sterile paper disks (typically 6 mm in diameter).

• Essential Oil: The pure essential oil or a known concentration is used.

2. Assay Procedure:

• Evenly spread the microbial inoculum over the entire surface of the agar plate using a sterile swab.

• Impregnate the sterile paper disks with a specific volume of the essential oil (e.g., 10 µL).

• Place the impregnated disks onto the surface of the inoculated agar plate.

• Include a positive control (a disk with a known antibiotic) and a negative control (a disk with the solvent used to dissolve the oil, if any).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

3. Determination of Activity:

• Measure the diameter of the zone of inhibition (the clear area around the disk where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.[12]

Agar Disk Diffusion Workflow

Determination of MBC and MFC

To determine if an essential oil is bactericidal/fungicidal or merely static, the MBC/MFC is determined following the MIC test.[1]

1. Procedure:

• From the wells of the microtiter plate used for the MIC assay that show no visible growth, take a small aliquot (e.g., 10 µL).

• Spread the aliquot onto the surface of a fresh agar plate.

• Incubate the plates under appropriate conditions.

2. Determination:

• The MBC or MFC is the lowest concentration of the essential oil that results in a 99.9% reduction in the number of viable microorganisms compared to the initial inoculum.[1] In practice, it is often considered the lowest concentration that prevents any microbial growth on the subculture plates.

Mechanisms of Action and Signaling Pathways

The antimicrobial and antifungal effects of cedrene-rich essential oils are attributed to the synergistic action of their various components, with sesquiterpenes like cedrol playing a pivotal role.

Antifungal Mechanism of Cedrol

Recent studies have elucidated the antifungal mechanism of cedrol against the brown root rot fungus, Phellinus noxius. The proposed pathway involves the induction of apoptosis through oxidative stress.[7][8]

• Cell Membrane Damage: Cedrol disrupts the integrity of the fungal cell membrane, leading to deformation and rupture of the hyphae.[7][8]

• Induction of Oxidative Stress: Treatment with cedrol leads to an increase in reactive oxygen species (ROS) within the fungal cells.[7][8]

• Mitochondrial Pathway of Apoptosis: The elevated ROS levels trigger a cascade of events within the mitochondria:

  • Reduction in Mitochondrial Membrane Potential: The integrity of the mitochondrial membrane is compromised.

  • Cytochrome c Release: Cytochrome c is released from the mitochondria into the cytoplasm.

  • Caspase Activation: The release of cytochrome c activates a caspase cascade, starting with the activation of caspase-9, which in turn activates the effector caspase-3.[15]

• DNA Fragmentation and Apoptosis: Activated caspase-3 leads to the fragmentation of fungal DNA, ultimately resulting in programmed cell death (apoptosis).[7][8]

Antifungal Signaling Pathway of Cedrol

Interaction with Auxin Signaling

While not a direct antimicrobial pathway in fungi, research on the effect of cedrene (B97730) on plant systems has shown that it can modulate root development through auxin transport and signaling.[16][17] This interaction with a fundamental eukaryotic signaling pathway suggests a potential avenue for future research into how sesquiterpenes from essential oils might interfere with fungal signaling processes, which also share some conserved elements with other eukaryotes.

Conclusion

Cedrene-rich essential oils from cedarwood, vetiver, and patchouli demonstrate significant antimicrobial and antifungal properties against a broad spectrum of pathogens. The active sesquiterpenoid constituents, such as cedrol, exert their effects through mechanisms that include cell membrane disruption and the induction of apoptosis via oxidative stress. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for further research and development of these natural compounds as potential alternatives or adjuncts to conventional antimicrobial agents. Future investigations should focus on elucidating the precise molecular targets of these compounds, exploring synergistic effects with existing drugs, and developing effective and safe formulations for clinical and agricultural applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Composition, anticancer, and antimicrobial activities in vitro of the heartwood essential oil of Cunninghamia lanceolata var. konishii from Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Survey of Potential Antimicrobial Activity in Organic Extracts of Western Juniper | The Western Juniper Commercialization Project [juniper.oregonstate.edu]
• 7. mdpi.com [mdpi.com]
• 8. Antifungal Activity of Cedrol from Cunninghamia lanceolate var. konishii against Phellinus noxius and Its Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academicjournals.org [academicjournals.org]
• 10. academicjournals.org [academicjournals.org]
• 11. Alpha-guaiene isolated from patchouli oil exhibits antifungal activity against four pathogenic fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 13. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Antifungal Activity of Cedrol from Cunninghamia lanceolate var. konishii against Phellinus noxius and Its Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biorxiv.org [biorxiv.org]
• 17. researchgate.net [researchgate.net]

Cedrene and cedrol biosynthesis pathways in coniferous trees

An In-depth Technical Guide to Cedrene (B97730) and Cedrol (B397079) Biosynthesis in Coniferous Trees

Introduction

Cedrene and cedrol are bicyclic sesquiterpenoids that are significant components of the essential oils of many coniferous trees, particularly those in the Cupressaceae family (e.g., cedar and juniper).[1][2] These compounds are primary contributors to the characteristic woody aroma of cedarwood oil and possess a range of bioactive properties, including antiseptic, anti-inflammatory, insect-repellent, and antifungal activities.[1][3][4] Understanding the biosynthetic pathways of these valuable natural products is critical for their potential applications in the pharmaceutical, cosmetic, and agricultural sectors through metabolic engineering and synthetic biology.[1][5][6]

This technical guide provides a comprehensive overview of the putative biosynthetic pathway of cedrene and cedrol in conifers, details relevant experimental protocols for enzyme characterization, summarizes key quantitative data, and illustrates the regulatory signaling involved in their production.

The Biosynthetic Pathway

The biosynthesis of cedrene and cedrol in coniferous trees is understood to follow the established route of terpenoid production, beginning with primary metabolites. The pathway is primarily localized to the plastids and can be segmented into three principal stages: the formation of universal C5 isoprenoid precursors, the synthesis of the direct C15 precursor farnesyl pyrophosphate (FPP), and the final cyclization to the cedrene and cedrol skeletons.[1][7]

Stage 1: Formation of Isoprenoid Precursors (MEP Pathway)

In plants, the C5 building blocks for terpenoids, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), are predominantly synthesized via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway in the plastids.[1][8]

• Condensation: The pathway begins with the condensation of pyruvate (B1213749) and glyceraldehyde-3-phosphate, catalyzed by 1-deoxy-D-xylulose-5-phosphate synthase (DXS) , to form 1-deoxy-D-xylulose-5-phosphate (DXP).[9]

• Reduction and Rearrangement: DXP is subsequently converted to MEP by DXP reductoisomerase (DXR) .[1]

• Subsequent Conversions: A series of enzymatic reactions involving MEP cytidylyltransferase (MCT), CDP-ME kinase (CMK), MECP synthase (MCS), and HMB-PP reductase (HDR) ultimately yields IPP and DMAPP.[1]

Stage 2: Synthesis of Farnesyl Pyrophosphate (FPP)

IPP and DMAPP are the foundational units for all terpenoids.[5][8] For the synthesis of sesquiterpenes like cedrene and cedrol, these C5 units are assembled into the C15 precursor, farnesyl pyrophosphate (FPP).

• Isomerization: Isopentenyl pyrophosphate isomerase (IDI) interconverts IPP and DMAPP to maintain the necessary substrate balance.[1]

• GPP Synthesis: Geranyl pyrophosphate synthase (GPPS) catalyzes the condensation of one molecule of DMAPP and one molecule of IPP to form the C10 compound, geranyl pyrophosphate (GPP).[1][9]

• FPP Synthesis: Farnesyl pyrophosphate synthase (FPPS) adds another IPP molecule to GPP to produce the C15 sesquiterpene precursor, FPP.[1][9]

Stage 3: Cyclization to Cedrene and Cedrol

The final, and most defining, step is the complex cyclization of the linear FPP molecule into the bicyclic structures of cedrene and cedrol. This reaction is catalyzed by a class of enzymes known as terpene synthases (TPS), specifically a putative cedrol synthase or cedrene synthase .[1][3][10] While a specific cedrol synthase from a coniferous species has not yet been fully characterized, its mechanism is inferred from related enzymes.[1]

• Ionization of FPP: The reaction is initiated by the dissociation of the diphosphate (B83284) group from FPP, which requires a divalent metal ion cofactor (typically Mg²⁺), creating a highly reactive farnesyl carbocation.[1][10]

• Cyclization Cascade: This carbocation undergoes a series of enzyme-guided intramolecular cyclizations and rearrangements.[1]

• Product Formation: The cascade is terminated differently to yield either cedrene or cedrol. Deprotonation of a carbocation intermediate results in the formation of the olefin α-cedrene.[1][11] Alternatively, quenching of the carbocation with a water molecule leads to the formation of the alcohol, cedrol.[1] It is common for a single sesquiterpene synthase to produce a spectrum of products from the FPP precursor.[10][12]

References

• 1. benchchem.com [benchchem.com]
• 2. Cedrol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Improved production of epi-cedrol and santalene by fusion protein expression: Stability study and cyclization mechanism of epi-cedrol biosynthesis [dspace.ncl.res.in]
• 6. Metabolic Engineering [keaslinglab.lbl.gov]
• 7. d-nb.info [d-nb.info]
• 8. tandfonline.com [tandfonline.com]
• 9. Advances in the Biosynthesis of Plant Terpenoids: Models, Mechanisms, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. ENZYME - 4.2.3.227 (-)-alpha-cedrene synthase [enzyme.expasy.org]
• 12. EC 4.2.3.39 [iubmb.qmul.ac.uk]

An In-depth Technical Guide to the Chemical Structure and Properties of Alpha-Cedrene vs. Beta-Cedrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparative analysis of the constitutional isomers, alpha-cedrene and beta-cedrene. As naturally occurring tricyclic sesquiterpenes primarily found in cedarwood essential oil, their distinct structural arrangements lead to notable differences in physicochemical properties, spectroscopic signatures, and biological activities.[1] This document details these differences through structured data, in-depth experimental protocols, and visual representations of their biochemical pathways and analytical workflows.

Core Structural and Physicochemical Differences

Alpha- and beta-cedrene share the same molecular formula, C₁₅H₂₄, and the tricyclic cedrane (B85855) core.[1] The key distinction lies in the position of a single double bond. Alpha-cedrene possesses an endocyclic double bond, whereas beta-cedrene has an exocyclic double bond.[1] This seemingly minor variation significantly influences their chemical reactivity and spectral properties.

Table 1: Comparison of Physicochemical Properties

Property	α-Cedrene	β-Cedrene
Molecular Formula	C₁₅H₂₄[2]	C₁₅H₂₄
Molecular Weight	204.35 g/mol [2]	204.35 g/mol
Appearance	Colorless liquid[2]	Liquid
Boiling Point	262°C[2]	263-264°C
Density	0.93 g/mL[2]	0.932 g/mL at 20°C
Refractive Index (@ 20°C)	1.495 - 1.510[2]	1.502
Flash Point	104°C[2]	-

Spectroscopic Analysis and Data

Spectroscopic analysis is crucial for the definitive characterization and differentiation of alpha- and beta-cedrene. Their distinct electronic environments result in unique NMR and mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The different placement of the double bond in alpha- and beta-cedrene leads to distinct chemical shifts in their ¹H and ¹³C NMR spectra, providing a reliable method for their identification.[1]

Table 2: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm)

Position	α-Cedrene ¹³C	α-Cedrene ¹H	β-Cedrene ¹³C	β-Cedrene ¹H
1	Data not available	Data not available	Data not available	Data not available
2	Data not available	Data not available	Data not available	Data not available
3	Data not available	Data not available	Data not available	Data not available
4	Data not available	Data not available	Data not available	Data not available
5	Data not available	Data not available	Data not available	Data not available
6	Data not available	Data not available	Data not available	Data not available
7	Data not available	Data not available	Data not available	Data not available
8	Data not available	Data not available	Data not available	Data not available
9	Data not available	Data not available	Data not available	Data not available
10	Data not available	Data not available	Data not available	Data not available
11	Data not available	Data not available	Data not available	Data not available
12	Data not available	Data not available	Data not available	Data not available
13	Data not available	Data not available	Data not available	Data not available
14	Data not available	Data not available	Data not available	Data not available
15	Data not available	Data not available	Data not available	Data not available

Note: A complete side-by-side dataset for all positions was not available in the search results. However, the distinct spectra are a key differentiating feature.

Mass Spectrometry (MS)

Both alpha- and beta-cedrene exhibit a molecular ion peak (M⁺) at m/z 204 in their mass spectra.[1] However, their fragmentation patterns can show subtle differences due to the varying stability of the intermediate carbocations formed upon ionization. Common fragments for both isomers include the loss of methyl (m/z 189) and isopropyl (m/z 161) groups.[1] A detailed analysis of the relative intensities of these and other fragment ions can aid in distinguishing between the two isomers.

Table 3: Key Mass Spectrometry Fragments

Fragment	m/z	α-Cedrene Relative Intensity	β-Cedrene Relative Intensity
[M]⁺	204	Present[3]	Present
[M-CH₃]⁺	189	Present[3]	Present
[M-C₃H₇]⁺	161	Present[3]	Present
119	High[3]	High
93	Moderate[3]	Moderate

Synthesis and Biosynthesis

Alpha- and beta-cedrene can be synthesized through various routes, often targeting a common precursor, which then dictates the final isomer formed.

Chemical Synthesis

One notable synthetic approach involves the intramolecular Khand cyclization reaction to assemble the cedrene (B97730) carbon skeleton from a monocyclic precursor. Further manipulations of the resulting intermediates lead to the synthesis of both alpha- and beta-cedrene. Another method is the Corey synthesis, starting from 2-methylhept-2-ene lithiated at its carbon 6, which reacts with 3-methoxycyclopent-2-enone.[2] Subsequent reduction, treatment with diiodomethane, pyrogenation, and acetylation lead to the formation of a carbocation that rearranges to form epi-alpha-cedrene and alpha-cedrene.[2]

Biosynthesis

The biosynthesis of both cedrene isomers originates from the universal sesquiterpene precursor, farnesyl pyrophosphate (FPP). A terpene synthase enzyme catalyzes the cyclization of FPP. The final deprotonation step in the biosynthetic pathway determines whether the endocyclic double bond of alpha-cedrene or the exocyclic double bond of beta-cedrene is formed.[1]

A simplified diagram of the biosynthetic pathway leading to alpha- and beta-cedrene.

Biological Activities and Signaling Pathways

While structurally similar, alpha- and beta-cedrene exhibit distinct biological activities and interact with different cellular pathways.

Alpha-Cedrene

Alpha-cedrene has been identified as a ligand for the mouse olfactory receptor 23 (MOR23). This interaction has been shown to induce skeletal muscle hypertrophy and may have therapeutic potential for muscle atrophy. The binding of alpha-cedrene to MOR23 activates a downstream signaling cascade involving cyclic adenosine (B11128) monophosphate (cAMP), protein kinase A (PKA), and the cyclic AMP-responsive element-binding protein (CREB).

Signaling pathway of alpha-cedrene via the MOR23 receptor in skeletal muscle cells.

Beta-Cedrene

Beta-cedrene has demonstrated anti-inflammatory and antimicrobial properties. While the precise mechanisms are still under investigation, it is suggested that its anti-inflammatory effects may involve the inhibition of pro-inflammatory cytokine production, potentially through the modulation of the NF-κB signaling pathway. Additionally, beta-cedrene has been shown to be a potent competitive inhibitor of the cytochrome P450 enzyme CYP2B6 and a moderate inhibitor of CYP3A4, indicating a potential for drug-drug interactions.[4]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation and Identification

The high structural similarity of alpha- and beta-cedrene makes their separation by gas chromatography challenging. A well-optimized method is crucial for achieving baseline resolution.

• Sample Preparation: Dilute essential oil samples (e.g., cedarwood oil) in a non-polar solvent such as hexane (B92381) or ethyl acetate (B1210297) to a concentration of approximately 1000 ppm.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• GC Column: A mid-polarity stationary phase column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-5), is recommended for effective separation.

• Injector:

  • Temperature: 250°C

  • Mode: Split

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Injection Volume: 1.0 µL

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 1 minute

  • Ramp 1: 3°C/min to 180°C

  • Ramp 2: 20°C/min to 280°C

  • Final Hold: 2 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

  • Scan Speed: 2 scans/sec

• Data Analysis: Identify alpha- and beta-cedrene based on their retention times and comparison of their mass spectra with a reference library (e.g., NIST).

A general workflow for the GC-MS analysis of alpha- and beta-cedrene.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is a powerful tool for the unambiguous structural determination of alpha- and beta-cedrene.

• Sample Preparation: Dissolve 5-10 mg of the purified cedrene isomer in approximately 0.5 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1D NMR Experiments:

  • ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts, multiplicities, and coupling constants of the hydrogen atoms.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to determine the number of unique carbon environments.

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for assembling the carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, aiding in the assignment of stereochemistry.

• Data Analysis: Integrate the data from all 1D and 2D NMR experiments to assign all proton and carbon signals and confirm the isomeric structure.

Conclusion

Alpha- and beta-cedrene, while sharing a common molecular formula and carbon skeleton, are distinct molecules with unique physicochemical properties, spectroscopic signatures, and biological activities.[1] Their primary structural difference, the position of a double bond, has profound implications for their chemical behavior and interactions with biological systems. A thorough understanding of these differences, supported by detailed analytical methodologies as outlined in this guide, is essential for researchers, scientists, and drug development professionals working with these important natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. ScenTree - Alpha-cedrene (CAS N° 469-61-4) [scentree.co]
• 3. massbank.eu [massbank.eu]
• 4. benchchem.com [benchchem.com]

In Vivo Absorption and Disposition of Alpha-Cedrene in Rat Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo absorption, distribution, metabolism, and excretion (ADME) of alpha-cedrene, a sesquiterpene found in cedarwood oil, in rat models. The information presented is compiled from peer-reviewed scientific literature to support further research and development of alpha-cedrene as a potential therapeutic agent, particularly in the context of its anti-obesity effects.

Executive Summary

Alpha-cedrene has demonstrated favorable pharmacokinetic properties in Sprague-Dawley rat models, suggesting its potential for clinical development.[1] Following oral administration, it is slowly absorbed and exhibits good bioavailability.[1][2] Alpha-cedrene distributes extensively into tissues, with a particularly high affinity for lipid-rich tissues.[1] It undergoes metabolism, with a mono-hydroxylated metabolite identified in plasma.[1] The clearance of alpha-cedrene is rapid, and it has a relatively long half-life.[1][2] Notably, no significant gender differences in its pharmacokinetic profile have been observed.[1]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of alpha-cedrene in Sprague-Dawley rats following intravenous and oral administration.

Table 1: Pharmacokinetic Parameters of Alpha-Cedrene After Intravenous Administration in Rats [1]

Parameter	10 mg/kg Dose	20 mg/kg Dose
Clearance (CL)	98.4 ml/min/kg	120.3 ml/min/kg
Volume of Distribution (Vd)	35.9 L/kg	56.5 L/kg
Half-life (t1/2)	4.0 h	6.4 h

Table 2: Pharmacokinetic Parameters of Alpha-Cedrene After Oral Administration in Rats [1][2]

Parameter	50 mg/kg Dose	100 mg/kg Dose
Time to Maximum Concentration (Tmax)	4.4 h	4.4 h
Maximum Concentration (Cmax)	Not Reported	~2,800 ng/mL (13 µM)
Bioavailability (F)	48.7%	84.8%

Table 3: Tissue-to-Plasma Partition Coefficients (Kp) of Alpha-Cedrene After Oral Administration in Rats [1]

Tissue	Kp Value
Lipid	132.0
Other Tissues	> 1

Experimental Protocols

The data presented above were primarily derived from studies employing the following methodologies.

Animal Models

• Species: Sprague-Dawley rats[1][3][4]

• Gender: Both female and male rats were used to assess for gender-specific differences in pharmacokinetics.[1]

Dosing and Administration

• Intravenous (i.v.) Administration: Alpha-cedrene was administered intravenously at doses of 10 and 20 mg/kg.[1]

• Oral (p.o.) Administration: Oral doses of 25, 50, and 100 mg/kg were administered to the rats.[1][3] For obesity studies, oral administration was carried out over several weeks.[4]

Sample Collection

• Biological Matrices: Blood, tissues, urine, and feces were collected at predetermined time points for analysis.[1]

Analytical Method for Quantification

A validated gas chromatography-tandem mass spectrometry (GC-MS/MS) method was developed for the quantification of alpha-cedrene in rat plasma.[1][3]

• Extraction: Alpha-cedrene was extracted from plasma using ethyl acetate.[3][5]

• Instrumentation: GC-MS/MS was used for detection and quantification.[1][3]

• Monitoring Mode: Selective reaction monitoring (SRM) was employed for enhanced selectivity and sensitivity.[3][5]

  • m/z transition for alpha-cedrene: 204.3 → 119.0[3][5]

  • m/z transition for internal standard (1,4-dichlorobenzene): 146.0 → 111.0[3][5]

• Linear Range: The standard curve was linear over a concentration range of 5-800 ng/mL.[3][5]

• Lower Limit of Quantification (LLOQ): 5 ng/mL using a 50 μL plasma sample.[3][5]

Metabolite Identification

A gas chromatography-mass selective detection (GC-MSD) method was utilized to identify the major metabolite of alpha-cedrene in rat plasma.[1]

Visualizations

Experimental Workflow for Pharmacokinetic Studies

Caption: Experimental workflow for the in vivo pharmacokinetic study of alpha-cedrene in rats.

Proposed Signaling Pathway for Anti-Obesity Effect

Caption: Proposed signaling pathway for the anti-obesity effects of alpha-cedrene.[4]

Discussion and Conclusion

The available data strongly indicate that alpha-cedrene possesses drug-like pharmacokinetic properties in rats. Its high bioavailability and extensive tissue distribution are advantageous for reaching target sites of action. The identification of a mono-hydroxylated metabolite provides initial insights into its biotransformation pathway, warranting further investigation into the specific cytochrome P450 enzymes involved.

The anti-obesity effects of alpha-cedrene appear to be mediated, at least in part, through the activation of adenylyl cyclase 3 in adipose tissue.[4] This mechanism leads to increased thermogenesis and lipid oxidation, coupled with a decrease in adipogenesis.

References

• 1. In vivo absorption and disposition of α-cedrene, a sesquiterpene constituent of cedarwood oil, in female and male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS/MS method for the quantification of α-cedrene in rat plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. α-Cedrene protects rodents from high-fat diet-induced adiposity via adenylyl cyclase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Anti-inflammatory Mechanisms of Cedrol in Cellular Models

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive examination of the molecular mechanisms underlying the anti-inflammatory effects of cedrol (B397079), a natural sesquiterpene alcohol. Cedrol has demonstrated significant potential in modulating inflammatory responses in various cellular models, primarily through the inhibition of key signaling pathways and the suppression of pro-inflammatory mediators. This guide synthesizes quantitative data, details experimental protocols, and visualizes the molecular interactions and workflows to support further research and development.

Core Anti-inflammatory Mechanisms of Cedrol

Cedrol exerts its anti-inflammatory effects by targeting fundamental signaling cascades that are chronically activated in inflammatory conditions. The primary mechanisms identified in cellular models include the potent inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Inflammatory stimuli, such as Lipopolysaccharide (LPS), trigger the phosphorylation and subsequent degradation of IκBα, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate gene transcription.

Cedrol has been shown to intervene in this process by blocking the phosphorylation of the p65 subunit, thereby preventing its nuclear translocation and subsequent activation of inflammatory gene expression in LPS-activated fibroblast-like synoviocytes (FLSs).[1][2] This inhibitory action effectively reduces the production of downstream inflammatory mediators.[1]

Modulation of the MAPK Signaling Pathway

The MAPK family, including Extracellular signal-Regulated Kinase (ERK), p38, and JNK, plays a critical role in transducing extracellular signals into cellular responses, including inflammation. In LPS-activated FLSs, cedrol has been observed to specifically block the phosphorylation of ERK.[1][2] By inhibiting this key upstream kinase, cedrol disrupts the signaling cascade that leads to the expression of various inflammatory proteins.[1]

Quantitative Data Summary

The following tables summarize the quantitative effects of cedrol observed in various cellular models.

Table 1: Effect of Cedrol on Cell Viability and Proliferation

Cell Type	Assay	Treatment	Concentration Range	Outcome	Citation
Fibroblast-Like Synoviocytes (FLSs)	MTT	Cedrol	10⁻¹⁰ – 10⁻⁵ M	No cytotoxicity observed.	[2]
Fibroblast-Like Synoviocytes (FLSs)	MTT	LPS + Cedrol	10⁻⁶ M and 10⁻⁵ M	Inhibited LPS-induced proliferation.	[2]

Table 2: Inhibition of Inflammatory Mediators by Cedrol

Cell Type	Stimulus	Mediator	Cedrol Concentration	% Inhibition / Effect	Citation
Fibroblast-Like Synoviocytes (FLSs)	LPS	COX-1, COX-2	Not specified	Suppressed expression.	[1][2]
Fibroblast-Like Synoviocytes (FLSs)	LPS	PGE₂	Not specified	Reduced production.	[1][2]
IL-1β-treated Chondrocytes	IL-1β	iNOS, COX-2	Not specified	Reversed IL-1β-induced expression.	[3]
IL-1β-treated Chondrocytes	IL-1β	NO, PGE₂	Not specified	Reversed IL-1β-induced levels.	[3]
Human Neutrophils	fMLF (agonist)	Chemotaxis	IC₅₀: 10.6 ± 3.4 µM	Inhibited neutrophil migration.	[4]

Table 3: Effect of Cedrol on Signaling Pathways

Cell Type	Stimulus	Pathway Component	Cedrol Effect	Citation
Fibroblast-Like Synoviocytes (FLSs)	LPS	p-ERK/MAPK	Blocked phosphorylation.	[1]
Fibroblast-Like Synoviocytes (FLSs)	LPS	p-p65/NF-κB	Blocked phosphorylation.	[1]
IL-1β-treated Chondrocytes	IL-1β	miR-542-5p	Significantly increased expression.	[3]

Visualizations: Pathways and Workflows

The following diagrams were generated using Graphviz (DOT language) to illustrate the key mechanisms and experimental processes.

Caption: Cedrol's inhibition of NF-κB and MAPK signaling pathways.

Caption: General experimental workflow for in vitro studies.

Caption: Logical relationship of cedrol's anti-inflammatory action.

Detailed Experimental Protocols

The following protocols are synthesized from methodologies reported in studies on cedrol's anti-inflammatory effects.

Fibroblast-Like Synoviocytes (FLS) Model

• Objective: To assess the effect of cedrol on LPS-induced inflammation in FLSs.

• Cell Culture:

  • FLSs are isolated from synovial tissues and cultured in Dulbecco's Modified Eagle Medium (DMEM).

  • The medium is supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Treatment Protocol:

  • FLSs are seeded in appropriate plates (e.g., 96-well for viability, 6-well for protein/RNA analysis).

  • After reaching 80-90% confluency, cells are pre-treated with various concentrations of cedrol (e.g., 10⁻⁸ M to 10⁻⁵ M) for 1-2 hours.

  • LPS (typically 1 µg/mL) is then added to the culture medium to induce an inflammatory response.

  • Cells are incubated for a specified period (e.g., 24 hours for cytokine analysis).

• Key Assays:

  • Cell Viability (MTT Assay): After treatment, MTT reagent is added to each well and incubated. The resulting formazan (B1609692) crystals are dissolved in DMSO, and absorbance is measured at 570 nm to determine cell viability.[2]

  • Cytokine and PGE₂ Measurement (ELISA): Culture supernatants are collected, and the concentrations of TNF-α, IL-1β, and PGE₂ are quantified using commercially available ELISA kits according to the manufacturer's instructions.[1]

  • Western Blot Analysis: Cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against p-ERK, total ERK, p-p65, total p65, COX-2, and a loading control (e.g., GAPDH). Blots are then incubated with HRP-conjugated secondary antibodies and visualized using an ECL detection system.[1]

Chondrocyte Model

• Objective: To investigate cedrol's protective effects against IL-1β-induced inflammation and apoptosis in chondrocytes.[3]

• Cell Culture:

  • Primary chondrocytes are isolated from newborn rat cartilage and cultured in DMEM supplemented with 10% FBS and antibiotics.[3]

  • Cell identity is confirmed using Alcian Blue staining.[3]

• Treatment Protocol:

  • Chondrocytes are seeded and grown to appropriate confluency.

  • Cells are treated with IL-1β (typically 10 ng/mL) with or without various concentrations of cedrol.

  • Incubation times are varied depending on the endpoint being measured (e.g., 24-48 hours).

• Key Assays:

  • Nitric Oxide (NO) and PGE₂ Detection: NO and PGE₂ levels in the culture medium are measured using a Griess reagent kit and an ELISA kit, respectively.[3]

  • Western Blot Analysis: Protein expression of inflammatory markers such as iNOS, COX-2, and MMP-13 is analyzed as described in the FLS protocol.[3]

  • Quantitative RT-PCR (qRT-PCR): Total RNA is extracted, reverse-transcribed to cDNA, and used for quantitative PCR with specific primers for target genes (e.g., miR-542-5p, iNOS, COX-2) to measure changes in mRNA expression.[3]

Human Neutrophil Model

• Objective: To determine the effect of cedrol on neutrophil chemotaxis and activation.[4][5]

• Cell Isolation:

  • Human neutrophils are isolated from fresh whole blood from healthy donors.

  • The process involves dextran (B179266) sedimentation followed by Histopaque 1077 gradient separation and hypotonic lysis to remove red blood cells.[4]

• Chemotaxis Assay:

  • Neutrophil migration is assessed using a Boyden chamber assay.

  • Neutrophils are pre-treated with cedrol (e.g., for 10 minutes) and placed in the upper chamber.

  • A chemoattractant, such as N-formylmethionyl-leucyl-phenylalanine (fMLF), is placed in the lower chamber.

  • After incubation, migrated cells in the lower chamber are counted. The IC₅₀ value for inhibition of chemotaxis is then calculated.[4]

• Intracellular Calcium ([Ca²⁺]i) Mobilization:

  • Neutrophils are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Cells are treated with cedrol, and fluorescence is monitored over time using a fluorometer to detect changes in intracellular calcium levels, which is an indicator of cell activation.[5]

Conclusion and Future Directions

The evidence from cellular models strongly indicates that cedrol is a potent anti-inflammatory agent. Its ability to concurrently inhibit the NF-κB and MAPK pathways provides a robust mechanism for downregulating a wide array of pro-inflammatory mediators, including cytokines, enzymes, and prostaglandins. These findings have been consistently observed in relevant cell types such as fibroblast-like synoviocytes and chondrocytes.

For drug development professionals, cedrol represents a promising natural compound for therapeutic intervention in inflammatory diseases like rheumatoid arthritis and osteoarthritis. Future research should focus on:

• Target Specificity: Elucidating the direct molecular targets of cedrol within the NF-κB and MAPK cascades.

• In Vivo Efficacy: Translating these cellular findings into preclinical animal models of chronic inflammatory diseases to evaluate efficacy, pharmacokinetics, and safety.

• Structural Optimization: Exploring structure-activity relationships to develop more potent and specific derivatives of cedrol.

This guide provides a foundational understanding of cedrol's anti-inflammatory mechanisms, offering a solid basis for continued investigation into its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Cedrol attenuates collagen-induced arthritis in mice and modulates the inflammatory response in LPS-mediated fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cedrol alleviates the apoptosis and inflammatory response of IL-1β-treated chondrocytes by promoting miR-542-5p expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Innate Immunomodulatory Activity of Cedrol, a Component of Essential Oils Isolated from Juniperus Species - PubMed [pubmed.ncbi.nlm.nih.gov]

Natural abundance of cedrene in different cedarwood oils

An In-depth Technical Guide to the Natural Abundance of Cedrene (B97730) in Cedarwood Oils

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cedarwood essential oils, derived from various species of the Cupressaceae and Pinaceae families, are complex mixtures of bioactive terpenoids, primarily sesquiterpenes. Among these, the isomeric sesquiterpenes α-cedrene and β-cedrene are significant contributors to the oils' characteristic woody aroma and pharmacological properties. The natural abundance of these compounds varies dramatically depending on the botanical source, geographical origin, and distillation techniques employed. This technical guide provides a comprehensive overview of the cedrene content in commercially significant cedarwood oils, details the analytical methodologies used for their quantification, and illustrates the key chemical relationships and experimental workflows. This information is critical for researchers in pharmacology and drug development aiming to standardize natural product extracts and investigate the therapeutic potential of specific sesquiterpenes.

Introduction to Cedrene and Cedarwood Oils

Cedarwood oil is a broad term for essential oils extracted from the wood of several different trees, not all of which are true cedars (Cedrus genus). Commercially important "cedarwood" oils are distilled from species of Juniperus (Junipers), Cupressus (Cypresses), and Cedrus (True Cedars). The chemical profile of these oils is a key determinant of their quality, application, and biological activity[1].

The major chemical constituents of most cedarwood oils are sesquiterpenes, including α-cedrene, β-cedrene, thujopsene, and the sesquiterpene alcohol, cedrol[2][3]. α-Cedrene and β-cedrene are isomeric hydrocarbons that have been investigated for their anti-inflammatory, antioxidant, and cytotoxic effects[1]. The significant variability in the concentration of these key markers across different oils presents a challenge for standardization in research and product development. Understanding this variance is the first step toward harnessing their therapeutic potential.

Quantitative Analysis of Cedrene Abundance

The concentration of α-cedrene and β-cedrene differs substantially among the various types of cedarwood oil. Oils derived from Juniperus virginiana (Virginian Cedarwood) and Cupressus funebris (Chinese Cedarwood) are typically rich in cedrenes, whereas oils from Cedrus species (Atlas and Himalayan Cedarwood) are often dominated by other sesquiterpenes like himachalenes[4][5]. The following table summarizes the quantitative data on cedrene abundance from multiple analyses.

Table 1: Natural Abundance of α-Cedrene and β-Cedrene in Various Cedarwood Oils

Botanical Name	Common Name	α-Cedrene (%)	β-Cedrene (%)	Other Major Constituents (%)
Juniperus virginiana	Virginian Cedarwood	20.0 - 35.0[2]	4.0 - 8.0[2]	Cedrol (16-25), Thujopsene (10-25)[2]
Cupressus funebris	Chinese Cedarwood	3.6 - 44.2[6]	3.5 - 11.5[6]	Thujopsene (18-39), Cedrol (10-20)[7]
Juniperus ashei / mexicana	Texas Cedarwood	~1.8[8]	Present, not quantified	Thujopsene (~60), Cedrol (~19)[8][9]
Cedrus deodara	Himalayan Cedarwood	15.8[10]	Not specified	α-Himachalene (30.8), β-Himachalene (12.3)[10]
Cedrus atlantica	Atlas Cedarwood	0.5 - 2.0[4][5][11]	Not specified	β-Himachalene (54.0), α-Himachalene (17.2)[4]

Note: The chemical composition of essential oils can show significant variation based on factors such as harvest time, geographical location, specific chemotype, and extraction method. Some studies on C. deodara have reported an absence of cedrene[12].

Experimental Protocols for Quantification

The standard method for analyzing the chemical composition of essential oils is Gas Chromatography (GC) coupled with Mass Spectrometry (MS). This technique allows for the separation, identification, and quantification of the volatile compounds within the oil.

Sample Preparation

• Dilution: A sample of the essential oil (e.g., 10 µL) is diluted in a suitable volatile solvent, such as hexane (B92381) or ethanol (B145695) (e.g., 1 mL), to achieve a concentration appropriate for GC-MS analysis.

• Internal Standard (Optional but Recommended): For precise quantification, a known concentration of an internal standard (a compound not naturally present in the oil, such as n-alkane C13-C30) is added to the diluted sample. This helps to correct for variations in injection volume and detector response.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A GC system equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is connected to a Mass Spectrometer.

• Injection: A small volume of the prepared sample (typically 1 µL) is injected into the GC inlet, which is heated to a high temperature (e.g., 250°C) to vaporize the sample. A split injection mode is commonly used.

• Separation: The vaporized sample is carried by an inert carrier gas (usually Helium) through the capillary column. The column is housed in an oven where the temperature is gradually increased according to a programmed ramp (e.g., starting at 60°C, holding for 2 minutes, then increasing to 240°C at a rate of 3°C/min). Compounds are separated based on their boiling points and interaction with the stationary phase of the column.

• Detection and Identification: As compounds elute from the column, they enter the MS detector. The MS ionizes the molecules and fragments them into a unique mass spectrum, which acts as a chemical "fingerprint."

• Compound Identification: The resulting mass spectra are compared against a spectral library (e.g., NIST, Wiley) to identify the individual components. The identification is confirmed by comparing their calculated Retention Indices (RI) with literature values.

• Quantification: The relative percentage of each component is calculated by integrating the area of its corresponding peak in the total ion chromatogram (TIC) and expressing it as a percentage of the total peak areas.

Visualizations

Experimental Workflow

The following diagram illustrates the standard workflow for the analysis of cedrene content in cedarwood oil samples.

Figure 1. General workflow for GC-MS analysis of cedarwood oil.

Chemical Profile Relationships

This diagram shows the relationship between different cedarwood sources and their dominant sesquiterpenoid constituents, highlighting the prevalence of cedrenes versus other compounds like himachalenes and thujopsene.

References

• 1. explorationpub.com [explorationpub.com]
• 2. Introduction - NTP Technical Report on the Toxicity Studies of Cedarwood Oil (Virginia) (CASRN 8000-27-9) Administered Dermally to F344/N Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Cedarwood Oils [users.globalnet.co.uk]
• 5. ScenTree - Cedarwood Atlas oil (CAS N° 8023-85-6) [scentree.co]
• 6. researchgate.net [researchgate.net]
• 7. Cypress, Cupressus funebris, ext. | 85085-29-6 [chemicalbook.com]
• 8. swiftcraftymonkey.blog [swiftcraftymonkey.blog]
• 9. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. naturesgift.com [naturesgift.com]
• 12. Chemical Composition and Larvicidal Activities of the Himalayan Cedar, Cedrus deodara Essential Oil and Its Fractions Against the Diamondback Moth, Plutella xylostella - PMC [pmc.ncbi.nlm.nih.gov]

The Olfactory Landscape of Cedrene and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core olfactory properties and aroma profiles of cedrene (B97730) and its derivatives, compounds of significant interest in the fields of fragrance chemistry, sensory science, and pharmacology. This document provides a comprehensive overview of their scent characteristics, the underlying biological mechanisms of their perception, and the analytical methodologies used for their evaluation.

Olfactory Properties and Aroma Profiles

Cedrene, a naturally occurring sesquiterpene, is a cornerstone of woody fragrances. Primarily sourced from the essential oil of cedarwood (Juniperus virginiana and other Cupressus species), it exists mainly as two isomers, α-cedrene and β-cedrene, each contributing distinct nuances to the overall woody aroma. The olfactory characteristics of cedrene and its key derivatives are multifaceted, ranging from dry and woody to sweet and ambery.

α-Cedrene is characterized by a fresh, woody, and slightly sweet aroma, often described as being reminiscent of cedarwood.[1][2][3] It is a major component of cedarwood essential oil and is widely utilized in perfumery for its fixative properties and long-lasting scent.[1]

β-Cedrene , an isomer of α-cedrene, shares the characteristic crisp pine and wood scents.[4][5] Its aroma is often described as being similar to its alpha counterpart and is also a key contributor to the overall fragrance profile of cedarwood oil.

Cedrol (B397079) , a sesquiterpene alcohol derivative of cedrene, possesses a more subtle yet persistent dry, woody, and earthy aroma with faint leathery undertones.[6][7] Due to its low vapor pressure, its initial intensity is often perceived as faint, but it provides a long-lasting dry-down.[6] While pure cedrol is nearly odorless to some, it acts as an excellent fixative, extending and enhancing more volatile woody notes.[6]

Cedrene Derivatives offer a broader palette of woody and ambery notes. These are often synthesized from cedrene or cedrol to create unique and commercially valuable fragrance ingredients.

• Acetyl Cedrene (Methyl Cedryl Ketone) presents a strong, long-lasting woody aroma with distinct musk and amber notes.[8] It is a popular ingredient in a wide range of scented products, including soaps, cosmetics, and perfumes, where it contributes to fragrance blending, harmonization, and fixation.[8]

• Cedryl Acetate is valued for its rich, long-lasting woody and cedar-like accords.[3]

• α-Cedrene Epoxide offers a complex aroma profile with woody, cedar, sandalwood, patchouli, and ambergris tonalities.[9]

Quantitative Data on Olfactory Properties

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Aroma Profile	Odor Threshold (in air)
α-Cedrene	469-61-4[1]	C₁₅H₂₄[1]	204.35[1]	Woody, earthy, slightly sweet, fresh, dry, resinous, amber, spicy, cedar.[1][2][3][10]	Data not available
β-Cedrene	546-28-1	C₁₅H₂₄	204.35[5]	Crisp pine and wood, gently sweet.[4][5]	Data not available
Cedrol	77-53-2[6]	C₁₅H₂₆O[11]	222.37[6]	Subtle but persistent dry woody, cedarwood, earthy, faint leathery-forest undertones, soft, sweet.[6][7]	Data not available
Acetyl Cedrene	32388-55-9	C₁₇H₂₆O	246.39	Strong, long-lasting woody, musk-amber notes.[8]	Data not available
Cedryl Acetate	77-54-3	C₁₇H₂₈O₂	264.41	Strong cedar, vetiver.[9]	Data not available
α-Cedrene Epoxide	13567-39-0	C₁₅H₂₄O	220.35	Woody, cedar, sandalwood, patchouli, ambergris.[9]	Data not available

Olfactory Signaling Pathway

The perception of odorants like cedrene and its derivatives begins with their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. This interaction initiates a sophisticated signaling cascade that converts the chemical signal into an electrical signal that is then processed by the brain. The canonical olfactory signal transduction pathway is a G-protein coupled receptor (GPCR) cascade.

Olfactory Signal Transduction Cascade

Pathway Description:

• Odorant Binding: An odorant molecule, such as cedrene, binds to a specific Olfactory Receptor (OR), a type of G-protein coupled receptor (GPCR), located on the cilia of an olfactory sensory neuron.

• G-protein Activation: This binding event causes a conformational change in the OR, which in turn activates a heterotrimeric G-protein, specifically the olfactory-specific G-protein, Gαolf. The Gαolf subunit exchanges Guanosine Diphosphate (GDP) for Guanosine Triphosphate (GTP).

• Adenylyl Cyclase Activation: The activated Gαolf-GTP complex then binds to and activates adenylyl cyclase type III (ACIII).

• cAMP Production: Activated ACIII catalyzes the conversion of Adenosine Triphosphate (ATP) into cyclic Adenosine Monophosphate (cAMP), a secondary messenger.

• Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels in the cell membrane.

• Cation Influx: The opening of CNG channels allows for the influx of positively charged ions, primarily sodium (Na⁺) and calcium (Ca²⁺), into the neuron.

• Depolarization and Action Potential: This influx of cations leads to the depolarization of the neuron's membrane. If the depolarization reaches a certain threshold, it triggers an action potential (an electrical signal) that travels along the neuron's axon to the olfactory bulb in the brain for processing.

Experimental Protocols

The characterization of the olfactory properties of cedrene and its derivatives relies on a combination of analytical chemistry and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector. It allows for the identification of odor-active compounds in a complex mixture.

Gas Chromatography-Olfactometry (GC-O) Workflow

Detailed Methodology:

• Sample Preparation:

  • An essential oil sample containing cedrene and its derivatives is prepared. This may involve dilution in a suitable solvent (e.g., ethanol) or headspace sampling to collect the volatile compounds.

• Gas Chromatographic Separation:

  • A small volume of the prepared sample is injected into the gas chromatograph.

  • The GC column (e.g., a non-polar DB-5 or a polar Carbowax column) separates the individual compounds based on their volatility and interaction with the stationary phase.

  • A temperature program is used to elute the compounds over time.

• Effluent Splitting:

  • At the end of the GC column, the effluent is split, typically in a 1:1 ratio. One portion is directed to a conventional detector, such as a mass spectrometer (MS), while the other is directed to the olfactory detection port (ODP).

• Mass Spectrometric Detection:

  • The MS detector ionizes the eluted compounds and separates the ions based on their mass-to-charge ratio, generating a mass spectrum for each compound.

  • This data is used to identify the chemical structure of the compounds by comparing the obtained spectra with a library of known compounds.

• Olfactory Detection:

  • A trained sensory panelist or "assessor" sniffs the effluent from the ODP.

  • The assessor records the time at which an odor is detected, describes the character of the odor (e.g., "woody," "sweet," "earthy"), and rates its intensity.

• Data Analysis:

  • The data from the MS (chromatogram) and the ODP (olfactogram) are aligned based on retention time.

  • This allows for the direct correlation of specific chemical compounds with their perceived aroma, enabling the identification of the key odor-active compounds in the sample.

Sensory Evaluation

Sensory evaluation provides qualitative and quantitative data on the aroma profile of pure compounds or fragrance mixtures. Descriptive analysis is a common method used.

Detailed Methodology for Descriptive Analysis:

• Panel Selection and Training:

  • A panel of 8-12 individuals is selected based on their sensory acuity and ability to articulate perceptions.

  • Panelists undergo extensive training to develop a common vocabulary for describing woody and ambery aromas and to standardize their intensity rating techniques. Reference standards for specific aroma attributes are used during training.

• Sample Preparation and Presentation:

  • Samples of pure cedrene, its derivatives, or fragrance formulations are prepared at specific concentrations in an odorless solvent (e.g., dipropylene glycol).

  • Samples are presented to panelists in a controlled environment (e.g., sensory booths with controlled temperature, humidity, and airflow) to minimize distractions and biases. Samples are coded with random three-digit numbers.

• Evaluation Procedure:

  • Panelists evaluate the samples orthonasally (by sniffing).

  • For each sample, panelists rate the intensity of a predefined list of aroma descriptors (e.g., woody, cedar, earthy, sweet, amber, musky) on a structured scale (e.g., a 15-point line scale anchored with "low" and "high").

• Data Analysis:

  • The intensity ratings from all panelists are collected and statistically analyzed.

  • Analysis of Variance (ANOVA) can be used to determine if there are significant differences in the perceived intensities of the attributes between samples.

  • The results are often visualized using spider web plots to provide a graphical representation of the aroma profile of each sample.

Conclusion

Cedrene and its derivatives are integral to the palette of woody and ambery fragrances. Their diverse olfactory profiles, ranging from the fresh, woody notes of α-cedrene to the rich, musky-amber character of acetyl cedrene, provide perfumers and product developers with a wide array of creative options. The perception of these compounds is mediated by a complex and well-defined olfactory signaling cascade. A thorough understanding of their aroma characteristics, achieved through a combination of instrumental analysis like GC-O and rigorous sensory evaluation, is crucial for their effective application in fragrance creation and for further research into their potential physiological effects. While qualitative descriptions of their aromas are well-documented, a significant gap remains in the publicly available quantitative data for their odor thresholds, highlighting an area for future research.

References

• 1. Deorphanization of Human Olfactory Receptors by Luciferase and Ca-Imaging Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. The state of the art of odorant receptor deorphanization: A report from the orphanage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Mechanism of Signal Amplification in the Olfactory Sensory Cilia | Journal of Neuroscience [jneurosci.org]
• 6. Deorphanization of human olfactory receptors by luciferase and Ca-imaging methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extraction of Essential Oils and Terpene Volatiles from Plants and Identification by GC-MS-Based Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. diverdi.colostate.edu [diverdi.colostate.edu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pnas.org [pnas.org]
• 11. Odor thresholds in air (ppm volume) - Human Homo sapiens - BNID 112190 [bionumbers.hms.harvard.edu]

Unveiling the Neuroactive Potential of Cedrol: A Technical Guide to its Sedative and Anxiolytic Properties

For Immediate Release

This technical guide provides a comprehensive overview of the sedative and anxiolytic effects of cedrol (B397079), a sesquiterpene alcohol found in the essential oils of various conifers. Intended for researchers, scientists, and professionals in drug development, this document synthesizes key findings from preclinical studies, detailing the pharmacological actions, relevant signaling pathways, and experimental methodologies used to evaluate the therapeutic potential of cedrol in the context of aromatherapy and beyond.

Introduction

Cedrol is a prominent constituent of cedarwood oil, recognized for its characteristic woody aroma.[1] Beyond its fragrance, emerging scientific evidence has highlighted its potential as a sedative and anxiolytic agent.[2] Preclinical research indicates that cedrol modulates key neurotransmitter systems involved in the regulation of sleep and anxiety, suggesting its promise as a novel therapeutic agent. This guide delves into the quantitative data from these studies, outlines the experimental protocols, and illustrates the proposed mechanisms of action.

Quantitative Analysis of Cedrol's Bioactivity

The sedative and anxiolytic effects of cedrol have been quantified in various animal models. The following tables summarize the key findings from these studies, providing a comparative overview of its efficacy.

Table 1: Anxiolytic Effects of Cedrol in Behavioral Models

Animal Model	Behavioral Test	Administration Route	Dosage Range (mg/kg)	Key Findings	Reference
Male ICR Mice	Elevated Plus Maze (EPM)	Intraperitoneal (i.p.)	400-1600	Significant increase in the percentage of open arm entries and time spent in open arms.	[3][4]
Male ICR Mice	Light-Dark Box (LDB)	Intraperitoneal (i.p.)	800-1600	Significant increase in transitions between chambers and time spent in the light chamber.	[3][4]
Female ICR Mice	Elevated Plus Maze (EPM)	Intraperitoneal (i.p.)	1200-1600	Greater percentage of entries into and time spent in the open arms.	[5][6][7]
Female ICR Mice	Light-Dark Box (LDB)	Intraperitoneal (i.p.)	1200-1600	Greater number of transitions and more time spent in the light chamber.	[5][6][7]

Table 2: Sedative Effects of Cedrol

Animal Model	Assay	Administration Route	Dosage/Concentration	Key Findings	Reference
Wistar Rats	Spontaneous Motor Activity	Inhalation	Not specified	Significant decrease in accumulative spontaneous motor activity.	[2][8]
Wistar Rats	Pentobarbital-Induced Sleep	Inhalation	Not specified	Prolonged pentobarbital-induced sleeping time.	[8]
Humans	Cardiovascular and Respiratory Parameters	Inhalation	14.2+/-1.7 µg/l	Significant decrease in heart rate, systolic and diastolic blood pressure, and respiratory rate.	[9]
Humans	Heart Rate Variability	Inhalation	14.2+/-1.7 µg/l	Increase in high-frequency component (parasympathetic activity) and decrease in LF/HF ratio (sympathovagal balance).	[9]

Table 3: Neurochemical Effects of Cedrol in the Brain

Animal Model	Brain Region	Administration Route	Dosage Range (mg/kg)	Key Neurochemical Changes	Reference
Male ICR Mice	Whole Brain	Intraperitoneal (i.p.)	100-200	Significant reduction in Dopamine (B1211576) (DA) levels.	[3][4]
Male ICR Mice	Whole Brain	Intraperitoneal (i.p.)	1200-1600	Significant elevation in 5-Hydroxytryptamine (5-HT) levels; Changed ratio of 5-HIAA/5-HT and DOPAC/DA.	[3][4]
Female ICR Mice	Whole Brain	Intraperitoneal (i.p.)	1200-1600	Increased 5-HT levels; Decreased DA levels; Reduced 5-HIAA/5-HT ratio; Increased DOPAC/DA ratio.	[3][5][6]
Male ICR Mice	Hippocampus, Striatum, Hypothalamus	Intraperitoneal (i.p.)	1200	Decreased DA and Norepinephrine (NE) levels.	[3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide.

• Animals: Studies have primarily utilized male and female ICR mice and Wistar rats.[3][5][8]

• Intraperitoneal (i.p.) Administration: Cedrol is dissolved in a suitable vehicle (e.g., corn oil) and administered intraperitoneally at varying doses, typically ranging from 100 to 1600 mg/kg.[3][4]

• Inhalation Administration: For inhalation studies, animals are placed in chambers where cedrol is vaporized.[2][8] In human studies, vaporized cedrol is delivered via a face mask.[9]

• Elevated Plus Maze (EPM): This test is based on the natural aversion of rodents to open and elevated spaces. The apparatus consists of two open arms and two enclosed arms arranged in a plus shape and elevated from the floor. Mice are placed at the center of the maze, and the number of entries into and the time spent in each type of arm are recorded over a specified period (e.g., 5 minutes). An increase in the proportion of time spent and entries into the open arms is indicative of an anxiolytic effect.[3][5]

• Light-Dark Box (LDB): This apparatus consists of a dark compartment and a light compartment connected by an opening. The test is based on the conflict between the innate aversion of rodents to brightly lit areas and their exploratory nature. The number of transitions between the two compartments and the time spent in the light compartment are measured. Anxiolytic compounds typically increase the time spent in the light box and the number of transitions.[3][5]

• Spontaneous Motor Activity: The general motor activity of rodents is monitored using an automated activity measurement system. A significant reduction in locomotor activity following cedrol administration suggests a sedative effect.[2][8]

• Pentobarbital-Induced Sleeping Time: Animals are administered a sub-hypnotic dose of pentobarbital. The time from the loss to the recovery of the righting reflex is measured as the sleeping time. A prolongation of this sleep duration by cedrol indicates a sedative or hypnotic-like effect.[8]

Following behavioral testing, animals are euthanized, and brain tissues (whole brain or specific regions like the hippocampus, striatum, and hypothalamus) are dissected. The levels of neurotransmitters such as 5-HT, DA, and their metabolites (5-HIAA and DOPAC) are quantified using techniques like High-Performance Liquid Chromatography (HPLC) with electrochemical detection.[3][5]

Signaling Pathways and Mechanisms of Action

Cedrol's sedative and anxiolytic effects are believed to be mediated through its interaction with multiple neurotransmitter systems. The diagrams below illustrate the proposed signaling pathways and experimental workflows.

Caption: Proposed mechanism for the anxiolytic effect of cedrol.

Caption: Proposed mechanism for the sedative effect of cedrol.

Caption: Experimental workflow for assessing cedrol's anxiolytic effects.

The anxiolytic properties of cedrol are strongly associated with its ability to modulate serotonergic and dopaminergic pathways.[3] Studies have shown that cedrol increases the levels of serotonin (B10506) (5-HT) and decreases the turnover rate of 5-HT (indicated by a reduced 5-HIAA/5-HT ratio).[3][5] Concurrently, it decreases dopamine (DA) levels while increasing the DA turnover rate (indicated by an increased DOPAC/DA ratio).[3][5] This combined action on two major neurotransmitter systems is thought to contribute to its anxiety-reducing effects. Furthermore, the anxiolytic effect of cedrol has been shown to be antagonized by a dopamine D1 receptor antagonist, suggesting the involvement of this receptor subtype.[3]

The sedative effects of cedrol, particularly when administered via inhalation, appear to be mediated by the autonomic nervous system.[1][9] Inhalation of cedrol has been demonstrated to increase parasympathetic activity and reduce sympathetic activity.[1][9] This shift in autonomic balance towards parasympathetic dominance is consistent with a state of relaxation and sedation. Notably, the sedative effects of cedrol inhalation seem to occur via a pathway independent of the olfactory system.[8] While some terpenes are known to modulate GABAA receptors, the direct interaction of cedrol with this receptor system requires further investigation.[10]

Conclusion and Future Directions

The existing body of preclinical evidence strongly supports the sedative and anxiolytic potential of cedrol. Its multimodal mechanism of action, involving the serotonergic, dopaminergic, and autonomic nervous systems, makes it a compelling candidate for further investigation. Future research should focus on elucidating the precise molecular targets of cedrol, including its potential interactions with various receptor subtypes. More extensive studies are warranted to confirm its efficacy and safety in human subjects, paving the way for its potential development as a novel therapeutic for anxiety and sleep disorders.

References

• 1. essenceofthyme.com [essenceofthyme.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The anxiolytic effect of Juniperus virginiana L. essential oil and determination of its active constituents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anxiolytic Effect of Cedrol on Behavior and Brain Neurotransmitter Levels of Female Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anxiolytic effect of cedrol on behavior and brain neurotransmitter levels of female mice [jstage.jst.go.jp]
• 7. Anxiolytic Effect of Cedrol on Behavior and Brain Neurotransmitter Levels of Female Mice [jstage.jst.go.jp]
• 8. The sedative effects and mechanism of action of cedrol inhalation with behavioral pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Autonomic responses during inhalation of natural fragrance of Cedrol in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GABAA receptor modulation by terpenoids from Sideritis extracts - PMC [pmc.ncbi.nlm.nih.gov]

Anticancer Properties of Cedrol Against Glioblastoma and Lung Cancer: A Technical Guide

Abstract Cedrol (B397079), a natural sesquiterpene alcohol derived from cedarwood oil, has demonstrated significant potential as an anticancer agent, particularly against aggressive malignancies such as glioblastoma (GBM) and non-small cell lung cancer (NSCLC).[1][2][3] This technical guide provides a comprehensive overview of the mechanisms of action, in vitro and in vivo efficacy, and key experimental protocols related to cedrol's antitumor effects. Cedrol exerts its influence by modulating multiple critical cellular pathways, including the induction of DNA damage, cell cycle arrest, and apoptosis through both intrinsic and extrinsic pathways.[3][4] Furthermore, it inhibits pivotal survival signaling cascades like PI3K/Akt/mTOR and MAPK/ERK, and uniquely targets the androgen receptor in glioblastoma.[2][3][5] In lung cancer, cedrol's activity is linked to the generation of reactive oxygen species (ROS), induction of pro-death autophagy, and modulation of the tumor microenvironment by impeding the polarization of tumor-associated macrophages.[6][7][8] This document synthesizes quantitative data, details experimental methodologies, and visualizes complex signaling pathways to serve as a resource for researchers and drug development professionals exploring cedrol as a standalone or adjuvant cancer therapy.

Efficacy of Cedrol: In Vitro and In Vivo Data

Cytotoxicity and Proliferation Inhibition

Cedrol has been shown to inhibit the proliferation of both glioblastoma and lung cancer cells in a dose- and time-dependent manner. The half-maximal inhibitory concentration (IC50) values from various studies are summarized below, highlighting its potent cytotoxic effects.

Table 1: IC50 Values of Cedrol in Glioblastoma Cell Lines

Cell Line	Treatment Duration	IC50 Value (µM)	Reference(s)
DBTRG-05MG	48 hours	93.3 ± 6.8 - 101.5 ± 8.5	[2]
RG2	48 hours	93.3 ± 6.8 - 101.5 ± 8.5	[2]
Glioblastoma Cells	48 hours	77.17 - 141.88	[1][9][10]

| CTX TNA2 (Normal Astrocyte) | 48 hours | 279.9 ± 8.6 |[2] |

Note: The higher IC50 value in normal astrocyte cells suggests cedrol has a degree of selective cytotoxicity towards cancer cells.[2]

Table 2: IC50 Values of Cedrol in Lung Cancer Cell Lines

Cell Line	Treatment Duration	IC50 Value (µM)	Reference(s)
A549	24 hours	31.88	[1][9]
A549	48 hours	14.53	[1][9]

| A549 | 72 hours | 5.04 |[1][9] |

In Vivo Tumor Suppression in Glioblastoma

In a xenograft animal model using DBTRG-05MG glioblastoma cells, a combination treatment of cedrol and the standard chemotherapeutic agent temozolomide (B1682018) (TMZ) significantly suppressed tumor growth.[2] This synergistic effect was more potent than either drug administered alone, highlighting cedrol's potential as an adjuvant therapy to enhance the efficacy of existing treatments and overcome drug resistance.[2][11]

Mechanisms of Action in Glioblastoma

Cedrol combats glioblastoma through a multi-pronged approach, targeting cell survival, proliferation, and resistance mechanisms.

Induction of DNA Damage, Cell Cycle Arrest, and Apoptosis

Cedrol treatment potently inhibits GBM cell growth by inducing the generation of intracellular reactive oxygen species (ROS), which leads to significant DNA damage.[3] This genotoxic stress activates a DNA damage response, causing cell cycle arrest at the G0/G1 phase.[3] Subsequently, cedrol triggers programmed cell death by activating both the extrinsic (Fas/FasL/Caspase-8) and intrinsic (Bax/Bcl-2/Caspase-9) apoptotic pathways, culminating in the activation of executioner caspases.[3][12]

Caption: Cedrol-induced apoptosis pathway in glioblastoma cells.

Modulation of Key Signaling Pathways

Cedrol disrupts critical signaling pathways that are often dysregulated in glioblastoma:

• Androgen Receptor (AR) Signaling: Molecular docking studies show that cedrol targets the androgen receptor.[3] It effectively reduces dihydrotestosterone (B1667394) (DHT)-mediated nuclear translocation of AR, thereby inhibiting the expression of downstream genes and suppressing cell proliferation.[3]

• VEGFR2 Angiogenesis Pathway: Cedrol has been shown to downregulate vascular endothelial growth factor receptor 2 (VEGFR2) signaling.[5] This action abrogates VEGF-driven angiogenesis and proliferation by inhibiting the downstream AKT/P70S6K and MAPK/ERK1/2 pathways.[5]

Caption: Cedrol's inhibition of angiogenesis in glioblastoma.

Synergistic Effects with Temozolomide (TMZ)

A major challenge in GBM treatment is acquired resistance to TMZ. Cedrol acts synergistically with TMZ to overcome this resistance.[2] It enhances TMZ-induced cell death by down-regulating proteins associated with drug resistance, including O6-methylguanine-DNA-methyltransferase (MGMT), multidrug resistance protein 1 (MDR1), and CD133.[2][11] This synergistic effect is mediated through the potent blockage of the pro-survival AKT/mTOR signaling pathway.[3][13]

Caption: Cedrol's synergistic action with TMZ in glioblastoma.

Mechanisms of Action in Lung Cancer

In non-small cell lung cancer (NSCLC), particularly A549 cells, cedrol's anticancer activity involves the induction of multiple cell death pathways and modulation of the tumor microenvironment.

Induction of Apoptosis and Autophagy via ROS

Cedrol treatment in A549 cells leads to a significant increase in intracellular ROS production.[6][8][14] This oxidative stress triggers a loss of the mitochondrial transmembrane potential (MTP), a key event in the initiation of the intrinsic apoptotic pathway.[1][6] Concurrently, cedrol induces pro-death autophagy, a cellular self-degradation process that, in this context, contributes to cell death rather than survival.[6][8] This dual induction of apoptosis and autophagy is a primary mechanism of its cytotoxicity in lung cancer.

Inhibition of the PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a central regulator of cell survival, proliferation, and growth. Cedrol effectively suppresses this pathway in A549 cells by decreasing the levels of phosphorylated (p)-PI3K and p-Akt.[6][8][14] Inhibition of this critical survival pathway sensitizes the cancer cells to the pro-death signals initiated by ROS and mitochondrial dysfunction.[15][16]

Caption: Cedrol's mechanism in A549 lung cancer cells.

Impact on the Tumor Microenvironment

Beyond its direct effects on cancer cells, cedrol also modulates the tumor microenvironment to impede metastasis.[7] It has been shown to inhibit the polarization of tumor-associated macrophages (TAMs) into the pro-tumor M2-like phenotype.[7] This effect is achieved by downregulating MYC-mediated aerobic glycolysis within the macrophages, a metabolic process essential for M2 polarization. The reduction in MYC expression is, in turn, regulated by cedrol's inhibition of the PI3K-Akt pathway in these immune cells.[7]

Caption: Cedrol's effect on tumor-associated macrophages.

Key Experimental Protocols

The following are summarized methodologies for key experiments used to evaluate the anticancer effects of cedrol.

Cell Viability (MTT Assay)

• Cell Seeding: Seed cells (e.g., A549, DBTRG-05MG) in 96-well plates at a density of 5 x 10³ cells per well and culture overnight.[1]

• Treatment: Treat cells with varying concentrations of cedrol for specified durations (24, 48, 72 hours).[1]

• MTT Incubation: Replace the culture medium with MTT solution (e.g., 400 µg/mL) and incubate for 4-8 hours at 37°C.[1]

• Solubilization: Dissolve the resulting formazan (B1609692) crystals in dimethyl sulfoxide (B87167) (DMSO).[1]

• Measurement: Measure the absorbance at 560 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control group.[1]

Apoptosis Detection (TUNEL Assay)

• Cell Culture and Treatment: Culture cells on coverslips or chamber slides and treat with the desired concentration of cedrol (e.g., 180 µM for 48 hours).[1][10]

• Fixation and Permeabilization: Fix the cells with a formaldehyde-based solution and permeabilize with a detergent-based solution.

• TUNEL Reaction: Incubate cells with a TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) reaction mixture, which labels the 3'-OH ends of fragmented DNA.[10]

• Staining and Visualization: Counterstain nuclei with a fluorescent dye like Propidium (B1200493) Iodide (PI) or DAPI.[1] Visualize the cells using fluorescence microscopy. TUNEL-positive cells (apoptotic) will exhibit bright green fluorescence.[1][10]

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Seeding and Treatment: Seed approximately 2 x 10⁶ cells in a 10-mm culture dish and treat with cedrol for various time points.[1]

• Cell Harvesting and Fixation: Collect the cells and fix them in cold 70% ethanol.

• Staining: Incubate the fixed cells overnight at 4°C in a solution containing propidium iodide (PI) and RNase A. PI intercalates with DNA, providing a fluorescent signal proportional to the DNA content.[1]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The resulting histogram allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[1]

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cedrol suppresses glioblastoma progression by triggering DNA damage and blocking nuclear translocation of the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Downregulation of VEGFR2 signaling by cedrol abrogates VEGF‑driven angiogenesis and proliferation of glioblastoma cells through AKT/P70S6K and MAPK/ERK1/2 pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Cedrol impedes lung cancer metastasis by reducing tumor-associated macrophage polarization mediated by MYC-driven aerobic glycolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. medsci.org [medsci.org]
• 10. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death [medsci.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Cedrus atlantica Extract Suppress Glioblastoma Growth through Promotion of Genotoxicity and Apoptosis: In Vitro and In Vivo Studies [medsci.org]
• 14. Cedrol induces autophagy and apoptotic cell death in A549 non-small cell lung carcinoma cells through the P13K/Akt signaling pathway, the loss of mitochondrial transmembrane potential and the generation of ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts [frontiersin.org]
• 16. Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]

(-)-Cedrene's Role as a Natural Ligand for Mouse Olfactory Receptor 23: A Technical Overview

Authored for: Researchers, Scientists, and Drug Development Professionals December 2025

Introduction

Olfactory receptors (ORs), the largest family of G protein-coupled receptors (GPCRs), are not only pivotal for the sense of smell but are also increasingly recognized for their diverse physiological roles in non-olfactory tissues.[1] These "ectopic" ORs represent a novel and promising class of therapeutic targets. This technical guide focuses on the interaction between the natural sesquiterpene (-)-Cedrene, also known as alpha-cedrene, and the mouse olfactory receptor 23 (MOR23, also designated as Olfr16). We will delve into the quantitative data defining this interaction, the intricate signaling pathways it triggers, and the detailed experimental protocols utilized for its characterization. The activation of MOR23 by α-cedrene has been shown to influence critical metabolic processes, including adipogenesis, thermogenesis, and glucose homeostasis, underscoring its potential for therapeutic development in metabolic diseases.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of (-)-Cedrene on MOR23 and its downstream cellular responses.

Table 1: Ligand-Receptor Interaction and Cellular Response

Parameter	Ligand	Receptor	Cell Line	Concentration	Observation	Source
Binding Affinity (Docking Score)	α-Cedrene	MOR23	In silico	N/A	Higher affinity than lyral	[4]
cAMP Accumulation	α-Cedrene	MOR23	Hana3A	100 µM	Significant increase in intracellular cAMP	[4][5]
cAMP Accumulation	α-Cedrene	MOR23	3T3-L1 cells	100 µM	Significant increase in intracellular cAMP	[3][6]
Glucose Uptake	α-Cedrene	MOR23	C2C12 myotubes	100 µM	Increased glucose uptake under basal and insulin-stimulated conditions	[2][7]
Lipid Accumulation	α-Cedrene	MOR23	3T3-L1 cells	100 µM	Significant decrease in intracellular lipid accumulation	[3][6]

Table 2: Effects of MOR23 Activation by α-Cedrene on Gene and Protein Expression

Target Molecule	Change upon α-Cedrene (100 µM) Treatment	Cell Type	Effect	Source
Adenylyl Cyclase 3 (ADCY3)	Increased protein levels	3T3-L1	Upregulation of cAMP signaling pathway	[3]
Protein Kinase A (PKA Cα)	Increased protein levels	3T3-L1	Upregulation of cAMP signaling pathway	[3]
Phospho-AMPK	Increased protein levels	3T3-L1	Activation of metabolic regulator	[3]
PPARγ, C/EBPα, aP2, FAS (Adipogenic genes)	Decreased mRNA expression	3T3-L1	Inhibition of adipogenesis	[3]

Signaling Pathways and Experimental Workflow

The interaction between (-)-Cedrene and MOR23 initiates a canonical olfactory signaling cascade that has significant metabolic consequences in non-olfactory cells.

MOR23 Signaling Pathway

The binding of (-)-Cedrene to MOR23, a Gαolf-coupled receptor, activates adenylyl cyclase 3 (ADCY3), leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP).[3][8] Elevated cAMP levels then activate Protein Kinase A (PKA), which in turn phosphorylates and activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[3] This cascade ultimately influences gene expression related to adipogenesis and glucose metabolism.[2][3]

Caption: MOR23 signaling cascade initiated by (-)-Cedrene.

Experimental Workflow for Characterization

The deorphanization of MOR23 and the characterization of (-)-Cedrene as its ligand typically follow a multi-step workflow. This process begins with ligand screening in a heterologous expression system and progresses to functional validation in relevant cell models.

Caption: Workflow for MOR23 deorphanization and functional validation.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following are composite protocols based on methods described in the cited literature.[2][3][4]

Heterologous Expression and cAMP Assay

This protocol is designed to test whether a ligand activates a specific OR in a controlled cellular environment.

• Cell Culture and Transfection:

  • Culture Hana3A or HEK293T cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Seed cells in a 96-well plate to reach 70-80% confluency on the day of transfection.

  • Co-transfect cells with a plasmid encoding MOR23 (often with an N-terminal tag like FLAG for expression verification) and a reporter plasmid, such as a CRE-luciferase reporter, using a suitable transfection reagent (e.g., Lipofectamine 2000). A plasmid expressing the G-protein Gαolf is also often co-transfected to enhance the signal.[8][9]

• Ligand Stimulation and cAMP Measurement:

  • 24-48 hours post-transfection, replace the culture medium with a serum-free medium containing a phosphodiesterase inhibitor like 3-isobutyl-1-methylxanthine (B1674149) (IBMX) and incubate for 30 minutes to prevent cAMP degradation.[10]

  • Stimulate the cells by adding (-)-Cedrene (e.g., final concentration of 100 µM, dissolved in a vehicle like DMSO/acetonitrile) for 15-30 minutes.[3][4]

  • Lyse the cells and measure intracellular cAMP levels using a commercial cAMP assay kit (e.g., ELISA or HTRF-based) according to the manufacturer's instructions.

  • Normalize the results to a vehicle control.

siRNA-Mediated Knockdown of MOR23 in 3T3-L1 Cells

This protocol validates that the observed effects of (-)-Cedrene are specifically mediated by MOR23.

• Transfection of siRNA:

  • Culture 3T3-L1 preadipocytes as per standard protocols.

  • Two days before inducing differentiation, transfect the cells with either a specific small interfering RNA (siRNA) targeting MOR23 or a non-targeting control siRNA using a suitable lipid-based transfection reagent.[1][3]

• Induction of Adipocyte Differentiation:

  • Two days post-transfection, induce differentiation by changing the medium to a differentiation cocktail (e.g., DMEM with insulin, dexamethasone, and IBMX).

  • Treat the cells with either (-)-Cedrene (100 µM) or vehicle control during the differentiation period.[3]

• Analysis:

  • After 6-8 days of differentiation, assess the knockdown efficiency of MOR23 using semi-quantitative RT-PCR or qPCR.[6]

  • Perform functional assays, such as Oil Red O staining to quantify lipid accumulation or a glucose uptake assay, to compare the effects of (-)-Cedrene in control vs. MOR23-knockdown cells.[2][3]

Glucose Uptake Assay in C2C12 Myotubes

This protocol measures the direct effect of MOR23 activation on glucose transport.

• Cell Culture and Differentiation:

  • Culture C2C12 myoblasts in DMEM with 10% FBS.

  • When cells reach ~90% confluency, switch to a differentiation medium (DMEM with 2% horse serum) to induce fusion into myotubes over 4-6 days.

• Assay Performance:

  • (Optional) If validating the role of MOR23, transfect myotubes with MOR23 siRNA 24 hours before the assay.[7]

  • Starve the myotubes in serum-free medium for 3-4 hours.

  • Treat the cells with (-)-Cedrene (100 µM) for a specified period (e.g., 30 minutes). Include parallel treatments with a vehicle control and a positive control like insulin.[2]

  • Add 2-deoxy-D-[³H]glucose or a fluorescent glucose analog (e.g., 2-NBDG) and incubate for 10-15 minutes.

  • Wash the cells rapidly with ice-cold PBS to stop the uptake.

  • Lyse the cells and measure the internalized radioactivity using a scintillation counter or fluorescence using a plate reader.

  • Normalize the glucose uptake to the total protein content in each well.

Conclusion

The identification of (-)-Cedrene as a natural ligand for the mouse olfactory receptor 23 has unveiled a novel signaling axis with significant implications for metabolic regulation. The robust activation of the MOR23-cAMP pathway by (-)-Cedrene leads to beneficial downstream effects, including the inhibition of adipogenesis and the enhancement of glucose uptake.[2][3] The data and protocols presented herein provide a comprehensive foundation for researchers and drug development professionals interested in exploring the therapeutic potential of targeting ectopic olfactory receptors. Further investigation into the human orthologue of MOR23, OR10J5, which also responds to α-cedrene, may pave the way for new treatments for metabolic disorders such as obesity and type 2 diabetes.[4]

References

• 1. Regulation of Adipogenesis and Thermogenesis through Mouse Olfactory Receptor 23 Stimulated by α-Cedrene in 3T3-L1 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improved Glucose Intolerance through a Distinct Mouse Olfactory Receptor 23-Induced Signaling Pathway Mediating Glucose Uptake in Myotubes and Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of Adipogenesis and Thermogenesis through Mouse Olfactory Receptor 23 Stimulated by α-Cedrene in 3T3-L1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Olfactory receptor 10J5 responding to α-cedrene regulates hepatic steatosis via the cAMP–PKA pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Ligand-selective activation of heterologously-expressed mammalian olfactory receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Steam Distillation of Cedrol from Juniperus Species

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrol (B397079), a sesquiterpene alcohol, is a significant bioactive compound found in the essential oils of various Juniperus species. It is highly valued in the fragrance industry and is of increasing interest to the pharmaceutical sector due to its potential therapeutic properties, including anti-inflammatory and anti-cancer effects.[1] Steam distillation is the most prevalent and commercially established method for extracting cedrol-rich essential oils from the wood of Juniperus trees.[2] This document provides a detailed protocol for the steam distillation of cedrol from Juniperus species, along with quantitative data on cedrol content across different species and a workflow diagram for the process.

Quantitative Data: Cedrol Content in Juniperus Species

The concentration of cedrol in the essential oil of Juniperus species can vary significantly depending on the species, the part of the plant used, the age of the tree, and its geographical origin.[1] Heartwood is generally the richest source of cedrol.[1][2] The following tables summarize the quantitative data on cedrol content as reported in various studies.

Table 1: Cedrol Content in Various Juniperus Species

Juniperus Species	Plant Part	Cedrol Content (% of Essential Oil)
Juniperus ashei (Texas Cedarwood)	Wood	19% - 23.1%
Juniperus virginiana (Virginia Cedarwood)	Wood	15.8% - 32%
Juniperus californica	Heartwood	52%
Juniperus excelsa	Not Specified	3.41% - 34.29%
Juniperus morrisonicola	Wood	22.87%
Juniperus occidentalis	Heartwood	15% - 40%
Juniperus procera	Wood	Up to 79.10%
Juniperus scopulorum	Trunk	18.9%
Juniperus seravschanica	Cones	16.8%

Source: Compiled from multiple scientific sources.[1][3]

Table 2: Comparison of Cedrol and Other Major Components in Commercial Cedarwood Oils

Process	α-cedrene (%)	β-cedrene (%)	Thujopsene (%)	Cuparene (%)	Cedrol/Widdrol (B1201782) (%)
Steam Distillation (Lab)	0.99	0.408	1.13	0.856	68.2
Steam Distillation (Commercial)	13.3	3.32	22.7	2.63	39.4

Note: Cedrol and widdrol are often reported as a combined percentage due to challenges in their chromatographic separation. Widdrol is typically a minor component.[4]

Experimental Protocol: Steam Distillation of Cedrol

This protocol outlines the laboratory-scale steam distillation for the extraction of cedrol-rich essential oil from Juniperus wood.

3.1. Materials and Equipment

• Plant Material: Heartwood of a Juniperus species (e.g., Juniperus virginiana or Juniperus ashei), chipped or hammer-milled.

• Steam Distillation Apparatus:

  • Large boiling flask (steam generator)

  • Distillation flask with a ground glass joint to hold the plant material

  • Condenser (Liebig or Graham)

  • Receiving vessel or separatory funnel

  • Heating mantle or other heat source

• Anhydrous Sodium Sulfate (B86663)

• Glass Vials (amber)

• Distilled Water

• Hexane (B92381) (for cleaning, optional)

3.2. Methodology

• Preparation of Plant Material:

  • Use the heartwood of the Juniperus tree, as it has the highest concentration of cedrol.

  • Reduce the wood to small particles by chipping or hammer-milling. Smaller particle sizes generally increase the rate of oil distillation.[5] For laboratory preparations, shavings from a wood planer can also be used.[6]

• Assembly of the Distillation Apparatus:

  • Assemble the steam distillation apparatus as shown in the workflow diagram below. Ensure all glass joints are properly sealed.

  • Fill the boiling flask with distilled water to about two-thirds of its capacity. Add boiling chips to ensure smooth boiling.

  • Place the prepared Juniperus wood chips into the distillation flask. Do not pack the material too tightly to allow for even steam penetration.

• Distillation Process:

  • Heat the water in the boiling flask to generate steam.

  • Pass the steam through the distillation flask containing the plant material. The steam will volatilize the essential oils.[1]

  • The mixture of steam and volatile oil vapor will travel to the condenser.

  • Cool the condenser with a continuous flow of cold water to condense the vapor mixture back into a liquid.

  • Collect the distillate, which will be a mixture of water and essential oil, in a receiving vessel or separatory funnel.

  • Continue the distillation for a period of 2 to 8 hours. Longer distillation times generally result in a higher yield of monoterpenoids.[7] The optimal time can be determined by monitoring the rate of oil collection.[5] Low steam pressures (under 10 psi) have been shown to yield higher quality and greater volumes of oil.[5]

• Separation of the Essential Oil:

  • The essential oil, being less dense than water, will form a layer on top of the aqueous layer in the receiving vessel.

  • Carefully separate the oil layer from the aqueous layer using a separatory funnel.

• Drying and Storage of the Essential Oil:

  • Dry the collected essential oil by adding a small amount of anhydrous sodium sulfate to remove any residual water.

  • Decant the dried oil into an airtight, amber-colored glass vial to protect it from light.

  • Store the essential oil at a low temperature (e.g., in a refrigerator) to prevent degradation.[1]

Visualization of the Experimental Workflow

Caption: Workflow for the steam distillation of cedrol from Juniperus species.

Quality Control and Analysis

The quantitative analysis of cedrol and other volatile components in the extracted essential oil is crucial for quality control and research purposes. The most accurate and widely used method for this is Gas Chromatography-Mass Spectrometry (GC-MS).[3]

5.1. Principle of GC-MS Analysis

Volatile components of the essential oil are vaporized and separated based on their boiling points and their interactions with a stationary phase within a capillary column. A mass spectrometer then detects and helps identify the individual components based on their mass-to-charge ratio.[1]

5.2. Sample Preparation for GC-MS

A diluted solution of the extracted essential oil is prepared in a suitable solvent, such as hexane or methanol. An internal standard may be added for more precise quantification.[1]

5.3. Data Analysis

• Identification: Cedrol is identified by comparing the mass spectrum of the eluted peak with reference spectra from a spectral library (e.g., NIST, Wiley) and by comparing its retention index with literature values.[3]

• Quantification: The percentage of cedrol is typically determined by calculating the peak area of cedrol relative to the total peak area of all components in the chromatogram (area percent method).[3]

Conclusion

This document provides a comprehensive guide for the steam distillation of cedrol from Juniperus species, tailored for a scientific audience. By following the detailed protocol and considering the factors that influence yield and composition, researchers can effectively extract and quantify cedrol for further investigation and application in drug development and other fields. The provided quantitative data serves as a valuable reference for selecting appropriate Juniperus species for obtaining high-cedrol essential oils.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. thescipub.com [thescipub.com]
• 5. Volatile Oil from Western Juniper | The Western Juniper Commercialization Project [juniper.oregonstate.edu]
• 6. juniperus.org [juniperus.org]
• 7. sonora.tamu.edu [sonora.tamu.edu]

Application Note: High-Purity Cedrol Production via Supercritical CO2 Extraction and Purification

Abstract

This document provides a comprehensive guide for the extraction and purification of high-purity cedrol (B397079) from cedarwood, primarily Juniperus virginiana or Juniperus mexicana, which are known for their high cedrol content.[1] The methodology employs an environmentally friendly and efficient supercritical carbon dioxide (SC-CO2) extraction process, followed by downstream purification techniques including vacuum fractional distillation and crystallization. This protocol is designed for researchers, scientists, and professionals in the fields of natural product chemistry, perfumery, and drug development.

Introduction

Cedrol is a naturally occurring tricyclic sesquiterpene alcohol found in the essential oil of conifers.[2] It is a valuable compound in the fragrance industry for its woody aroma and excellent fixative properties.[2] Furthermore, recent studies have highlighted its potential in drug development, including its immunomodulatory and anti-cancer activities. Supercritical CO2 extraction offers a superior alternative to traditional methods like steam distillation, as it uses a non-toxic, non-flammable, and environmentally benign solvent (CO2).[3][4] This method allows for extraction at lower temperatures, which is crucial for preserving heat-sensitive compounds and preventing the degradation of cedrol into its hydrocarbon analogue, cedrene (B97730).[5][6] This application note details a multi-step process to obtain cedrol with a purity exceeding 98%.

Experimental Overview

The overall process for obtaining high-purity cedrol is a multi-stage procedure that begins with the extraction of cedarwood oil using supercritical CO2, followed by purification steps to isolate cedrol from other components of the essential oil.

Figure 1: Overall workflow for high-purity cedrol production.

Supercritical CO2 Extraction Protocol

Raw Material Preparation

• Source Material: Utilize heartwood sawdust or chips from Juniperus virginiana (Virginia Cedarwood) or Juniperus mexicana (Texas Cedarwood), which typically contain 16-25% cedrol.[1]

• Particle Size Reduction: Grind the cedarwood to a particle size of 0.3–1 mm to ensure efficient extraction.[7]

• Drying: Dry the ground material to a moisture content of 5–10%. Excessive moisture can introduce unwanted polar compounds into the extract.[7]

Supercritical CO2 Extraction

This protocol is optimized to maximize the ratio of cedrol to cedrene by using lower extraction temperatures.[5][6]

• Apparatus: A standard supercritical fluid extraction system equipped with an extraction vessel, pumps, heaters, and a separator.

• Procedure:

  • Load the dried, ground cedarwood into the extraction vessel.

  • Pressurize and heat the CO2 to the desired supercritical state.

  • Introduce the supercritical CO2 into the extraction vessel at a constant flow rate.

  • The extract-laden CO2 is then passed into a separator where the pressure is reduced, causing the extracted oil to precipitate and the CO2 to return to a gaseous state for recycling.

  • Continue the extraction for a predetermined duration (typically 2-4 hours) to ensure optimal yield.[7]

Optimization of Extraction Parameters

The key to obtaining a cedrol-rich extract is to carefully control the extraction parameters. Lower temperatures are known to favor a higher cedrol-to-cedrene ratio.[5][6]

Parameter	Recommended Range	Rationale
Temperature	25–45°C	Lower temperatures prevent the dehydration of cedrol to cedrene.[5][6] The highest cedrol/cedrene ratio is achieved at 25°C.[5]
Pressure	10.3–20 MPa (1500–2900 psi)	Moderate pressure is sufficient for extraction. The highest cedrol/cedrene ratio was observed at 10.3 MPa (1500 psi).[5][6]
CO2 Flow Rate	0.5–2 L/min (Lab Scale)	Balances extraction efficiency with solvent consumption.[7]
Extraction Time	2–4 hours	Sufficient time to achieve maximum yield without significant additional extraction.[7]
Co-solvent	Not recommended	The addition of polar co-solvents like ethanol (B145695) is generally not necessary for the extraction of cedarwood oil and may increase the co-extraction of undesired polar compounds.

Table 1: Recommended Supercritical CO2 Extraction Parameters for Cedrol-Rich Cedarwood Oil.

Purification of Cedrol

The cedarwood oil extract obtained from the supercritical CO2 process will contain a mixture of compounds, including cedrol, cedrene, and thujopsene.[1] To achieve high-purity cedrol, subsequent purification steps are necessary.

Vacuum Fractional Distillation

This step separates the lighter sesquiterpene hydrocarbons from the heavier sesquiterpene alcohol fraction containing cedrol.[1]

• Apparatus: A vacuum distillation setup with a fractionating column.

• Procedure:

  • The crude cedarwood oil extract is placed in the distillation flask.

  • A vacuum is applied, and the oil is gently heated.

  • The more volatile components (e.g., α-cedrene, thujopsene) will distill first and should be collected as the "light fraction".[1]

  • Gradually increase the temperature to distill the higher-boiling point fraction, which will be enriched with cedrol. This fraction is often referred to as "crude cedrol".[1] A Chinese patent suggests that this step can increase the cedrol content to over 60%.[8]

Distillation Stage	Tower Top Temperature	Tower Bottom Temperature	Vacuum	Component
Light Fraction	80–100°C	100–120°C	< -0.09 MPa	Pinene, Terpineol
Cedrene Fraction	110–130°C	130–160°C	≤ -0.1 MPa	Cedrene
Cedrol Enriched	-	-	-	Remaining fraction in the distillation pot

Table 2: Exemplary Vacuum Fractional Distillation Parameters (based on CN104230668A).[8]

Crystallization

The final step to achieve high-purity cedrol is crystallization from the cedrol-enriched fraction.[2][8]

Figure 2: Crystallization protocol for high-purity cedrol.

• Procedure:

  • Gently heat the cedrol-enriched fraction until it is completely molten.[8]

  • Allow the molten cedrol to cool slowly. A controlled cooling rate of approximately 0.5°C per hour to a final temperature of 18°C is recommended to promote the formation of large, pure crystals.[8]

  • Optionally, add a small amount of pure cedrol seed crystals (0.1-0.5% by weight) to initiate crystallization.[8]

  • Once crystallization is complete, the solid mass can be broken up and subjected to high-speed centrifugation (e.g., >5000 rpm) to separate the cedrol crystals from the remaining liquid phase.[8]

  • The crystals can be washed with a cold 5-10% ethanol-water solution to remove any remaining impurities.[8]

  • The purified cedrol crystals are then dried. A second recrystallization step can be performed to achieve a purity of over 98%.[8]

Quality Control

The purity of the final cedrol product should be assessed using gas chromatography-mass spectrometry (GC-MS).

Parameter	Specification
Column	Non-polar capillary column (e.g., DB-5ms, HP-5ms)
Injector Temperature	250°C
Oven Program	Initial: 60°C for 2 min, Ramp: 3°C/min to 240°C, Hold: 5 min at 240°C
Carrier Gas	Helium at ~1.0 mL/min
MS Ionization	Electron Ionization (EI) at 70 eV

Table 3: Typical GC-MS Parameters for Cedrol Analysis.

Potential Biological Activities of Cedrol

High-purity cedrol is not only valuable in perfumery but also shows promise in pharmacology. Studies have indicated that cedrol may induce apoptosis in cancer cells through the intrinsic mitochondrial pathway.

Figure 3: Proposed apoptotic signaling pathway of cedrol.

Conclusion

The combination of low-temperature supercritical CO2 extraction with subsequent vacuum fractional distillation and controlled crystallization provides an effective and environmentally sustainable method for producing high-purity cedrol. This protocol offers a significant improvement over traditional methods, yielding a product of high quality suitable for applications in the fragrance, cosmetic, and pharmaceutical industries. The precise control of extraction and purification parameters is paramount to achieving the desired purity and yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Cedrol Crystals (77-53-2) — Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. Supercritical CO2 Extraction for High-Purity Essential Oils [buffaloextracts.com]
• 4. The Superiority of Supercritical CO2 Extraction: The Gold Standard for Natural Oils [puritycall.com]
• 5. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. co2extractionmachine.com [co2extractionmachine.com]
• 8. CN104230668A - Method for extracting cedrene and cedrol from cedar oil - Google Patents [patents.google.com]

Application Note and Protocol for GC-MS Quantification of Alpha-Cedrene in Plasma

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the quantification of alpha-cedrene in plasma samples using Gas Chromatography-Mass Spectrometry (GC-MS). The described method is sensitive and selective, making it suitable for pharmacokinetic studies and other applications in drug development.

Introduction

Alpha-cedrene is a sesquiterpene found in the essential oils of various plants, notably cedar. It has garnered interest for its potential pharmacological activities. Accurate quantification of alpha-cedrene in biological matrices such as plasma is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. This protocol details a robust liquid-liquid extraction (LLE) and GC-MS/MS method for the determination of alpha-cedrene in plasma.

Experimental Protocols

Materials and Reagents

• Alpha-cedrene (≥98% purity)

• 1,4-Dichlorobenzene (B42874) (Internal Standard, IS)

• Ethyl acetate (B1210297) (HPLC grade)

• Rat plasma (or other appropriate plasma matrix)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

Standard and Sample Preparation

2.2.1. Stock and Working Solutions

• Alpha-cedrene Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of alpha-cedrene in 10 mL of methanol.

• Alpha-cedrene Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with methanol to create calibration standards.

• Internal Standard (IS) Working Solution (e.g., 60 ng/mL): Prepare a working solution of 1,4-dichlorobenzene in methanol.

2.2.2. Calibration Standards and Quality Control (QC) Samples

• Prepare calibration standards by spiking blank plasma with the appropriate alpha-cedrene working solutions to achieve a concentration range of 5-800 ng/mL.[1][2]

• Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range in the same manner.

2.2.3. Plasma Sample Preparation (Liquid-Liquid Extraction)

• Pipette 50 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.[1][2]

• Add a specific volume of the internal standard working solution (e.g., 10 µL of 60 ng/mL 1,4-dichlorobenzene).

• Add 150 µL of ethyl acetate to the tube.[1][2]

• Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Centrifuge the tubes at a high speed (e.g., 13,000 x g) for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean autosampler vial.

• Inject a small volume (e.g., 1 µL) of the extract into the GC-MS system.

GC-MS/MS Instrumentation and Conditions

A gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS) is recommended for its high selectivity and sensitivity.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

  • Injector Temperature: 250-280°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An example program could be: start at 50°C, ramp to 160°C at 10°C/min, then ramp to 220°C at 3°C/min.[3] Optimize as needed for best separation.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Ion Source Temperature: 230°C.[3]

  • Transfer Line Temperature: 250-280°C.[3][4]

  • Acquisition Mode: Selective Reaction Monitoring (SRM), also known as Multiple Reaction Monitoring (MRM).

  • SRM Transitions:

    • Alpha-cedrene: m/z 204.3 → 119.0.[1][2]

    • 1,4-Dichlorobenzene (IS): m/z 146.0 → 111.0.[1][2]

Data Presentation

The quantitative performance of the method should be validated according to standard bioanalytical method validation guidelines. Key parameters are summarized in the table below.

Parameter	Result
Linearity Range	5 - 800 ng/mL[1][2]
Correlation Coefficient (r²)	≥ 0.995[1][2]
Lower Limit of Quantification (LLOQ)	5 ng/mL[1][2]
Intra-day Precision (%CV)	3.1 - 13.9%[1][2]
Inter-day Precision (%CV)	3.1 - 13.9%[1][2]
Accuracy (%RE)	-4.0 - 2.6%[1][2]
Extraction Recovery	Consistent and reproducible
Stability (Freeze-thaw, short & long term)	No significant effect on quantification[1][2]

Visualization

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of alpha-cedrene in plasma.

Data Analysis Workflow

Caption: Data analysis workflow for the quantification of alpha-cedrene.

References

• 1. GC-MS/MS method for the quantification of α-cedrene in rat plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatography mass spectrometry couple with quadrupole time-of-flight (GC-QTOF MS) as a powerful tool for profiling of oxygenated sesquiterpenes in agarwood oil - Arabian Journal of Chemistry [arabjchem.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Total Synthesis Strategies for the Tricyclic Cedrene Skeleton

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tricyclic cedrene (B97730) skeleton, a common motif in sesquiterpenoid natural products, has captivated synthetic chemists for decades due to its compact and stereochemically rich architecture. The pursuit of its total synthesis has spurred the development of novel synthetic strategies and methodologies. This document provides a detailed overview of several key total synthesis strategies for the cedrene skeleton, complete with comparative data, detailed experimental protocols for seminal reactions, and graphical representations of the synthetic logic.

Strategic Overview

The total synthesis of cedrene has been approached from various strategic standpoints, including linear sequences, convergent routes, and biomimetic pathways. Key bond disconnections and the strategic use of powerful chemical transformations have defined the elegance and efficiency of these syntheses. Below, we explore some of the most influential strategies.

Key Synthetic Strategies for the Cedrene Skeleton

Caption: Overview of key strategies and concepts in the total synthesis of the cedrene skeleton.

Data Presentation: Comparison of Synthetic Strategies

The following table summarizes the quantitative data from several key total syntheses of cedrene, allowing for a direct comparison of their efficiencies.

Strategy (Lead Author)	Starting Material(s)	Key Reaction(s)	Number of Steps	Overall Yield (%)	Stereoselectivity	Reference
Stork (1961)	Poly-substituted cyclopentanone (B42830) derivative	Intramolecular aldol (B89426) condensation, stereoselective alkylations	~15	Not explicitly stated	High (product-like transition state)	J. Am. Chem. Soc.1961 , 83, 3114
Corey (1969)	Substituted phenol	Spiro-annulation, Lewis acid-catalyzed cyclization	~10	Not explicitly stated	Diastereoselective	J. Am. Chem. Soc.1969 , 91, 1557[1]
Anderson (1972)	Nerolidol	Formic acid-mediated cyclization, TFA treatment	2	Moderate	Not specified	Tetrahedron Lett.1972 , 13, 2455[2]
Breitholle (1976)	Alkyl cyclopentadiene (B3395910)	Intramolecular Diels-Alder reaction	~8	Diels-Alder step: 36%	Not specified	Can. J. Chem.1976 , 54, 1991[2]
Hee-Yoon Lee (1998)	Cyclohexenone derivative	Tandem radical cyclization of an N-aziridinylimine	~10	Not explicitly stated	High (stereoselective)	Tetrahedron Lett.1998 , 39, 7713[3]
Kerr (2001)	Monocyclic enyne	Intramolecular Pauson-Khand reaction	~7 (to cedrone)	High yielding key step	Not applicable (racemic)	Org. Lett.2001 , 3, 2945[4]
Xiao (2015)	Cyclopentenone derivative	Reductive oxy-Nazarov cyclization, intramolecular aldol condensation	~10	Not explicitly stated	Diastereoselective	J. Org. Chem.2015 , 90, 13636[5]

Experimental Protocols

Detailed methodologies for key transformations in the synthesis of the cedrene skeleton are provided below. These protocols are adapted from the original literature and are intended for informational purposes for trained professionals.

Protocol 1: Intramolecular Diels-Alder Reaction (Breitholle, 1976)

This protocol describes the key intramolecular [4+2] cycloaddition to form the tricyclic core of the cedrene skeleton.

Diagram of the Experimental Workflow:

Caption: Workflow for the intramolecular Diels-Alder reaction.

Materials:

• Alkyl cyclopentadiene precursor

• Anhydrous toluene (or xylene)

• Inert gas (Argon or Nitrogen)

• Standard glassware for reflux

• Silica (B1680970) gel for chromatography

Procedure:

• A solution of the alkyl cyclopentadiene precursor in anhydrous toluene is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, under an inert atmosphere.

• The solution is heated to reflux and maintained at this temperature for the time specified in the original literature (typically several hours) to facilitate the intramolecular cycloaddition.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to afford the tricyclic olefin.[2]

Protocol 2: Intramolecular Pauson-Khand Reaction (Kerr, 2001)

This protocol details the cobalt-mediated [2+2+1] cycloaddition of an enyne to construct the cedrone skeleton, a precursor to cedrene.

Diagram of the Logical Relationship:

Caption: Key components of the Pauson-Khand reaction for cedrone synthesis.

Materials:

• Enyne precursor

• Dicobalt octacarbonyl (Co₂(CO)₈)

• N-Methylmorpholine N-oxide (NMO) or other promoter

• Anhydrous dichloromethane (B109758) (DCM) or other suitable solvent

• Inert gas (Argon or Nitrogen)

• Standard reaction glassware

Procedure:

• To a solution of the enyne precursor in anhydrous DCM under an inert atmosphere, dicobalt octacarbonyl is added.

• The mixture is stirred at room temperature for a specified period to allow for the formation of the cobalt-alkyne complex.

• The promoter (e.g., NMO) is then added portion-wise to the reaction mixture.

• The reaction is stirred at room temperature, and its progress is monitored by TLC.

• Upon completion, the reaction is quenched, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography to yield the tricyclic enone (cedrone).[4]

Protocol 3: Tandem Radical Cyclization (Hee-Yoon Lee, 1998)

This protocol outlines the key tandem radical cyclization of an N-aziridinylimine to stereoselectively form the tricyclic undecane (B72203) skeleton of cedrene.

Diagram of the Signaling Pathway (Radical Cascade):

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.winthrop.edu [chem.winthrop.edu]
• 4. Formal total synthesis of (+/-)-alpha- and beta-cedrene by preparation of cedrone. Construction of the tricyclic carbon skeleton by the use of a highly efficient intramolecular Khand annulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioinspired Divergent Synthesis of Tricyclic Sesquiterpenoids: Cedrane, Angular Triquinane, allo-Cedrane, and Zizaene - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Cedrol in Essential Oil Fractions by High-Performance Liquid Chromatography (HPLC)

Introduction

Cedrol (B397079), a sesquiterpene alcohol, is a significant bioactive compound found in the essential oils of various conifers, particularly those from the Cupressaceae family, such as cedar and juniper species.[1][2] The concentration of cedrol is a critical quality parameter, as it contributes to the oil's characteristic woody aroma and is associated with several pharmacological activities, including sedative, anti-inflammatory, and antiseptic properties.[1] Consequently, accurate and reliable quantification of cedrol is essential for the quality control of essential oils in the pharmaceutical, cosmetic, and aromatherapy industries.

While Gas Chromatography-Mass Spectrometry (GC-MS) is a widely recognized and accurate method for analyzing the volatile components of essential oils, including cedrol[3], High-Performance Liquid Chromatography (HPLC) offers a robust and accessible alternative for the quantification of specific, less volatile, or thermally sensitive compounds.[4] This application note presents a detailed protocol for the quantification of cedrol in essential oil fractions using a reversed-phase HPLC (RP-HPLC) method with UV detection.

Quantitative Data Summary

The cedrol content can vary significantly depending on the botanical source of the essential oil. The following table summarizes the typical cedrol concentrations found in various commercially important essential oils.

Essential Oil Source	Botanical Name	Typical Cedrol Content (%)	Key Insights
Virginia Cedarwood Oil	Juniperus virginiana	16.0 - 25.0	Consistently high in cedrol, with ISO standards setting a range of 16% to 25%.[1][3][5]
Texas Cedarwood Oil	Juniperus ashei/mexicana	19.0 - 23.1	Characterized by a high cedrol content, with some sources reporting a minimum of 20%.[3]
Chinese Cedarwood Oil	Cupressus funebris	10.0 - 20.0	Contains a notable amount of cedrol.[5]
Atlas Cedarwood Oil	Cedrus atlantica	Lower than American Varieties	Generally contains lower levels of cedrol compared to the American varieties.[3]
Himalayan Cedarwood Oil	Cedrus deodara	Not a Major Component	Predominantly composed of himachalenes and atlantones; cedrol is not a major constituent.[3]
Juniperus seravschanica (cones)	Juniperus seravschanica	~16.8	A study on Juniper species from Kazakhstan identified a significant cedrol content in the essential oil from the cones.[2]

Experimental Workflow

Caption: Workflow for the HPLC quantification of cedrol in essential oils.

Detailed Experimental Protocol

This protocol outlines a general reversed-phase HPLC method for the quantification of cedrol. Method validation and optimization may be required for specific essential oil matrices.

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a quaternary or binary pump, a degasser, an autosampler, a column oven, and a UV-Vis or Diode Array Detector (DAD).

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Analytical balance (4-decimal places).

• Volumetric flasks (Class A).

• Pipettes (Class A).

• Syringe filters (0.45 µm, PTFE or other suitable material).

Chemicals and Reagents

• Cedrol standard (≥98% purity).

• Acetonitrile (HPLC grade).

• Methanol (B129727) (HPLC grade).

• Water (HPLC grade or ultrapure).

• Essential oil sample.

Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile:Water (80:20, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	210 nm
Run Time	15 minutes

Note: As cedrol lacks a strong chromophore, detection at a low UV wavelength such as 210 nm is necessary. The mobile phase composition may require optimization depending on the specific column and essential oil matrix to achieve optimal separation from other components.

Preparation of Standard Solutions

• Cedrol Stock Solution (1000 µg/mL): Accurately weigh 10 mg of cedrol standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions (e.g., 10, 25, 50, 100, 250, 500 µg/mL) by serial dilution of the stock solution with the mobile phase.

Preparation of Sample Solutions

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Add methanol to dissolve the oil, and then dilute to volume with methanol.

• Further dilute an aliquot of this solution with the mobile phase to bring the expected cedrol concentration within the range of the calibration curve. For example, a 1:10 dilution may be appropriate.

• Filter the final diluted sample solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Parameters

For robust and reliable results, the analytical method should be validated according to ICH guidelines or other relevant standards. Key validation parameters include:

• Linearity: Assess the linearity of the calibration curve by plotting the peak area against the concentration of the working standard solutions. A correlation coefficient (R²) of >0.999 is desirable.[4][6]

• Precision: Evaluate the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a sample. The relative standard deviation (RSD) should typically be less than 2%.[4]

• Accuracy: Determine the accuracy of the method through recovery studies by spiking a blank matrix with known amounts of cedrol standard. Recovery values between 98-102% are generally considered acceptable.[4]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.[7][8]

• Specificity: Ensure that the peak corresponding to cedrol is free from interference from other components in the essential oil matrix. This can be confirmed using a Diode Array Detector to check for peak purity.

Quantification

• Inject the prepared standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Identify the cedrol peak in the sample chromatogram by comparing its retention time with that of the cedrol standard.

• Calculate the concentration of cedrol in the sample using the linear regression equation obtained from the calibration curve.

The percentage of cedrol in the original essential oil sample can be calculated using the following formula:

Cedrol (%) = (C x V x DF) / (W x 10)

Where:

• C = Concentration of cedrol from the calibration curve (µg/mL)

• V = Initial volume of the sample solution (mL)

• DF = Dilution factor

• W = Weight of the essential oil sample (mg)

Conclusion

This application note provides a comprehensive HPLC method for the quantification of cedrol in essential oil fractions. The detailed protocol, including sample and standard preparation, chromatographic conditions, and quantification procedures, offers a reliable framework for researchers, scientists, and quality control professionals. While GC-MS remains a primary technique for comprehensive essential oil analysis, this HPLC method serves as a valuable and specific tool for the routine quantification of cedrol, ensuring the quality and consistency of essential oil products.

References

• 1. explorationpub.com [explorationpub.com]
• 2. Innate Immunomodulatory Activity of Cedrol, a Component of Essential Oils Isolated from Juniperus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Optimization and Validation of an HPLC Method for the Analysis of Carvedilol and Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ScenTree - Cedrol (CAS N° 77-53-2) [scentree.co]
• 6. researchgate.net [researchgate.net]
• 7. ymerdigital.com [ymerdigital.com]
• 8. mdpi.com [mdpi.com]

Application Note: Evaluating the Anticancer Activity of Cedrol Using a Cell Viability Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cedrol (B397079), a naturally occurring sesquiterpene alcohol found in the essential oils of conifers, has garnered interest for its potential pharmacological activities, including anti-inflammatory and anticancer effects.[1][2][3] Preliminary studies suggest that cedrol can inhibit the proliferation of various cancer cell lines and induce apoptosis (programmed cell death).[1][4][5] Cedrol has been shown to modulate multiple molecular pathways involved in carcinogenesis, such as those controlling cell survival, apoptosis, and autophagy.[2][3][4] This application note provides a detailed protocol for assessing the cytotoxic and antiproliferative effects of cedrol on cancer cells using the Cell Counting Kit-8 (CCK-8) assay, a sensitive colorimetric method for determining the number of viable cells.

Principle of the CCK-8 Assay

The CCK-8 assay utilizes a highly water-soluble tetrazolium salt, WST-8, which is reduced by dehydrogenases in the mitochondria of living, metabolically active cells to produce a yellow-colored formazan (B1609692) dye.[6][7] The amount of formazan produced is directly proportional to the number of viable cells. The absorbance of the resulting solution is measured at 450 nm using a microplate reader. This allows for the quantitative assessment of cedrol's effect on cell viability.[6]

Experimental Workflow and Protocols

The overall workflow for assessing cedrol's anticancer activity involves cell culture, treatment with various concentrations of cedrol, performing the CCK-8 assay, and subsequent data analysis to determine cell viability and the half-maximal inhibitory concentration (IC50).

Caption: Experimental workflow for the cell viability assay.

Detailed Experimental Protocol

Materials and Reagents

• Cancer cell lines (e.g., HT-29 colorectal cancer, K562 leukemia)[4][5]

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Cedrol (powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Cell Counting Kit-8 (CCK-8)

• Phosphate-Buffered Saline (PBS), sterile

• Sterile 96-well flat-bottom microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (capable of measuring absorbance at 450 nm)

Procedure

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize adherent cells or collect suspension cells, perform a cell count, and assess viability (e.g., via Trypan Blue exclusion).

  • Dilute the cell suspension to a final concentration to achieve a seeding density of 5,000-10,000 cells/well.

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.[8][9]

  • Incubate the plate for 24 hours to allow cells to attach and enter a logarithmic growth phase.[7][8]

• Preparation of Cedrol Solutions:

  • Prepare a high-concentration stock solution of cedrol (e.g., 100 mM) in DMSO.

  • Perform serial dilutions of the cedrol stock solution in complete culture medium to obtain the desired final concentrations for treatment (e.g., 0, 25, 50, 100, 150, 200, 300 µM).[1][5]

  • Note: The final DMSO concentration in the wells should be kept constant across all treatments and should not exceed 0.1% to avoid solvent-induced cytotoxicity. A vehicle control (medium with 0.1% DMSO) must be included.

• Cell Treatment:

  • After the 24-hour pre-incubation, carefully remove the medium from the wells (for adherent cells).

  • Add 100 µL of the prepared cedrol dilutions (or vehicle control) to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[1]

• CCK-8 Assay:

  • At the end of the treatment period, add 10 µL of the CCK-8 solution directly to each well.[6][7][9] Be careful not to introduce bubbles.

  • Incubate the plate for 1-4 hours in the incubator. The optimal incubation time may vary between cell lines and should be determined empirically.

  • Measure the absorbance at 450 nm using a microplate reader.[10]

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium + CCK-8 only) from all other readings.

  • Calculate the percentage of cell viability for each cedrol concentration using the following formula:

    • Cell Viability (%) = [(Absorbance of Treated Cells) / (Absorbance of Vehicle Control Cells)] x 100

  • Plot a dose-response curve with cedrol concentration on the x-axis and cell viability (%) on the y-axis.

  • Use a suitable software (e.g., GraphPad Prism) to calculate the IC50 value, which is the concentration of cedrol required to inhibit cell viability by 50%.

Data Presentation

Quantitative data from the cell viability assay should be summarized in tables for clear interpretation and comparison.

Table 1: Dose-Dependent Effect of Cedrol on HT-29 Cell Viability after 48h

Cedrol Conc. (µM)	Mean Absorbance (450 nm)	Std. Deviation	Cell Viability (%)
0 (Vehicle)	1.854	0.098	100.0
25	1.688	0.085	91.0
50	1.451	0.077	78.3
100	1.023	0.061	55.2
150	0.732	0.054	39.5
200	0.449	0.040	24.2

| 300 | 0.211 | 0.025 | 11.4 |

Table 2: Summary of Cedrol IC50 Values in Various Cancer Cell Lines (48h)

Cell Line	Cancer Type	IC50 Value (µM)	Reference
HT-29	Colorectal Carcinoma	138.91	[1]
CT-26	Mouse Colorectal Carcinoma	92.46	[1]
K562	Human Leukemia	179.5	[5]

| Glioblastoma Cells | Brain Tumor | 77.17 - 141.88 |[1] |

Hypothesized Mechanism of Action

Cedrol is believed to exert its anticancer effects by modulating key signaling pathways involved in cell survival and apoptosis.[2] Studies have shown that cedrol can inhibit pro-survival pathways such as PI3K/Akt/mTOR and NF-κB, while activating the intrinsic mitochondrial pathway of apoptosis.[4][5] This activation involves the upregulation of pro-apoptotic proteins (e.g., Bax, Bid) and the activation of caspase-9 and caspase-3.[4][5]

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Frontiers | Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts [frontiersin.org]
• 5. Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. toolsbiotech.com [toolsbiotech.com]
• 8. ptglab.com [ptglab.com]
• 9. Protocol for Cell Counting Kit-8 | Tocris Bioscience [tocris.com]
• 10. ucallmlabs.com [ucallmlabs.com]

Application Notes and Protocols for Antimicrobial Susceptibility Testing of Cedrene via Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrene (B97730), a tricyclic sesquiterpene, is a prominent constituent of the essential oil extracted from cedarwood. It exists in two common isomeric forms, α-cedrene and β-cedrene. Emerging scientific evidence suggests that cedrene possesses a range of bioactive properties, including antimicrobial activity against various pathogenic and spoilage microorganisms.[1][2] This has positioned cedrene as a compound of interest in the development of new antimicrobial agents, particularly in an era of increasing antibiotic resistance.

These application notes provide a detailed protocol for determining the antimicrobial susceptibility of cedrene using the broth microdilution method. This method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3][4] The protocols provided are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), with modifications to accommodate the lipophilic nature of cedrene.[3][5][6][7]

Data Presentation: Minimum Inhibitory Concentration (MIC) of Cedrene and Related Essential Oils

The following table summarizes the available quantitative data on the antimicrobial activity of cedrene and essential oils where cedrene is a significant component. The data has been compiled from various scientific studies and is presented to facilitate comparison.

Compound/Essential Oil	Microorganism	Method	MIC Value	Reference
α-Cedrene	Trypanosoma b. brucei	Not Specified	4.07 µg/mL	[1]
α-Cedrene	Antileukemic (in vitro)	Not Specified	22.2 µg/mL	[1]
Cunninghamia lanceolata var. konishii Heartwood Essential Oil (11.8% α-cedrene, 3.5% β-cedrene)	Gram-positive bacteria & Yeast	Micro-broth dilution	31.25-62.5 µg/mL	[8]
Cupressus funebris Essential Oil (contains α-cedrene)	Haemophilus influenzae	Microdilution	4.2 µg/mL	[2]
Cupressus funebris Essential Oil (contains α-cedrene)	MRSA	Microdilution	4.5 µg/mL	[2]
Cupressus funebris Essential Oil (contains α-cedrene)	Pseudomonas aeruginosa	Microdilution	8.1 µg/mL	[2]
Kielmeyera coriacea Inner Bark Essential Oil (5.2% β-cedrene)	Prevotella nigrescens	Not Specified	50 µg/mL	[9]
Cryptomeria japonica Volatile Oil	Aspergillus fumigatus	Not Specified	0.312 mg/mL	[10]
Cryptomeria japonica Volatile Oil	Gloeophyllum trabeum	Not Specified	1.25 mg/mL	[10]

Experimental Protocols

Preparation of Cedrene Stock Solution

Due to the hydrophobic nature of cedrene, a solvent is required to ensure its dispersion in the aqueous broth medium. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for this purpose.

Materials:

• Cedrene (α- or β-isomer)

• Dimethyl sulfoxide (DMSO), sterile

• Vortex mixer

• Sterile microcentrifuge tubes

Protocol:

• Accurately weigh the desired amount of cedrene in a sterile microcentrifuge tube.

• Add a minimal amount of sterile DMSO to dissolve the cedrene completely. Vortex thoroughly to ensure a homogenous solution.

• The final concentration of DMSO in the test wells should not exceed a level that affects microbial growth (typically ≤1% v/v). A solvent toxicity control should be included in the assay.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from CLSI and EUCAST guidelines for antimicrobial susceptibility testing.

Materials:

• Sterile 96-well microtiter plates

• Cedrene stock solution

• Appropriate broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial culture in the logarithmic growth phase

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer

• Micropipettes and sterile tips

• Positive control antibiotic (e.g., gentamicin (B1671437) for bacteria, amphotericin B for fungi)

• Negative control (broth and solvent)

• Growth control (broth and inoculum)

• (Optional) Resazurin solution (for viability indication)

Protocol:

• Inoculum Preparation:

  • From a fresh culture plate, select several colonies of the test microorganism and suspend them in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). This can be done visually or using a spectrophotometer (OD600 of 0.08-0.13).

  • Dilute the adjusted inoculum in the appropriate broth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth to all wells of the 96-well plate.

  • In the first well of each row to be tested, add 100 µL of the cedrene stock solution to achieve the highest desired test concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing well, and continuing this process across the plate. Discard the final 100 µL from the last well.

• Inoculation:

  • Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: A well containing 100 µL of broth and 100 µL of the inoculum.

  • Sterility Control: A well containing 200 µL of uninoculated broth.

  • Solvent Toxicity Control: A well containing 100 µL of broth, 100 µL of the inoculum, and the highest concentration of the solvent (e.g., DMSO) used in the assay.

  • Positive Control: A row of wells with a known antibiotic prepared in the same manner as the cedrene dilutions.

• Incubation:

  • Cover the microtiter plate and incubate at the appropriate temperature (e.g., 35-37°C for most bacteria, 28-30°C for some fungi) for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• MIC Determination:

  • The MIC is the lowest concentration of cedrene at which there is no visible growth of the microorganism. Growth can be assessed visually as turbidity or by adding a viability indicator like resazurin. A color change from blue to pink indicates viable cells.

Visualizations

Experimental Workflow for Broth Microdilution AST of Cedrene

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antibacterial mechanism of action and in silico molecular docking studies of Cupressus funebris essential oil against drug resistant bacterial strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of a method of broth microdilution for the determination of antibacterial activity of essential oils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Methods for Determination of Antimicrobial Activity of Essential Oils In Vitro—A Review [mdpi.com]
• 6. Screening essential oils for their antimicrobial activities against the foodborne pathogenic bacteria Escherichia coli and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3.6. Microdilution of Broth Assay [bio-protocol.org]
• 8. Composition, anticancer, and antimicrobial activities in vitro of the heartwood essential oil of Cunninghamia lanceolata var. konishii from Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemical Constituents and Evaluation of Antimicrobial and Cytotoxic Activities of Kielmeyera coriacea Mart. & Zucc. Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Biomimetic Synthesis of Cedrene and Zizaene Sesquiterpenoids

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cedrene (B97730) and zizaene are tricyclic sesquiterpenoids that have garnered significant interest due to their complex molecular architectures and potential biological activities. Biomimetic synthesis, which mimics the proposed biosynthetic pathways, offers an elegant and efficient approach to constructing these intricate carbon skeletons. These application notes provide an overview of the biosynthetic logic and detailed protocols for key chemical transformations in the synthesis of cedrene and zizaene derivatives.

Proposed Biosynthetic Pathways

The biosynthesis of cedrene and zizaene sesquiterpenoids is believed to proceed from the universal precursor, farnesyl pyrophosphate (FPP).[1][2] FPP is generated from the assembly of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) units, which can be produced through the mevalonate (B85504) (MEV) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[1][2] The linear FPP molecule then undergoes a series of enzyme-catalyzed cyclizations and rearrangements to form the characteristic tricyclic cores of cedrene and zizaene.

A proposed biosynthetic pathway involves the initial ionization of FPP to a farnesyl cation, which then undergoes a cascade of cyclizations.[1][3] Key cationic intermediates guide the formation of the distinct cedrane (B85855) and zizaene skeletons.[4][5]

Caption: Proposed biosynthetic pathway of cedrene and zizaene from isoprenoid precursors.

Biomimetic Divergent Synthesis Strategy

A notable biomimetic approach employs a divergent strategy, enabling the synthesis of multiple sesquiterpenoid skeletons, including cedrane and zizaene, from a common intermediate.[4] This strategy is inspired by the proposed biogenetic relationship between these natural product families.[4] The workflow often begins with the construction of a versatile cyclopentenone intermediate, which is then elaborated through a series of stereocontrolled reactions to access the different tricyclic cores.[4]

Caption: A generalized workflow for the divergent synthesis of sesquiterpenoids.

Quantitative Data Summary

The following tables summarize representative yields for key transformations in the biomimetic synthesis of cedrene and zizaene precursors.

Table 1: Synthesis of Cedrane Skeleton Precursors

Step	Reaction	Reagents	Product	Yield (%)	Reference
1	Wittig Reaction	Ph3P=CH2	Olefin Intermediate	72-75	[4]
2	Swern Oxidation	Oxalyl chloride, DMSO, Et3N	Ketone Intermediate	Quantitative	[4]
3	Diastereoselective Reduction	(R)-2-methyl-CBS-oxazaborolidine	trans-Diol	91	[4]

Table 2: Synthesis of Zizaene Skeleton Precursors

Step	Reaction	Reagents	Product	Yield (%)	Reference
1	Mesylation	MsCl, Et3N	Epimeric Mesylate	91	[4]
2	Anionic Semipinacol Rearrangement	-	Zizaene Skeleton	-	[4]
3	Cationic Cyclization of Nor-bisabolyl epoxide	Lewis Acid	Nor-isozizaenol	-	[6][7]
4	Radical Cyclization of Nor-bisabolyl epoxide	-	Nor-cedryl alcohol	-	[6][7]

Note: Yields are as reported in the cited literature and may vary based on experimental conditions.

Experimental Protocols

The following are representative protocols for key reactions in the biomimetic synthesis of cedrene and zizaene sesquiterpenoids, based on published methodologies.

Protocol 1: Swern Oxidation of a Secondary Alcohol

This protocol describes the oxidation of a secondary alcohol to a ketone, a common step in synthetic sequences.[4]

Materials:

• Secondary alcohol substrate

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (Et3N)

• Dichloromethane (DCM), anhydrous

• Argon or Nitrogen atmosphere

• Standard glassware for anhydrous reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon/nitrogen inlet.

• Dissolve oxalyl chloride (1.2-1.5 equivalents) in anhydrous DCM and cool the solution to -78 °C (a dry ice/acetone bath).

• Slowly add a solution of DMSO (2.0-2.5 equivalents) in anhydrous DCM to the oxalyl chloride solution, maintaining the temperature below -60 °C. Stir for 15-30 minutes.

• Add a solution of the secondary alcohol (1.0 equivalent) in anhydrous DCM dropwise, ensuring the internal temperature remains below -60 °C. Stir for 30-60 minutes.

• Add triethylamine (5.0 equivalents) to the reaction mixture, and allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ketone.

• Purify the product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Diastereoselective Reduction of a Ketone

This protocol details the diastereoselective reduction of a ketone to a trans-diol using a CBS catalyst.[4]

Materials:

• Ketone substrate

• (R)-2-methyl-CBS-oxazaborolidine solution (e.g., 1 M in toluene)

• Borane-dimethyl sulfide (B99878) complex (BH3·SMe2)

• Tetrahydrofuran (THF), anhydrous

• Methanol (B129727)

• Argon or Nitrogen atmosphere

• Standard glassware for anhydrous reactions

Procedure:

• Set up a flame-dried round-bottom flask under an inert atmosphere.

• Dissolve the ketone substrate (1.0 equivalent) in anhydrous THF and cool to the desired temperature (e.g., 0 °C or -20 °C).

• Add the (R)-2-methyl-CBS-oxazaborolidine solution (0.1-0.3 equivalents) to the reaction mixture.

• Slowly add the borane-dimethyl sulfide complex (1.0-1.5 equivalents) dropwise.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of methanol at low temperature.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable solvent (e.g., ethyl acetate) and wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting diol by flash column chromatography or recrystallization.

Protocol 3: Mesylation of an Alcohol

This protocol describes the conversion of an alcohol to a mesylate, which can serve as a leaving group in subsequent rearrangement reactions.[4]

Materials:

• Alcohol substrate

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et3N) or Pyridine

• Dichloromethane (DCM), anhydrous

• Argon or Nitrogen atmosphere

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.0 equivalent) and triethylamine (1.5-2.0 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C.

• Slowly add methanesulfonyl chloride (1.2-1.5 equivalents) dropwise.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude mesylate, which can often be used in the next step without further purification.

Microbial Production of (+)-Zizaene

An alternative to chemical synthesis is the whole-cell biocatalytic production of sesquiterpenoids. Metabolic engineering of Escherichia coli has been successfully employed for the production of (+)-zizaene.[2][8][9] This approach involves engineering the native methylerythritol phosphate (B84403) (MEP) pathway and introducing a heterologous mevalonate (MEV) pathway to increase the supply of the precursor FPP.[2][10] The expression of a codon-optimized zizaene synthase (ZS) then catalyzes the cyclization of FPP to (+)-zizaene.[2][8]

Caption: Metabolic engineering strategy in E. coli for (+)-zizaene production.

Optimization of fermentation conditions, such as temperature and pH, and modulation of precursor and enzyme supply are critical for maximizing product titers.[2][9] For instance, the highest reported (+)-zizaene titer of 25.09 mg L⁻¹ was achieved through a combination of metabolic engineering and fermentation optimization.[2][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Modulating the Precursor and Terpene Synthase Supply for the Whole-Cell Biocatalytic Production of the Sesquiterpene (+)-Zizaene in a Pathway Engineered E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biosynthesis of sesquiterpenes by the fungus Fusarium verticillioides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biomimetic Synthesis of Nor-Cedrene and Nor-Isozizaene Sesquiterpenoids and Exploration of Their Olfactive Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Modulating the Precursor and Terpene Synthase Supply for the Whole-Cell Biocatalytic Production of the Sesquiterpene (+… [ouci.dntb.gov.ua]
• 9. Modulating the Precursor and Terpene Synthase Supply for the Whole-Cell Biocatalytic Production of the Sesquiterpene (+)-Zizaene in a Pathway Engineered E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Tandem Radical Cyclization in the Synthesis of α-Cedrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-cedrene, a tricyclic sesquiterpene first isolated from cedarwood oil, possesses a complex molecular architecture that has long intrigued synthetic chemists. Its unique tricyclo[5.3.1.01,5]undecane core presents a significant synthetic challenge. Among the various strategies developed for its total synthesis, tandem radical cyclization has emerged as a powerful and elegant approach. This method allows for the rapid construction of multiple rings in a single step, often with high stereoselectivity, by carefully designing a precursor that undergoes a cascade of intramolecular radical additions.

This document outlines two prominent tandem radical cyclization strategies for the synthesis of α-cedrene, developed by the research groups of Hee-Yoon Lee and Yao-Jung Chen. Detailed experimental protocols for the key cyclization steps are provided, along with a summary of the quantitative data to facilitate comparison and application in a research setting.

Key Synthetic Strategies

Two notable approaches utilizing tandem radical cyclization for the synthesis of α-cedrene are highlighted below. These strategies differ primarily in the choice of the radical precursor and the specific functionalities employed to initiate and terminate the cyclization cascade.

The Hee-Yoon Lee Approach: N-Aziridinylimine as a Key Mediator

Hee-Yoon Lee and coworkers developed a novel strategy that employs an N-aziridinylimine intermediate to initiate the tandem radical cyclization.[1][2] This approach hinges on the ability of the N-aziridinylimine to serve as both a radical acceptor and donor, facilitating the formation of two rings in a concerted fashion. The key steps involve the formation of a radical which then undergoes a 5-exo-trig cyclization followed by a 6-endo-trig cyclization to furnish the core tricyclic skeleton of α-cedrene.[3] A xanthate precursor is utilized for the selective generation of the initial radical.[3]

The Chen Approach: Tin Hydride-Mediated Cyclization of a Nitro Precursor

An alternative strategy, reported by Chen and colleagues, relies on the reductive cyclization of a nitro-containing precursor.[3] In this approach, a suitably functionalized cyclohexenone derivative bearing a nitroalkyl side chain is subjected to reduction with tributyltin hydride (Bu3SnH) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN).[3] The reduction of the nitro group generates a radical that initiates a tandem cyclization to form the A and B rings of the cedrene (B97730) framework.[3]

Experimental Protocols

The following are detailed experimental protocols for the key tandem radical cyclization steps in the synthesis of α-cedrene as described by Hee-Yoon Lee et al. and Chen et al.

Protocol 1: Hee-Yoon Lee's Tandem Radical Cyclization via an N-Aziridinylimine

This protocol describes the key cyclization step to form the tricyclo[5.3.1.01,5]undecane skeleton.

Step 1: Synthesis of the Xanthate Precursor

• Detailed experimental procedures for the multi-step synthesis of the xanthate precursor from commercially available starting materials are described in the primary literature.

Step 2: Tandem Radical Cyclization

• A solution of the xanthate precursor in deoxygenated benzene (B151609) is prepared.

• Tributyltin hydride (Bu3SnH, 1.2 equivalents) and a catalytic amount of azobisisobutyronitrile (AIBN) are added to the solution.

• The reaction mixture is heated at reflux (approximately 80 °C) under an inert atmosphere (e.g., argon or nitrogen) for a specified period, typically several hours, until the starting material is consumed (monitored by TLC).

• The solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the tricyclic amine product.

Step 3: Conversion to α-Cedrene

• The resulting tricyclic amine is then converted to α-cedrene through a subsequent three-step sequence involving methylation, elimination, and isomerization.[2]

Protocol 2: Chen's Tandem Radical Cyclization of a Nitroalkane

This protocol details the tin hydride-mediated cyclization of a nitro-substituted cyclohexenone derivative.

Step 1: Synthesis of the Nitroalkane Precursor

• The synthesis of the nitroalkane precursor is achieved through a sequence involving a Diels-Alder reaction to form the C ring, followed by a Knoevenagel condensation to introduce the side chain.[3]

Step 2: Tandem Radical Cyclization

• To a solution of the nitroalkane precursor in refluxing benzene, add tributyltin hydride (Bu3SnH, 1.1 equivalents) and a catalytic amount of AIBN.

• The reaction mixture is heated at reflux for a specified duration, with the progress of the reaction monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed in vacuo.

• The residue is purified by flash chromatography on a silica gel column to afford the tricyclic product containing the cedrene skeleton.

Data Presentation

The following table summarizes the reported yields for the key tandem radical cyclization step and the overall synthesis for the two approaches.

Synthesis Approach	Key Cyclization Step Product	Yield of Cyclization Step	Overall Yield of α-Cedrene	Reference
Hee-Yoon Lee et al.	Tricyclic Amine	Not explicitly stated	Not explicitly stated	[1][2]
Chen et al.	Tricyclic Product	Not explicitly stated	Not explicitly stated	[3]

Note: The primary literature for these syntheses focuses on the novelty of the synthetic route, and detailed step-by-step yields are not always explicitly provided in the initial communications. Researchers are encouraged to consult the full publications for more detailed experimental data.

Signaling Pathways and Experimental Workflows

The logical flow of the tandem radical cyclization process can be visualized to better understand the sequence of events leading to the formation of the α-cedrene core.

Caption: Workflow of tandem radical cyclization in α-cedrene synthesis.

Conclusion

The tandem radical cyclization strategies developed by Hee-Yoon Lee and Chen provide efficient and innovative pathways to the complex tricyclic core of α-cedrene. These methods showcase the power of radical chemistry in natural product synthesis, enabling the construction of multiple C-C bonds in a single, highly controlled step. The detailed protocols and conceptual workflows presented in these application notes are intended to serve as a valuable resource for researchers in organic synthesis and drug development, inspiring further exploration and application of these powerful synthetic methodologies.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of the Cedrene Carbon Skeleton via Intramolecular Khand Annulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of the cedrene (B97730) carbon skeleton, a key structural motif in a variety of sesquiterpenoid natural products. The central strategy employed is a highly efficient intramolecular Pauson-Khand reaction, a powerful tool for the construction of complex polycyclic systems. This document outlines the synthetic pathway, key reaction parameters, and detailed experimental procedures to facilitate the replication and adaptation of this methodology in various research and development settings.

Introduction

The cedrene family of sesquiterpenes, first isolated in 1841, possesses an intricate tricyclic [5.3.1.01,5] carbon skeleton that has long been a challenging target for synthetic chemists.[1][2] A robust and efficient synthesis of this framework is of significant interest for the potential development of novel therapeutic agents and as a testament to the power of modern synthetic methods. The strategy detailed herein, pioneered by Kerr and Pauson, utilizes an intramolecular Pauson-Khand reaction to rapidly assemble the core tricyclic structure from a simple monocyclic precursor.[1][3][4] This cobalt-mediated [2+2+1] cycloaddition of an enyne with carbon monoxide provides a convergent and atom-economical approach to the target cyclopentenone intermediate, which can then be further elaborated to cedrene and its derivatives.[2][5]

Synthetic Strategy Overview

The overall synthetic strategy involves the preparation of a key enyne precursor from a readily available monocyclic starting material. This precursor is then subjected to an intramolecular Pauson-Khand reaction to construct the characteristic tricyclic carbon skeleton of cedrene. Subsequent functional group manipulations lead to the formation of cedrone, a key intermediate in the formal total synthesis of (±)-α- and β-cedrene.[3][4]

Figure 1. Overall synthetic workflow for the construction of the cedrene carbon skeleton.

Key Experimental Data

The efficiency of the key intramolecular Pauson-Khand reaction is highly dependent on the reaction conditions. A variety of promoters and conditions have been investigated to optimize the yield of the desired tricyclic cyclopentenone.

Promoter/Condition	Solvent	Temperature (°C)	Time	Yield (%)	Reference
N-Methylmorpholine N-oxide (NMO)	Dichloromethane (B109758)	25	12 h	75	[3]
Trimethylamine N-oxide (TMANO)	Dichloromethane	25	12 h	82	[3]
n-Butyl methyl sulfide (B99878)	1,2-Dichloroethane	80	2 h	95	[3]
Microwave (catalytic Co2(CO)8)	Toluene	150	10 min	High Yield	[5]

Table 1. Optimization of the Intramolecular Pauson-Khand Reaction for Cedrone Skeleton Synthesis.

Detailed Experimental Protocols

The following protocols are adapted from the literature and provide a detailed methodology for the key steps in the synthesis of the cedrene carbon skeleton.

Protocol 1: Preparation of the Enyne Precursor

The synthesis of the enyne precursor begins with a readily available monocyclic ketone. The following steps are illustrative of a typical sequence.

• Alkylation: The starting monocyclic ketone is alkylated with an appropriate electrophile to introduce the side chain that will contain the alkene functionality.

• Seyferth-Gilbert Homologation: The ketone is then converted to the corresponding terminal alkyne using the Ohira-Bestmann reagent.[1] This mild protocol is highly efficient for this transformation.

• Olefin Synthesis: A stereoselective Wittig olefination or similar method is used to introduce the alkene moiety, thus completing the synthesis of the enyne precursor.[5]

Protocol 2: Cobalt-Alkyne Complex Formation

The formation of the hexacarbonyldicobalt-alkyne complex is the prerequisite for the Pauson-Khand reaction.

• To a solution of the enyne precursor in a suitable solvent (e.g., dichloromethane or hexanes) under an inert atmosphere (e.g., nitrogen or argon), add dicobalt octacarbonyl (Co2(CO)8) (1.1 equivalents).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by the color change of the solution to a deep red/brown and by thin-layer chromatography (TLC).

• The complex formation is typically complete within 2-4 hours. The resulting stable cobalt-alkyne complex can be isolated or used directly in the next step.[3]

Protocol 3: Intramolecular Pauson-Khand Annulation (Sulfide Promotion)

This protocol utilizes an alkyl sulfide promoter, which has been shown to give excellent yields for this specific transformation.[3]

• Dissolve the cobalt-alkyne complex in 1,2-dichloroethane.

• Add n-butyl methyl sulfide (3.0 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC.

• Upon completion (typically within 2 hours), cool the reaction to room temperature.

• Quench the reaction by opening the flask to air and stirring for 30 minutes to decompose any remaining cobalt complexes.

• Filter the mixture through a pad of silica (B1680970) gel or celite, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the pure tricyclic cyclopentenone.

Protocol 4: Microwave-Assisted Catalytic Pauson-Khand Reaction

A more modern and efficient approach utilizes microwave irradiation with a catalytic amount of the cobalt complex.[5]

• In a microwave vial, dissolve the enyne precursor in toluene.

• Add a catalytic amount of dicobalt octacarbonyl (e.g., 20 mol%).

• Seal the vial and subject it to microwave irradiation at 150 °C for 10 minutes.

• After cooling, the workup and purification follow the same procedure as described in Protocol 3.

Reaction Mechanism

The generally accepted mechanism for the cobalt-mediated Pauson-Khand reaction is depicted below.

Figure 2. Generalized mechanism of the intramolecular Pauson-Khand reaction.

Conclusion

The intramolecular Pauson-Khand reaction provides a highly effective and direct route for the construction of the complex tricyclic carbon skeleton of cedrene.[3][4][6] The methodologies presented here, particularly the sulfide-promoted and microwave-assisted protocols, offer high yields and operational simplicity. These detailed application notes and protocols serve as a valuable resource for researchers in natural product synthesis, medicinal chemistry, and process development, enabling the efficient synthesis of cedrene-based compounds for further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. www1.udel.edu [www1.udel.edu]
• 4. researchgate.net [researchgate.net]
• 5. Formal total synthesis of (+/-)-alpha- and beta-cedrene by preparation of cedrone. Construction of the tricyclic carbon skeleton by the use of a highly efficient intramolecular Khand annulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: Western Blot Analysis of Signaling Pathways Modulated by Cedrol Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Western blot analysis for studying the effects of cedrol (B397079) on key cellular signaling pathways. This document includes detailed experimental protocols, a summary of quantitative data from published studies, and visual representations of the affected pathways and experimental workflows.

Introduction

Cedrol, a natural sesquiterpene alcohol found in the essential oil of cedar trees, has garnered significant interest for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects. Mechanistic studies have revealed that cedrol exerts its biological activities by modulating critical intracellular signaling pathways that regulate cell proliferation, survival, and apoptosis. Western blot analysis is an indispensable technique for elucidating these mechanisms by detecting changes in the expression and phosphorylation status of key proteins within these cascades. This document outlines the protocols for analyzing the impact of cedrol on the PI3K/Akt, MAPK/ERK, and NF-κB signaling pathways, as well as the intrinsic and extrinsic apoptosis pathways.

Data Presentation: Effects of Cedrol on Key Signaling Proteins

The following tables summarize the quantitative effects of cedrol treatment on the expression and phosphorylation of key proteins in various signaling pathways, as determined by Western blot analysis in published studies.

Table 1: PI3K/Akt Signaling Pathway

Cell Line	Treatment Conditions	Protein	Effect of Cedrol Treatment	Reference
A549 (Non-small cell lung cancer)	Dose-dependent	p-PI3K	Decreased	[1]
A549 (Non-small cell lung cancer)	Dose-dependent	p-Akt	Decreased	[1]
Human leukemia K562 and colon cancer HT-29 cells	Not specified	Akt	Inhibition
Glioblastoma cells	Not specified	mTOR/AKT/P70S6K	Downregulation

Table 2: MAPK/ERK Signaling Pathway

Cell Line	Treatment Conditions	Protein	Effect of Cedrol Treatment	Reference
Human Umbilical Vein Endothelial Cells (HUVECs)	Dose-dependent, VEGF-induced	p-ERK	Downregulated
Glioblastoma cells	Not specified	ERK1/2	Inhibition
LPS-mediated fibroblast-like synoviocytes	Not specified	p-ERK/MAPK	Blocked

Table 3: NF-κB Signaling Pathway

Cell Line	Treatment Conditions	Protein	Effect of Cedrol Treatment	Reference
Human leukemia K562 and colon cancer HT-29 cells	Dose-dependent	NF-κB p65 (cytosolic and nuclear)	Inhibited nuclear translocation
LPS-mediated fibroblast-like synoviocytes	Not specified	p65/NF-κB	Blocked phosphorylation

Table 4: Apoptosis Pathway

Cell Line	Treatment Conditions	Protein	Effect of Cedrol Treatment	Reference
Colorectal cancer cells (HT-29 and CT-26)	Time- and dose-dependent	FasL	Increased	[2]
Colorectal cancer cells (HT-29 and CT-26)	Time- and dose-dependent	Cleaved-caspase-8	Increased	[2]
Colorectal cancer cells (HT-29 and CT-26)	Time- and dose-dependent	Bax	Increased	[2]
Colorectal cancer cells (HT-29 and CT-26)	Time- and dose-dependent	Cleaved-caspase-9	Increased	[2]
Colorectal cancer cells (HT-29 and CT-26)	Time- and dose-dependent	Cleaved-caspase-3	Increased	[2]
Human leukemia K562 and colon cancer HT-29 cells	Not specified	BID	Activation
Human leukemia K562 and colon cancer HT-29 cells	Not specified	Bcl-XL	Inhibition
Human leukemia K562 and colon cancer HT-29 cells	Not specified	Bcl-2	Inhibition
Human leukemia K562 and colon cancer HT-29 cells	Not specified	XIAP	Inhibition

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways affected by cedrol treatment and a general workflow for Western blot analysis.

Caption: PI3K/Akt signaling pathway showing inhibition by cedrol.

Caption: MAPK/ERK signaling pathway with cedrol's inhibitory action.

Caption: NF-κB signaling pathway and its inhibition by cedrol.

Caption: Cedrol's induction of apoptosis via extrinsic and intrinsic pathways.

Caption: General experimental workflow for Western blot analysis.

Experimental Protocols

This section provides a detailed methodology for performing Western blot analysis to investigate the effects of cedrol on the aforementioned signaling pathways.

Cell Culture and Cedrol Treatment

• Cell Seeding: Plate the desired cell line (e.g., A549, HT-29, HUVEC) in 6-well plates or 10 cm dishes at an appropriate density to achieve 70-80% confluency at the time of treatment.

• Cedrol Preparation: Prepare a stock solution of cedrol in a suitable solvent (e.g., DMSO). Further dilute the stock solution in complete cell culture medium to achieve the desired final concentrations.

• Treatment: Replace the culture medium with the medium containing various concentrations of cedrol or vehicle control (DMSO). Incubate the cells for the desired time points (e.g., 24, 48 hours).

Protein Extraction

• Cell Lysis: After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Add an appropriate volume of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails to each well or dish.

• Scrape the cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

• Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cellular debris.

• Carefully transfer the supernatant (total protein extract) to a new pre-chilled tube.

Protein Quantification

• Determine the protein concentration of each cell lysate using a BCA Protein Assay Kit, following the manufacturer's instructions.

• Normalize the protein concentration of all samples with lysis buffer to ensure equal loading.

SDS-PAGE and Protein Transfer

• Sample Preparation: Mix a standardized amount of protein (e.g., 20-40 µg) from each sample with 4x Laemmli sample buffer and heat at 95°C for 5 minutes.

• Gel Electrophoresis: Load the denatured protein samples and a pre-stained protein ladder into the wells of a 10-12% SDS-polyacrylamide gel. Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer apparatus.

Immunoblotting

• Blocking: Block the membrane in 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (diluted in blocking buffer as per the manufacturer's recommendation) overnight at 4°C with gentle agitation.

  • For phosphorylated proteins: Use antibodies specific to the phosphorylated form (e.g., anti-p-Akt, anti-p-ERK).

  • For total proteins: Use antibodies that recognize the total protein regardless of its phosphorylation state (e.g., anti-Akt, anti-ERK).

  • For apoptosis markers: Use antibodies against Bax, Bcl-2, cleaved-caspase-3, etc.

  • For loading control: Use an antibody against a housekeeping protein such as β-actin or GAPDH.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

Detection and Data Analysis

• Detection: Apply an enhanced chemiluminescence (ECL) substrate to the membrane according to the manufacturer's instructions.

• Imaging: Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Data Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the band intensity of the target protein to the corresponding loading control. For phosphorylation studies, the ratio of the phosphorylated protein to the total protein should be calculated.

References

• 1. Cedrol induces autophagy and apoptotic cell death in A549 non-small cell lung carcinoma cells through the P13K/Akt signaling pathway, the loss of mitochondrial transmembrane potential and the generation of ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Experimental Design for Studying Alpha-Cedrene Pharmacokinetics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting in vivo pharmacokinetic studies of alpha-cedrene, a lipophilic sesquiterpene found in cedarwood oil. The following protocols are based on established methodologies and published data to ensure robust and reproducible results.

Introduction

Alpha-cedrene is a naturally occurring sesquiterpene hydrocarbon with potential therapeutic applications, including anti-obesity effects.[1] Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for its development as a therapeutic agent. As a very hydrophobic molecule, alpha-cedrene presents specific challenges in experimental design, particularly concerning its administration and analysis in biological matrices.[2]

Preclinical In Vivo Experimental Design

A well-designed in vivo study is essential to characterize the pharmacokinetic behavior of alpha-cedrene. The following sections detail the key components of such a study.

Animal Model Selection

Sprague-Dawley rats are a suitable model for studying the pharmacokinetics of alpha-cedrene, as demonstrated in previous studies.[1][3] Both male and female rats should be used to assess for any gender-related differences in drug metabolism and disposition.[1]

Dosing and Administration

To fully characterize the pharmacokinetics, both intravenous (IV) and oral (PO) administration routes should be employed.

• Intravenous (IV) Administration: This route is essential for determining the absolute bioavailability and fundamental pharmacokinetic parameters such as clearance and volume of distribution. A recommended dose is 10-20 mg/kg.[1]

• Oral (PO) Administration: This route is critical for evaluating the absorption characteristics and oral bioavailability. Higher doses of 50-100 mg/kg are suggested to ensure detectable plasma concentrations.[1]

Alpha-cedrene, being lipophilic, should be formulated in a suitable vehicle for administration. A common approach is to dissolve it in a mixture of solvents like ethanol, polyethylene (B3416737) glycol (PEG), and saline.

Experimental Protocols

Animal Preparation and Dosing

• Acclimate male and female Sprague-Dawley rats (8-10 weeks old) for at least one week before the experiment.

• Fast the animals overnight (approximately 12 hours) before dosing, with free access to water.

• For IV administration, cannulate the jugular vein for blood sampling and the femoral vein for drug administration.

• Administer the prepared alpha-cedrene formulation intravenously or orally via gavage.

Sample Collection

A comprehensive sampling schedule is critical for accurately defining the pharmacokinetic profile.

• Blood Sampling: Collect serial blood samples (approximately 0.25 mL) from the jugular vein at predetermined time points. For IV administration, suggested time points are 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose. For oral administration, suggested time points are 0, 15, 30 minutes, and 1, 2, 4, 6, 8, 12, 24 hours post-dose.[1]

• Tissue Distribution: At the end of the blood collection period (e.g., 24 hours), euthanize the animals and collect various tissues (liver, kidney, brain, fat, muscle, etc.) to determine the extent of tissue distribution.

• Excreta Collection: House the animals in metabolic cages to collect urine and feces for the entire study duration to assess the routes and extent of excretion.

Sample Processing and Analysis

• Plasma Preparation: Centrifuge the collected blood samples to separate the plasma. Store the plasma, tissue homogenates, urine, and fecal extracts at -80°C until analysis.

• Analytical Method: A validated gas chromatography-tandem mass spectrometry (GC-MS/MS) method is recommended for the quantification of alpha-cedrene in biological samples.[1][3]

  • Extraction: Liquid-liquid extraction with a solvent like ethyl acetate (B1210297) is a suitable method for isolating alpha-cedrene from the biological matrix.[3]

  • Internal Standard: Use an appropriate internal standard, such as 1,4-dichlorobenzene, for accurate quantification.[3]

  • Metabolite Identification: A gas chromatography-mass selective detection (GC-MSD) method can be used to identify major metabolites, such as mono-hydroxylated alpha-cedrene.[1]

Data Presentation: Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters of alpha-cedrene based on a study in Sprague-Dawley rats.[1]

Table 1: Pharmacokinetic Parameters of Alpha-Cedrene after Intravenous Administration in Rats

Parameter	10 mg/kg	20 mg/kg
Clearance (CL) (mL/min/kg)	98.4 - 120.3	98.4 - 120.3
Volume of Distribution (Vd) (L/kg)	35.9 - 56.5	35.9 - 56.5
Half-life (t½) (h)	4.0 - 6.4	4.0 - 6.4

Table 2: Pharmacokinetic Parameters of Alpha-Cedrene after Oral Administration in Rats

Parameter	50 mg/kg	100 mg/kg
Tmax (h)	4.4	4.4
Cmax (ng/mL)	~1400	~2800
Bioavailability (%)	48.7 - 84.8	48.7 - 84.8

Table 3: Tissue-to-Plasma Partition Coefficients (Kp) of Alpha-Cedrene after Oral Administration

Tissue	Kp Value
Lipid	132.0
Other Tissues	> 1.0

Note: The high Kp value in lipid tissue indicates a high degree of distribution into fatty tissues.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the in vivo pharmacokinetic study of alpha-cedrene.

Proposed Signaling Pathway for Alpha-Cedrene's Anti-Obesity Effect

Caption: Proposed signaling pathway for the anti-obesity effects of alpha-cedrene.

Conclusion

This document provides a detailed framework for conducting in vivo pharmacokinetic studies of alpha-cedrene. By following these protocols, researchers can generate high-quality data to understand the ADME properties of this promising natural compound. The provided data and visualizations serve as a valuable reference for study design and data interpretation. Adherence to these guidelines will facilitate the successful preclinical development of alpha-cedrene.

References

• 1. α-Cedrene protects rodents from high-fat diet-induced adiposity via adenylyl cyclase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Type 3 adenylyl cyclase: a key enzyme mediating the cAMP signaling in neuronal cilia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Adenylyl cyclase 3 regulates osteocyte mechanotransduction and primary cilium - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Apoptosis Assays in Cedrol-Treated Cancer Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cedrol (B397079), a natural sesquiterpene alcohol found in the essential oils of coniferous trees, has demonstrated significant anti-cancer properties by inducing apoptosis in various cancer cell lines.[1][2] These application notes provide a detailed overview and experimental protocols for assessing apoptosis in cancer cells treated with cedrol. The methodologies described herein are essential for elucidating the molecular mechanisms of cedrol-induced cell death and evaluating its therapeutic potential.

Quantitative Data Summary

Cedrol has been shown to inhibit the proliferation of various cancer cell lines in a dose- and time-dependent manner. The half-maximal inhibitory concentration (IC50) values and the percentage of apoptotic cells induced by cedrol treatment are summarized below.

Table 1: IC50 Values of Cedrol in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
HT-29	Colorectal Cancer	48	138.91	[1][2]
CT-26	Colorectal Cancer	48	92.46	[1][2]
A549	Non-small Cell Lung Cancer	24	31.88	[1]
A549	Non-small Cell Lung Cancer	48	14.53	[1]
A549	Non-small Cell Lung Cancer	72	5.04	[1]
K562	Human Leukemia	48	179.52	[1]
HT-29	Colon Cancer	48	185.50	[1]
Glioblastoma Cells	Glioblastoma	48	77.17-141.88	[1]
C32	Amelanotic Melanoma	48	199.49	[1]
ACHN	Renal Adenocarcinoma	48	184.65	[1]

Table 2: Induction of Apoptosis by Cedrol in Cancer Cell Lines

Cell Line	Cedrol Concentration (µM)	Incubation Time (h)	Assay	Percentage of Apoptotic Cells (%)	Reference
HT-29	180	48	Sub-G1 Flow Cytometry	~80	[1]
HT-29	180	48	TUNEL Assay	81.6 ± 7.77	[3]
A549	5, 20, 40	48	Annexin V-FITC	Dose-dependent increase	[4]

Signaling Pathways Involved in Cedrol-Induced Apoptosis

Cedrol has been shown to induce apoptosis through the activation of both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[1][2] Additionally, cedrol modulates key survival signaling pathways such as the PI3K/Akt pathway.[4][5]

Caption: Cedrol-induced apoptosis signaling pathways.

Experimental Protocols

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: During early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome like FITC to label early apoptotic cells.[6] Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[7]

Protocol:

• Cell Seeding and Treatment: Seed cancer cells in 6-well plates and allow them to adhere overnight. Treat the cells with various concentrations of cedrol (e.g., 5, 20, 40 µM) for the desired time period (e.g., 48 hours).[4] Include an untreated control group.

• Cell Harvesting: After treatment, harvest the cells by trypsinization.[4] Collect both the detached and adherent cells.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS) by centrifugation at approximately 250 x g for 10 minutes.[4]

• Resuspension: Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[6]

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells at room temperature for 15 minutes in the dark.[6]

• Analysis: After incubation, add 400 µL of 1X Annexin-binding buffer to each tube and analyze the samples immediately by flow cytometry.[6]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Caption: Annexin V-FITC/PI apoptosis assay workflow.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

The TUNEL assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

Principle: The TUNEL assay relies on the enzyme terminal deoxynucleotidyl transferase (TdT) to incorporate labeled dUTPs onto the 3'-hydroxyl ends of fragmented DNA.[8][9] The incorporated label can be a fluorophore for detection by fluorescence microscopy or flow cytometry, or a hapten (like biotin (B1667282) or BrdU) for colorimetric detection.[9]

Protocol for Fluorescence Microscopy:

• Cell Culture and Treatment: Grow cells on glass coverslips in a 6-well plate and treat with cedrol (e.g., 180 µM for 48 hours).[3][10]

• Fixation: After treatment, wash the cells with PBS and fix them with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[8]

• Permeabilization: Wash the fixed cells with PBS and permeabilize them with 0.25% Triton X-100 in PBS for 20 minutes at room temperature.[8]

• TUNEL Reaction: Wash the cells with deionized water. Prepare the TUNEL reaction mixture according to the manufacturer's instructions (typically containing TdT enzyme and labeled dUTPs). Incubate the cells with the TUNEL reaction mixture in a humidified chamber at 37°C for 60 minutes, protected from light.[9]

• Counterstaining: Wash the cells with PBS. Counterstain the nuclei with a DNA dye such as Propidium Iodide (PI) or DAPI.[3][10]

• Visualization: Mount the coverslips onto microscope slides and visualize using a fluorescence microscope. TUNEL-positive cells will exhibit green fluorescence, while all nuclei will be stained red (with PI) or blue (with DAPI).[3][10]

Caption: TUNEL assay experimental workflow.

Western Blot Analysis of Apoptosis-Related Proteins

Western blotting is used to detect changes in the expression levels of key proteins involved in the apoptotic cascade.

Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with specific antibodies to detect proteins of interest. This allows for the semi-quantitative analysis of protein expression.[1]

Protocol:

• Cell Lysis: After treating cells with cedrol, wash them with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[1] Incubate on ice for 30 minutes.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 30 minutes at 4°C to pellet cell debris.[1] Determine the protein concentration of the supernatant using a BCA Protein Assay Kit.[1]

• SDS-PAGE: Denature equal amounts of protein (e.g., 30 µg) by boiling in Laemmli sample buffer. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[11]

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.[11]

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved caspase-8, cleaved caspase-9, p-Akt, Akt) overnight at 4°C. Use an antibody against a housekeeping protein like β-actin as a loading control.[1]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Detect the protein bands using an enhanced chemiluminescence (ECL) system and visualize by autoradiography or a digital imager.[1]

• Quantification: Densitometry analysis of the bands can be performed using software like ImageJ to semi-quantify protein expression levels relative to the loading control.[1]

Key Proteins to Analyze:

• Anti-apoptotic: Bcl-2, Bcl-xL[12]

• Pro-apoptotic: Bax[12]

• Initiator Caspases: Cleaved caspase-8, Cleaved caspase-9[1][12]

• Executioner Caspase: Cleaved caspase-3[1][12]

• PI3K/Akt Pathway: p-PI3K, p-Akt, Akt[4][5]

Caspase Activity Assay

This assay provides a quantitative measure of the enzymatic activity of specific caspases.

Principle: Caspase activity assays utilize a specific peptide substrate for the caspase of interest, which is conjugated to a colorimetric (p-nitroanilide, pNA) or fluorometric (7-amino-4-methylcoumarin, AMC) reporter molecule.[13] When the caspase is active, it cleaves the substrate, releasing the reporter molecule, which can then be quantified by a spectrophotometer or fluorometer.[13]

Protocol for Fluorometric Caspase-3 Assay:

• Cell Lysis: Treat and harvest cells as described for Western blotting. Lyse the cells in a chilled cell lysis buffer provided with the assay kit and incubate on ice for 10 minutes.[13]

• Lysate Preparation: Centrifuge the lysate to pellet debris. Collect the supernatant for the assay.

• Reaction Setup: In a 96-well plate, add cell lysate (containing 50-200 µg of protein) to each well.[14]

• Substrate Addition: Add the caspase-3 substrate (e.g., DEVD-AMC) and reaction buffer containing DTT to each sample.[13]

• Incubation: Incubate the plate at 37°C for 1-2 hours.[13][14]

• Measurement: Read the fluorescence in a fluorometer with an excitation wavelength of 380 nm and an emission wavelength between 420-460 nm.[13] The fold-increase in caspase-3 activity can be determined by comparing the results from the cedrol-treated samples to the untreated control.

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Cedrol induces autophagy and apoptotic cell death in A549 non-small cell lung carcinoma cells through the P13K/Akt signaling pathway, the loss of mitochondrial transmembrane potential and the generation of ROS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kumc.edu [kumc.edu]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Click-iT TUNEL Alexa Fluor Imaging Assay Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 9. genscript.com [genscript.com]
• 10. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death [medsci.org]
• 11. Celastrol mediates autophagy and apoptosis via the ROS/JNK and Akt/mTOR signaling pathways in glioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. mpbio.com [mpbio.com]

Application Notes and Protocols for Utilizing α-Cedrene as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Internal Standards in Quantitative GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating, identifying, and quantifying volatile and semi-volatile compounds. For accurate quantification, the use of an internal standard (IS) is crucial. An internal standard is a compound of known concentration added to a sample, which helps to correct for variations in sample preparation, injection volume, and instrument response. This ensures higher precision and accuracy in the final results.

This document provides a comprehensive guide to using α-cedrene , a sesquiterpene, as an internal standard for the GC-MS analysis of other volatile compounds, particularly in the context of essential oils and other complex matrices.

Suitability of α-Cedrene as an Internal Standard

The selection of an appropriate internal standard is critical for the success of a quantitative GC-MS method. An ideal internal standard should possess the following characteristics:

• Chemical Similarity: It should be chemically similar to the analytes of interest to ensure similar behavior during extraction and chromatography.

• Not Naturally Present: It should not be present in the original sample.

• Chromatographic Resolution: It must be well-resolved from the analytes of interest in the chromatogram.

• Stability: It must be chemically stable and not react with the sample matrix or solvent.

• Purity: The internal standard should be of high purity.

α-Cedrene, a tricyclic sesquiterpene, is a suitable candidate as an internal standard for the analysis of other sesquiterpenes and related volatile compounds due to its chemical nature. However, its presence in certain essential oils, such as cedarwood oil, necessitates careful consideration of the sample matrix.

Physicochemical Properties of α-Cedrene:

Property	Value
Molecular Formula	C₁₅H₂₄
Molecular Weight	204.35 g/mol
Boiling Point	High (characteristic of sesquiterpenes)
Solubility	Soluble in organic solvents (e.g., ethanol, hexane)

Logical Workflow for Internal Standard Selection and Use

The following diagram illustrates the decision-making process and workflow for employing an internal standard in GC-MS analysis.

Caption: Workflow for GC-MS quantification using an internal standard.

Experimental Protocol: Quantification of Sesquiterpenes using α-Cedrene as an Internal Standard

This protocol details the steps for the quantitative analysis of a target sesquiterpene (e.g., β-caryophyllene) in an essential oil sample using α-cedrene as the internal standard.

Materials and Reagents

• α-Cedrene (Internal Standard): Purity >98%

• β-Caryophyllene (Analyte Standard): Purity >98%

• Hexane (B92381) (GC grade)

• Essential Oil Sample

• Volumetric flasks, pipettes, and syringes

• GC vials with septa

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 10 mg of α-cedrene and dissolve it in hexane in a 10 mL volumetric flask to obtain a concentration of 1 mg/mL.

• Analyte Stock Solution (Analyte Stock): Accurately weigh approximately 10 mg of β-caryophyllene and dissolve it in hexane in a 10 mL volumetric flask to obtain a concentration of 1 mg/mL.

Preparation of Calibration Standards

Prepare a series of at least five calibration standards by adding a constant amount of the IS Stock and varying amounts of the Analyte Stock to volumetric flasks and diluting with hexane.

Calibration Level	Volume of Analyte Stock (1 mg/mL)	Volume of IS Stock (1 mg/mL)	Final Volume (Hexane)	Final Analyte Conc. (µg/mL)	Final IS Conc. (µg/mL)
1	10 µL	100 µL	1 mL	10	100
2	25 µL	100 µL	1 mL	25	100
3	50 µL	100 µL	1 mL	50	100
4	100 µL	100 µL	1 mL	100	100
5	200 µL	100 µL	1 mL	200	100

Sample Preparation

• Accurately weigh approximately 20 mg of the essential oil sample into a 10 mL volumetric flask.

• Add 1 mL of the IS Stock solution (1 mg/mL α-cedrene).

• Dilute to the mark with hexane and mix thoroughly.

• Transfer an aliquot to a GC vial for analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters. Optimization may be required for specific instruments and applications.

Parameter	Setting
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977A or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program	60°C (hold 2 min), ramp to 240°C at 3°C/min, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
MS Scan Range	m/z 40-400
Ionization Mode	Electron Ionization (EI) at 70 eV

Data Analysis and Quantification

• Peak Identification: Identify the peaks for β-caryophyllene and α-cedrene based on their retention times and mass spectra by comparing with the standards.

• Peak Integration: Integrate the peak areas for both the analyte and the internal standard.

• Calibration Curve: For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area (AreaAnalyte / AreaIS). Plot this ratio against the corresponding analyte concentration.

• Linear Regression: Perform a linear regression on the calibration data to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification of Analyte in Sample: Calculate the peak area ratio for the analyte and internal standard in the sample. Use the regression equation to determine the concentration of the analyte in the prepared sample solution.

Data Presentation: Example Calibration and Validation Data

The following tables present hypothetical data for the validation of this method for the quantification of β-caryophyllene using α-cedrene as an internal standard.

Table 1: Calibration Curve Data

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
10	15,234	150,876	0.101
25	38,123	151,234	0.252
50	76,987	152,345	0.505
100	153,456	151,987	1.010
200	308,765	152,111	2.030
Regression Equation	y = 0.0101x + 0.0005
R²	0.9998

Table 2: Method Precision and Accuracy

QC Level	Spiked Conc. (µg/mL)	Measured Conc. (µg/mL) (n=3)	RSD (%)	Accuracy (%)
Low	30	29.5 ± 0.8	2.7	98.3
Medium	80	81.2 ± 1.5	1.8	101.5
High	160	157.9 ± 2.1	1.3	98.7

Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental protocol.

Caption: Experimental workflow for quantification.

Conclusion

α-Cedrene can be a suitable internal standard for the GC-MS quantification of other sesquiterpenes and volatile compounds, provided it is not present in the sample matrix. Its chemical similarity to many common analytes in essential oils allows it to effectively compensate for variations during analysis. The detailed protocol and validation data presented here provide a solid foundation for researchers to develop and implement robust quantitative GC-MS methods using α-cedrene as an internal standard. As with any analytical method, proper validation is essential to ensure accurate and reliable results.

Application Notes and Protocols for Pressurized Fluid Extraction of Cedarwood Oil from Juniperus virginiana

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedarwood oil, extracted from the Eastern Red Cedar (Juniperus virginiana), is a valuable natural product with applications in perfumery, cosmetics, and as a potential source of bioactive compounds for drug development. Traditional extraction methods, such as steam distillation, often result in lower yields and thermal degradation of key chemical constituents.[1] Pressurized Fluid Extraction (PFE), including techniques like supercritical fluid extraction (SFE) with carbon dioxide, offers a superior alternative, providing higher yields and preserving the oil's natural composition and aroma.[1][2] This document provides detailed application notes and protocols for the extraction of cedarwood oil from Juniperus virginiana using pressurized fluids.

Data Presentation: Quantitative Analysis of Extraction Parameters

The efficiency and quality of cedarwood oil extraction are significantly influenced by the chosen solvent and operational parameters such as temperature and pressure. The following tables summarize the quantitative data from various studies on the pressurized fluid extraction of Juniperus virginiana.

Table 1: Comparison of Cedarwood Oil Yields by Different Extraction Methods

Extraction Method	Solvent	Yield (%)	Reference
Supercritical CO2 Extraction	Carbon Dioxide	4.4	[3][4]
Liquid CO2 Extraction	Carbon Dioxide	2.3 - 3.88	[5][6]
Ethanol Extraction	Ethanol	5.9	[6]
Steam Distillation	Water	1.3	[3][4]

Table 2: Effect of Temperature and Pressure on Cedarwood Oil Yield using Carbon Dioxide

Temperature (°C)	Pressure (psi)	Cumulative Yield (%)	Reference
25	1500	3.55 - 3.88	[5]
25	6000	3.55 - 3.88	[5]
100	1500	3.55 - 3.88	[5]
100	6000	3.55 - 3.88	[5]

Table 3: Influence of Extraction Conditions on the Chemical Composition of Cedarwood Oil

Temperature (°C)	Pressure (psi)	Key Component Ratio (Cedrol/Cedrene)	Observations	Reference
25	1500	Highest	Preserves cedrol (B397079) content	[5][7]
100	1500	Lower	High temperature can cause dehydration of cedrol to cedrene (B97730)	[5][7]
100	6000	Much Lower	Supercritical conditions with high temperature decrease the cedrol/cedrene ratio	[5][7]

Experimental Protocols

This section outlines a detailed methodology for the pressurized fluid extraction of cedarwood oil from Juniperus virginiana using carbon dioxide as the solvent.

Sample Preparation

• Source Material: Obtain heartwood sawdust or chips of Juniperus virginiana. The age of the wood can affect the oil yield, with fresh material generally providing higher yields.[3][4]

• Grinding: If using wood chips, grind them to a consistent particle size to ensure efficient extraction. Sawdust can be used directly.

• Drying: While not always necessary, drying the wood material can improve extraction efficiency by reducing the amount of water extracted.

Pressurized Fluid Extraction (PFE) Protocol

This protocol is based on a laboratory-scale PFE system.

Equipment:

• Pressurized Fluid Extraction System (e.g., Supercritical Fluid Extractor)

• High-pressure pump for solvent delivery

• Extraction vessel

• Automated back pressure regulator

• Collection vessel

• Source of high-purity carbon dioxide

Procedure:

• Loading the Extraction Vessel: Pack a known quantity of the prepared Juniperus virginiana sawdust into the extraction vessel.

• System Assembly: Securely connect the extraction vessel to the PFE system.

• Setting Parameters:

  • Temperature: Set the desired extraction temperature. For preserving the highest quality oil with a high cedrol content, a lower temperature of 25°C is recommended.[5][7] For a faster extraction rate, a higher temperature of 100°C can be used, but this may alter the chemical profile.[5]

  • Pressure: Set the desired extraction pressure. A pressure of 1500 psi is effective for liquid CO2 extraction at 25°C.[5] Higher pressures up to 6000 psi can be used, particularly at supercritical temperatures.[5]

  • Solvent Flow Rate: Set the flow rate of the carbon dioxide. A typical flow rate for laboratory systems is 1-5 mL/min.

• Extraction:

  • Begin pumping liquid or supercritical CO2 through the extraction vessel at the set parameters.

  • The pressurized fluid will dissolve the cedarwood oil from the wood matrix.

• Collection:

  • The extract-laden fluid passes through the back pressure regulator, where the pressure is reduced.

  • As the pressure drops, the carbon dioxide vaporizes, leaving the extracted cedarwood oil in the collection vessel.

• Duration: The extraction time will depend on the sample size, flow rate, and desired yield. Monitor the extract collection to determine the endpoint. Extractions can range from 30 minutes to several hours.

• Post-Extraction:

  • Once the extraction is complete, safely depressurize the system.

  • Remove the collection vessel and weigh the extracted cedarwood oil to determine the yield.

  • Store the extracted oil in an airtight, light-resistant container, preferably under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Analysis of Extracted Oil

• Gas Chromatography-Mass Spectrometry (GC-MS): Use GC-MS to identify and quantify the chemical components of the extracted cedarwood oil. This is crucial for determining the quality of the oil, particularly the ratio of key compounds like cedrol and α-cedrene.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship between extraction temperature and the chemical composition of the extracted cedarwood oil.

Caption: Experimental workflow for pressurized fluid extraction of cedarwood oil.

Caption: Effect of temperature on the cedrol to cedrene ratio during extraction.

References

• 1. Cedarwood Oil: Making It More Aromatic, More Available : USDA ARS [ars.usda.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Supercritical carbon dioxide extraction of cedarwood oil: a study of extraction parameters and oil characteristics | Semantic Scholar [semanticscholar.org]
• 5. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Cedrol Yield Optimization in Steam Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of cedrol (B397079) during steam distillation.

Frequently Asked Questions (FAQs)

Q1: What is steam distillation and how is it applied for cedrol extraction?

A1: Steam distillation is a separation technique used for temperature-sensitive materials like essential oils.[1] In this process, steam is passed through the raw plant material, such as cedarwood chips.[1] The hot steam ruptures the plant's aromatic glands, releasing volatile compounds like cedrol.[1] These vaporized compounds are carried by the steam to a condenser, which cools the vapor back into a liquid mixture of essential oil and water (hydrosol).[1] Due to their immiscibility, the cedrol-rich essential oil can be easily separated from the water.[1]

Q2: What are the key factors influencing the yield of cedrol during steam distillation?

A2: The primary factors that must be carefully controlled to maximize cedrol yield include:

• Material Preparation: The particle size of the wood chips is crucial. Grinding or chipping the wood increases the surface area, leading to more efficient extraction.[2]

• Distillation Time: Insufficient distillation time will result in the incomplete extraction of essential oils.[3] Conversely, excessively long distillation can lead to the degradation of heat-sensitive compounds.

• Steam Temperature and Pressure: Higher temperatures can increase the vaporization rate of essential oils but may also cause the degradation of cedrol into cedrene (B97730).[4][5]

• Steam Flow Rate: The flow rate of the steam affects the efficiency of volatile compound removal from the plant material.

Q3: How does the chemical composition of cedarwood oil vary with the extraction method?

A3: The extraction method significantly impacts the chemical profile of the resulting cedarwood oil. Steam distillation, due to the presence of heat and acidic conditions, can cause the dehydration of cedrol (a tertiary alcohol) to cedrene (a hydrocarbon).[5][6] Alternative methods like supercritical CO2 (SC-CO2) extraction operate at lower temperatures and in an oxygen-free environment, which can result in a higher ratio of cedrol to cedrene and a more authentic aroma.[4][5]

Q4: What are the advantages of Supercritical CO2 (SC-CO2) extraction over steam distillation for obtaining cedrol?

A4: SC-CO2 extraction offers several advantages over traditional steam distillation for cedrol extraction:

• Higher Yield: SC-CO2 extraction can yield up to 30% more oil than conventional steam distillation.

• Better Quality: The lower operating temperatures and oxygen-free atmosphere of SC-CO2 extraction prevent the degradation of heat-sensitive compounds like cedrol, resulting in a higher quality oil with a superior aroma.[4]

• Solvent-Free Product: The CO2 is easily removed from the extract by depressurization, leaving a pure, solvent-free oil.[4]

Troubleshooting Guides

This section provides solutions to common issues encountered during the steam distillation of cedrol.

Problem 1: Low Overall Essential Oil Yield

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Improper Material Preparation	Ensure the cedarwood is chipped or ground to a consistent, fine particle size.	Smaller particles provide a larger surface area for steam penetration and more efficient oil extraction.[2]
Insufficient Distillation Time	Increase the distillation time incrementally and monitor the oil collection rate. Continue distillation until no significant amount of oil is being collected.	Ensures complete extraction of all volatile components from the plant material.[3]
Steam Channeling	Ensure the plant material is packed uniformly in the still to prevent steam from creating channels and bypassing a significant portion of the material.	Uneven packing leads to inefficient extraction, as some parts of the material are not adequately exposed to the steam.[3]
Inefficient Condenser	Check the condenser's water flow rate and temperature. The cooling water should be cold enough to condense all the vapor efficiently.	An inefficient condenser will lead to the loss of volatile compounds, thereby reducing the final yield.[3]
Excessive Heat	Moderate the heat source to avoid excessively rapid boiling.	Too much heat can cause the essential oil to evaporate too quickly, leading to losses through the apparatus.[7]

Problem 2: Low Concentration of Cedrol in the Extracted Oil

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Rationale
Thermal Degradation	Lower the steam temperature and pressure. Consider using a vacuum steam distillation setup if available.	High temperatures and acidic conditions inherent in steam distillation can cause the dehydration of cedrol to cedrene, thus lowering the cedrol concentration in the final product.[5][6]
Prolonged Distillation Time	Optimize the distillation time. Collect fractions at different time intervals and analyze their composition to determine the optimal duration for maximizing cedrol content before significant degradation occurs.	While a longer time may increase total oil yield, it can also lead to the degradation of specific desired compounds like cedrol.
Source Material Variation	Ensure the use of high-quality heartwood from Juniperus virginiana, as the chemical composition can vary significantly based on the source.[8]	The concentration of cedrol and other components can differ depending on the species, age, and growing conditions of the source tree.

Data Presentation

Table 1: Comparison of Extraction Methods for Juniperus virginiana Essential Oil

Parameter	Steam Distillation	Supercritical CO2 (SC-CO2) Extraction
Total Oil Yield (%)	~3.5%[8]	~4.6%[8]
Cedrol Content	Generally lower due to degradation	Generally higher
Cedrol/Cedrene Ratio	Lower	Higher[5][6]
Operating Temperature	~100°C[1]	25°C - 100°C[6]
Extraction Time	Can be several hours	Typically shorter than steam distillation
Oil Quality	Prone to thermal degradation and off-odors	Higher quality, more authentic aroma[4]

Table 2: Influence of Distillation Time on Cedrol Concentration in J. excelsa Essential Oil

Distillation Time (min)	Cedrol Concentration (%)
0-5	4.9
5-10	30.6
40-80	53.0

Data adapted from a study on Juniperus excelsa, illustrating the general trend of cedrol elution over time.[9]

Experimental Protocols

Detailed Protocol for Steam Distillation of Cedrol from Juniperus virginiana

1. Material Preparation:

• Obtain heartwood from Juniperus virginiana.

• Chip or grind the wood into a coarse powder to increase the surface area for efficient extraction.[2]

2. Apparatus Setup:

• Assemble a steam distillation apparatus consisting of a steam generator, a still (biomass flask) containing the plant material, a condenser, and a separator (e.g., Clevenger-type apparatus).[2]

• Ensure all glass joints are properly sealed.

3. Distillation Process:

• Introduce steam into the bottom of the still.

• The steam will permeate the wood material, causing the volatile essential oils to vaporize.[2]

• Maintain a consistent steam flow and temperature (around 100°C).[3]

4. Condensation:

• Pass the mixture of steam and essential oil vapor through the condenser.

• Ensure a steady flow of cold water through the condenser to convert the vapor back into a liquid.[2]

5. Separation:

• Collect the condensate in the separator.

• The less dense essential oil will naturally separate from the water (hydrosol), forming a layer on top.[2]

6. Collection and Drying:

• Carefully collect the separated essential oil.

• Treat the collected oil with a drying agent like anhydrous sodium sulfate (B86663) to remove any residual water.[2]

Visualizations

Caption: Workflow of Cedrol Extraction via Steam Distillation.

Caption: Chemical Degradation Pathway of Cedrol to Cedrene.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. bestengineeringtechnologies.com [bestengineeringtechnologies.com]
• 4. Publication : USDA ARS [ars.usda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. brainly.ph [brainly.ph]
• 8. thescipub.com [thescipub.com]
• 9. Hydrodistillation Extraction Kinetics Regression Models for Essential Oil Yield and Composition in Juniperus virginiana, J. excelsa, and J. sabina - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Recovery of Sesquiterpenes in Headspace GC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve challenges associated with low recovery of sesquiterpenes during headspace gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low recovery for sesquiterpenes compared to monoterpenes in my headspace GC analysis?

A1: Low recovery of sesquiterpenes is a common challenge primarily due to their lower volatility compared to monoterpenes. Sesquiterpenes are larger molecules with higher boiling points, which means they do not partition as readily into the headspace from the sample matrix under typical headspace conditions.[1][2] This inherent property requires optimization of headspace parameters to facilitate their efficient transfer into the gas phase for analysis. Additionally, issues such as thermal degradation in a hot GC inlet, adsorption onto active sites within the GC system, and unfavorable sample matrix effects can further contribute to their low recovery.[3]

Q2: What are the key headspace parameters I should optimize to improve sesquiterpene recovery?

A2: The most critical headspace parameters to optimize for sesquiterpene analysis are equilibration temperature and time. Due to their semi-volatile nature, higher equilibration temperatures are generally required to increase the vapor pressure of sesquiterpenes and enhance their concentration in the headspace.[4] It is also crucial to allow sufficient equilibration time for the partitioning of these less volatile compounds between the sample and the headspace to reach a steady state.[5][6] Insufficient time will lead to incomplete and variable recovery.

Q3: Can the sample matrix affect the recovery of sesquiterpenes?

A3: Yes, the sample matrix can significantly influence the recovery of sesquiterpenes.[7][8] The interaction between the sesquiterpenes and the matrix components affects their partitioning into the headspace. For instance, in aqueous samples, the low solubility of hydrophobic sesquiterpenes can hinder their release. Conversely, in oily or complex matrices, sesquiterpenes may be strongly retained, leading to poor recovery.[8] Matrix effects can be mitigated by using matrix modifiers or by employing advanced sampling techniques like headspace solid-phase microextraction (HS-SPME).

Q4: How can I prevent the thermal degradation of sesquiterpenes during analysis?

A4: Some sesquiterpenes are thermally labile and can degrade in a hot GC inlet, leading to inaccurate quantification.[3][9] To minimize thermal degradation, it is advisable to systematically lower the injector temperature in increments of 10-20 °C.[3] Using a deactivated inlet liner with high-quality deactivation can also help by minimizing active sites that could catalyze degradation reactions.[3]

Q5: What is "salting out," and can it improve my sesquiterpene recovery?

A5: "Salting out" is a technique that involves adding a salt, such as sodium chloride (NaCl), to the sample vial.[1] The addition of salt increases the ionic strength of the sample matrix, which in turn decreases the solubility of nonpolar compounds like sesquiterpenes and increases their vapor pressure.[1] This enhanced partitioning into the headspace can significantly improve their recovery.

Troubleshooting Guides

Issue 1: Low Peak Area and Poor Sensitivity for Sesquiterpenes

This guide provides a systematic approach to troubleshooting low signal intensity for sesquiterpenes.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low sesquiterpene recovery.

Detailed Steps & Experimental Protocols:

• Optimize Headspace Parameters:

  • Protocol for Optimizing Equilibration Temperature:

    • Prepare a series of identical samples containing a known concentration of your target sesquiterpenes.

    • Set the equilibration time to a constant value (e.g., 30 minutes).

    • Analyze the samples at increasing equilibration temperatures (e.g., 80°C, 100°C, 120°C, 140°C).[4]

    • Plot the peak area of the sesquiterpenes against the temperature.

    • Select the temperature that provides the highest peak area without causing degradation (indicated by the appearance of new, unexpected peaks).

  • Protocol for Optimizing Equilibration Time:

    • Using the optimal temperature determined above, prepare another series of identical samples.

    • Analyze the samples at increasing equilibration times (e.g., 15, 30, 45, 60 minutes).[6]

    • Plot the peak area against the equilibration time.

    • Choose the time at which the peak area plateaus, as this indicates that equilibrium has been reached.[5]

• Address Matrix Effects:

  • Protocol for "Salting Out":

    • Prepare your sample as usual in the headspace vial.

    • Add a known amount of sodium chloride (NaCl) to the vial. A typical starting concentration is 1.5 g of NaCl in a 20 mL vial with 5 mL of aqueous sample.[10]

    • Gently swirl the vial to dissolve the salt.

    • Analyze the sample using your optimized headspace parameters.

    • Compare the peak areas with and without the addition of salt to determine the effect on recovery.

• Investigate the GC System:

  • Check for Adsorption: Sesquiterpenes can be "sticky" and adsorb to active sites in the GC system, including the inlet liner, column, and transfer lines.[11]

    • Solution: Use a deactivated inlet liner.[3] Consider using a guard column to protect the analytical column from non-volatile residues. Regularly condition your GC column according to the manufacturer's instructions. Ensure transfer lines are heated sufficiently, often above 110°C, to prevent condensation.[11]

  • Prevent Thermal Degradation:

    • Solution: As mentioned in the FAQs, systematically lower the GC inlet temperature. A starting point could be 250°C, with reductions in 20°C increments. For some thermally sensitive sesquiterpenoids, an injection port temperature as low as 160°C has been shown to be effective.[3]

• Consider Alternative Sampling Techniques:

  • If optimizing the above parameters does not sufficiently improve recovery, consider using Headspace Solid-Phase Microextraction (HS-SPME). SPME uses a coated fiber to extract and concentrate analytes from the headspace, which can enhance the recovery of less volatile compounds like sesquiterpenes.[1][12]

Quantitative Data Summary:

Parameter	Condition	Effect on Sesquiterpene Recovery	Reference
Equilibration Temperature	Increasing from 100°C to 130°C	Increased number of detected peaks and better response	[4]
"Salting Out"	Addition of NaCl	Increases vapor pressure and concentration in headspace	[1]
GC Inlet Temperature	Decreasing from standard to 160°C	Can almost eliminate thermal instability for some sesquiterpenoids	[3]
Sampling Technique	HS-SPME vs. standard headspace	SPME can improve the capture of stubborn sesquiterpenes	[1]

Issue 2: Poor Reproducibility and High Variability in Results

This guide addresses common causes of inconsistent results in sesquiterpene analysis.

Troubleshooting Workflow

Caption: A step-by-step guide to troubleshooting poor reproducibility.

Detailed Steps & Experimental Protocols:

• Verify Vial Sealing:

  • Problem: Leaky vials are a common source of poor reproducibility, as volatile compounds can escape.[6]

  • Solution:

    • Ensure you are using high-quality caps (B75204) and septa that are appropriate for your vial and headspace autosampler.

    • Regularly replace septa, as they can become worn after multiple punctures.[6]

    • Verify that the crimper or capper is applying the correct amount of force to create a secure seal without damaging the vial or septum.

• Standardize Sample Preparation:

  • Problem: Inconsistencies in sample volume, matrix modifier addition, and agitation can lead to variable results.[6]

  • Protocol for Standardizing Sample Preparation:

    • Use calibrated pipettes to ensure accurate and consistent sample and standard volumes.

    • If adding a salt or other matrix modifier, ensure it is fully dissolved and homogeneously distributed in each sample.

    • If your headspace autosampler has an agitation or shaking feature, use a consistent setting for all samples and standards to promote faster equilibration.[13]

• Ensure Complete Equilibration:

  • Problem: If the equilibration time is too short, the analysis may begin before the sample has reached a steady state, leading to inconsistent results.[5][6]

  • Solution: Refer to the "Protocol for Optimizing Equilibration Time" in the previous section to ensure you are allowing sufficient time for your sesquiterpenes to reach equilibrium.

• Check for System Contamination and Carryover:

  • Problem: Contamination in the headspace sampler, transfer line, or GC inlet can lead to ghost peaks and affect the accuracy of subsequent injections.

  • Solution:

    • Run a blank vial (containing only the sample matrix or solvent) periodically to check for carryover.

    • Clean the sampling needle and transfer line as recommended by the instrument manufacturer.

    • Bake out the GC inlet and column regularly to remove contaminants.

Quantitative Data Summary:

Parameter	Potential Issue	Recommended Action	Reference
Vial Sealing	Worn septa or improper capping	Regularly replace septa and verify cap tightness	[6]
Sample Volume	Inconsistent volumes between samples	Use calibrated pipettes for accurate measurements	[6]
Equilibration Time	Insufficient time for gas-liquid equilibrium	Extend incubation time (typically 15-30 minutes or more)	[6]
System Cleanliness	Carryover from previous injections	Run blank samples and perform regular system maintenance	[14]

References

• 1. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 2. AMT - Optimisation of a thermal desorption–gas chromatography–mass spectrometry method for the analysis of monoterpenes, sesquiterpenes and diterpenes [amt.copernicus.org]
• 3. benchchem.com [benchchem.com]
• 4. Headspace Gas Chromatography-Mass Spectrometry for Volatile Components Analysis in Ipomoea Cairica (L.) Sweet Leaves: Natural Deep Eutectic Solvents as Green Extraction and Dilution Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Common Issues And Solutions in Headspace Sampling For Gas Chromatography - Blogs - News [alwsci.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Accelerated Solvent Extraction of Terpenes in Cannabis Coupled With Various Injection Techniques for GC-MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. polymersolutions.com [polymersolutions.com]
• 14. agilent.com [agilent.com]

Optimizing temperature and pressure for supercritical CO2 extraction of cedrol

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the supercritical CO2 (SC-CO2) extraction of cedrol (B397079).

Frequently Asked Questions (FAQs)

Q1: What are the typical starting ranges for temperature and pressure when optimizing cedrol extraction?

A1: For general supercritical fluid extraction (SFE) of oils and active compounds, recommended starting ranges are typically 40-50°C and 20-35 MPa.[1] For flavors, a lower pressure of 8-12 MPa and a temperature of 35-45°C is often used.[1] However, for maximizing the cedrol content specifically, studies on cedarwood oil suggest that lower temperatures may be preferable to prevent degradation.

Q2: How does temperature affect the final cedrol concentration in the extract?

A2: High extraction temperatures can negatively impact the concentration of cedrol. For instance, extractions at 100°C have been shown to yield a much lower ratio of cedrol to cedrene (B97730) compared to extractions at 25°C.[2][3][4] This is likely due to the dehydration of the tertiary alcohol, cedrol, into its hydrocarbon counterpart, cedrene, at elevated temperatures.[2][4]

Q3: What is the effect of pressure on the extraction rate and yield of cedrol?

A3: At a constant temperature, increasing the pressure generally increases the density of the supercritical CO2, which in turn enhances its solvent power and can lead to a higher extraction rate.[5] However, the overall cumulative yield of cedarwood oil may not vary significantly with different pressure and temperature combinations, although the chemical composition of the extract will be affected.[2][4] For volatile oils, lower pressures of 8-12 MPa are often sufficient, while higher pressures of over 25 MPa are used for active compounds.[1]

Q4: Is a co-solvent necessary for the efficient extraction of cedrol?

A4: While pure supercritical CO2 is effective, the addition of a polar co-solvent like ethanol (B145695) can increase the polarity of the fluid and enhance the solubility of more polar compounds.[6][7] For cedrol, which is a sesquiterpene alcohol, using a co-solvent could potentially improve extraction efficiency, especially if the raw material has a high moisture content.

Q5: How does the particle size of the raw material impact the extraction process?

A5: The ideal particle size for plant materials is generally between 0.3 and 1 mm.[1] Smaller particles increase the surface area for contact between the material and the supercritical fluid, which can improve extraction efficiency. However, particles that are too fine may lead to channeling or clogging of the extraction vessel.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cedrol Content in Extract	High extraction temperature causing degradation of cedrol to cedrene.	Lower the extraction temperature. Studies suggest that temperatures around 25°C can yield a higher cedrol/cedrene ratio.[2][3][4]
Inappropriate pressure selection.	Optimize the pressure. While higher pressure can increase the extraction rate, it may not be optimal for selectivity. Experiment with pressures in the range of 10-30 MPa.
Slow Extraction Rate	Sub-optimal temperature and pressure.	Increase the temperature and pressure to supercritical conditions. The extraction rate is generally highest under supercritical conditions (e.g., 100°C and 6000 psi or ~41.4 MPa).[2][3][4] However, be mindful of the trade-off with potential cedrol degradation at higher temperatures.
CO2 flow rate is too low.	Increase the CO2 flow rate. A typical lab-scale flow rate is between 0.5 and 2 L/min.[1]
Poor packing of the extraction vessel.	Ensure the raw material is packed uniformly in the extraction vessel to avoid channeling of the supercritical fluid.
Low Overall Yield	Insufficient extraction time.	Increase the extraction time. Most of the yield is typically obtained within the first few hours. An extraction time of 2-4 hours is often sufficient.[1]
Inadequate solvent power.	Increase the pressure to enhance the density and solvent power of the CO2. Consider adding a co-solvent like ethanol to increase the solubility of cedrol.
High moisture content in the raw material.	Pre-dry the raw material to a moisture content of 5-10%.[1]
Off-odor in the Final Extract	Degradation of components at high temperatures.	Use lower extraction temperatures to preserve the natural aroma profile of the oil.[2][4]
Co-extraction of undesirable compounds.	Optimize the separation conditions (pressure and temperature) in the separator to selectively precipitate the desired compounds.

Data Presentation

Table 1: Effect of Temperature and Pressure on Cedarwood Oil Yield and Composition

Temperature (°C)	Pressure (psi)	Pressure (MPa)	Cumulative Yield (%)	Key Observation on Composition	Reference
100	6000	~41.4	3.55 - 3.88	Lower ratio of cedrol/cedrene	[2][4]
25	1500	~10.3	3.55 - 3.88	Highest ratio of cedrol/cedrene	[2][4]
70	1500	~10.3	-	Highest percentage contribution of thujopsene	[3]
100	1500	~10.3	-	Highest percentage contribution of thujopsene	[3]

Table 2: General Supercritical CO2 Extraction Parameters

Parameter	Recommended Range	Unit	Reference
Temperature (for oils)	40 - 50	°C	[1]
Pressure (for oils)	20 - 35	MPa	[1]
Temperature (for active compounds)	30 - 45	°C	[1]
Pressure (for active compounds)	>25	MPa	[1]
Raw Material Moisture Content	5 - 10	%	[1]
Raw Material Particle Size	0.3 - 1	mm	[1]
Extraction Time	2 - 4	hours	[1]
CO2 Flow Rate (Lab Scale)	0.5 - 2	L/min	[1]

Experimental Protocols

General Methodology for Supercritical CO2 Extraction of Cedrol-Containing Oils

This protocol is a generalized procedure based on methodologies described in the cited literature.[8][9]

• Raw Material Preparation:

  • Obtain the raw material (e.g., wood chips of Juniperus virginiana or Platycladus orientalis).

  • Grind the material to a particle size of approximately 0.3-1 mm.

  • Determine the moisture content and, if necessary, dry the material to a moisture level of 5-10%.

• Extraction:

  • Load a known quantity of the prepared raw material into the extraction vessel of the SFE apparatus.

  • Set the desired extraction temperature and pressure. For initial runs, a temperature of 40-50°C and a pressure of 20-30 MPa can be used.

  • Pump liquid CO2 into the system and bring it to the set temperature and pressure to reach a supercritical state.

  • Maintain a constant CO2 flow rate (e.g., 1-2 L/min for a lab-scale system).

  • If using a co-solvent, introduce it into the CO2 stream at the desired concentration (e.g., 5-10% ethanol).

  • Run the extraction for a predetermined time, typically 2-4 hours.

• Separation and Collection:

  • The extract-laden supercritical fluid is passed through one or more separators.

  • Reduce the pressure and/or adjust the temperature in the separator(s) to cause the precipitation of the extracted compounds. For example, set the first separator to 8 MPa and 60°C to separate heavier compounds, and a second separator at a lower pressure for more volatile components.[8]

  • Collect the extract from the separator(s).

• Analysis:

  • Determine the total yield of the extract gravimetrically.

  • Analyze the chemical composition of the extract, particularly the concentration of cedrol, using Gas Chromatography-Mass Spectrometry (GC-MS).

Visualizations

Caption: Workflow for Supercritical CO2 Extraction of Cedrol.

References

• 1. co2extractionmachine.com [co2extractionmachine.com]
• 2. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Optimization of conditions for supercritical fluid extraction of flavonoids from hops (Humulus lupulus L.) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. digital.csic.es [digital.csic.es]
• 8. tandfonline.com [tandfonline.com]
• 9. Optimization of supercritical fluid extraction of essential oils and fatty acids from flixweed (Descurainia Sophia L.) seed using response surface methodology and central composite design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of the Cedrene Tricyclic Ring System

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of cedrene's complex tricyclic ring system. The content addresses common challenges and offers detailed experimental insights to navigate the intricacies of this synthetic endeavor.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategic approaches to construct the tricyclic core of cedrene (B97730)?

A1: The synthesis of the cedrene core has been approached through several ingenious strategies, each with its own set of advantages and challenges. The primary disconnection strategies and key reactions include:

• Stork's Stereocontrolled Synthesis: This approach relies on the principle that fused five-membered rings preferentially adopt a cis-fused configuration. This steric bias is exploited to direct the stereochemical outcome of subsequent alkylation steps.[1]

• Corey's Strategies: E.J. Corey and his group have developed multiple routes, including the formation of a spiro-ring system and a biomimetic cationic cyclization of nerolidol (B1678203).[1] Another innovative approach involves the use of a cyclopropyl (B3062369) ketone to orchestrate the ring closures.[1]

• Intramolecular Diels-Alder Reaction: This method involves a [4+2] cycloaddition where the diene and dienophile are part of the same molecule, efficiently forming two rings in a single step.[1]

• Pauson-Khand Reaction: This is a [2+2+1] cycloaddition of an alkene, an alkyne, and carbon monoxide, typically mediated by a cobalt carbonyl complex, to construct the cyclopentenone moiety of the cedrene skeleton.

• Radical Cyclization: Tandem radical cyclizations, particularly those utilizing N-aziridinylimines, have been employed to stereoselectively form the tricyclic system and construct challenging quaternary carbon centers.[2]

Q2: I am struggling with controlling the stereochemistry at the quaternary centers. What are the key considerations?

A2: Stereocontrol, especially at the two quaternary carbon centers of the cedrene skeleton, is a significant challenge. Successful strategies often rely on:

• Substrate Control: The inherent stereochemistry of a starting material or a carefully constructed intermediate can direct the formation of new stereocenters. For instance, in Stork's synthesis, the concave face of a cis-fused bicyclic system sterically hinders one face, directing incoming electrophiles to the opposite face.[1]

• Tandem Reactions: Tandem radical cyclizations have proven effective in setting the stereochemistry of multiple centers in a single, controlled cascade. The use of N-aziridinylimines as both radical acceptors and donors is a key feature of this approach.[2]

• Conformational Rigidity: Utilizing rigid cyclic precursors can lock the molecule into a specific conformation, thereby exposing only one face of a reactive site to reagents and ensuring high stereoselectivity.

Q3: My biomimetic cyclization of nerolidol is giving a low yield and a mixture of products. Why is this happening?

A3: The biomimetic cyclization of nerolidol is a conceptually elegant approach that mimics the natural biosynthetic pathway. However, it is often plagued by low yields and the formation of multiple products due to the involvement of highly reactive carbocation intermediates. The initial cyclization with formic acid to form the six-membered ring, followed by treatment with a stronger acid like trifluoroacetic acid to complete the cascade, is a delicate balance.[1] The carbocation intermediates are prone to rearrangements and alternative cyclization pathways, leading to a complex product mixture.

Troubleshooting Guides

Intramolecular Diels-Alder Reaction

Problem	Possible Cause	Troubleshooting Steps
Low or no yield of the tricyclic product.	Insufficient thermal energy to overcome the activation barrier.	Increase the reaction temperature. The intramolecular Diels-Alder reaction for cedrene synthesis often requires high temperatures.
Decomposition of starting material at high temperatures.	If decomposition is observed, consider using a Lewis acid catalyst to promote the reaction at a lower temperature.
Incorrect stereochemistry of the diene or dienophile.	Ensure the diene is in the required s-cis conformation for the reaction to occur. Steric hindrance can prevent this conformation.
Formation of a mixture of isomers.	Lack of facial selectivity in the cycloaddition.	The stereochemical outcome is often influenced by the substituents on the tether connecting the diene and dienophile. Modifying these substituents may improve selectivity. The reaction of alkyl cyclopentadiene (B3395910) precursors has been noted to yield a mixture of isomers.[1]

Pauson-Khand Reaction

Problem	Possible Cause	Troubleshooting Steps
Low yield of the desired cyclopentenone.	Inefficient formation of the key cobalt-alkyne complex.	Ensure the dicobalt octacarbonyl is of high quality and the reaction is performed under an inert atmosphere to prevent decomposition.
Slow reaction rate.	The addition of promoters such as N-methylmorpholine N-oxide (NMO) or trimethylamine (B31210) N-oxide (TMANO) can accelerate the reaction and allow for milder conditions.[3] Microwave irradiation has also been successfully used to promote this cyclization in cedrene synthesis.
Competing side reactions.	High temperatures can lead to decomposition. If using thermal conditions, carefully optimize the temperature. The use of promoters often allows for lower reaction temperatures.
Poor diastereoselectivity.	Lack of facial bias in the approach of the alkene to the cobalt-alkyne complex.	The stereoselectivity can be influenced by chiral auxiliaries on the alkene or alkyne or by the use of chiral ligands on the metal catalyst.

Biomimetic Cationic Cyclization of Nerolidol

Problem	Possible Cause	Troubleshooting Steps
Low yield and complex product mixture.	Uncontrolled carbocation rearrangements.	The choice of acid is critical. A two-step approach using a milder acid like formic acid initially, followed by a stronger acid like trifluoroacetic acid, can provide some control.[1] However, this approach is known for its moderate yields.[1]
Non-selective termination of the cyclization cascade.	Consider alternative strategies that provide a more controlled termination, such as those that incorporate a nucleophilic trapping of the final carbocation.
Formation of bisabolenes and other monocyclic products.	Premature deprotonation of carbocation intermediates.	Carefully control the reaction temperature and the concentration of the acid. Lower temperatures may favor the desired cyclization over elimination.

Experimental Protocols

Please note: These are generalized protocols and may require optimization for specific substrates and scales.

Key Step: Intramolecular Diels-Alder Cyclization

This protocol is based on a general procedure for intramolecular Diels-Alder reactions leading to tricyclic systems.

Materials:

• Alkyl cyclopentadiene precursor

• High-boiling point solvent (e.g., toluene, xylene)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried flask under an inert atmosphere, add the alkyl cyclopentadiene precursor.

• Add the desired high-boiling point solvent to achieve a dilute solution (e.g., 0.05 M).

• Heat the reaction mixture to reflux (typically 180-220 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

A reported yield for a Diels-Alder approach to the cedrene skeleton is 36%, which resulted in a mixture of isomers.[1]

Key Step: Pauson-Khand Cyclization

This protocol outlines a general approach for the intramolecular Pauson-Khand reaction.

Materials:

• Enyne precursor

• Dicobalt octacarbonyl (Co₂(CO)₈)

• Anhydrous solvent (e.g., toluene, DME)

• Inert atmosphere (Argon or Nitrogen)

• Optional: Promoter (e.g., NMO)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the enyne precursor in the anhydrous solvent.

• Add dicobalt octacarbonyl (1.1 equivalents) and stir at room temperature for 1-4 hours to allow for the formation of the cobalt-alkyne complex.

• If using a promoter, add NMO (4-5 equivalents) and continue stirring at room temperature or with gentle heating (e.g., 40-50 °C).

• Alternatively, for a thermal reaction, heat the mixture to reflux (80-110 °C).

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction to room temperature and open to the air to decompose the excess cobalt carbonyl.

• Filter the reaction mixture through a pad of celite or silica gel, eluting with a suitable solvent.

• Concentrate the filtrate and purify the product by column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Yield in a Pauson-Khand Reaction

Caption: Troubleshooting workflow for low yields in the Pauson-Khand reaction.

Signaling Pathway for Biomimetic Cationic Cyclization of Nerolidol

Caption: Simplified pathway of the biomimetic synthesis of cedrene from nerolidol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.winthrop.edu [chem.winthrop.edu]
• 3. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]

Troubleshooting poor separation of cedrene and thujopsene in GC

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address the poor separation of cedrene (B97730) and thujopsene (B1203592) in gas chromatography (GC) experiments.

Troubleshooting Guide: Poor Separation of Cedrene and Thujopsene

Cedrene and thujopsene are structural isomers, which often results in co-elution during GC analysis. This guide provides a systematic approach to improving their separation.

Problem: Co-eluting or Poorly Resolved Cedrene and Thujopsene Peaks

The primary cause of poor separation between cedrene and thujopsene is inadequate chromatographic resolution due to their similar chemical structures and boiling points. The following steps will help you optimize your GC method to resolve these isomers.

Step 1: Optimize the Oven Temperature Program

A slow, controlled temperature ramp is crucial for separating closely eluting compounds like cedrene and thujopsene.[1]

• Initial Action: Decrease the temperature ramp rate. A slower ramp rate increases the interaction time of the analytes with the stationary phase, which can significantly improve separation.

• Recommendation: If your current ramp rate is 10°C/min, try reducing it to 2-5°C/min in the elution range of the target compounds.[2][3]

Step 2: Adjust the Carrier Gas Flow Rate

The carrier gas flow rate affects the efficiency of the separation. An optimal flow rate will provide the best resolution.

• Initial Action: Verify that your carrier gas flow rate is set to the optimal linear velocity for your column's internal diameter and carrier gas type (typically Helium or Hydrogen).

• Recommendation: If peaks are broad, consider reducing the flow rate by 10-20%. This can enhance separation, although it will increase the analysis time.[2]

Step 3: Evaluate and Select the Appropriate GC Column

The choice of the GC column's stationary phase is a critical factor in separating isomers.[2][4]

• Initial Action: Identify the stationary phase of your current column. Standard non-polar columns like DB-5 or HP-5ms can sometimes provide adequate separation, but a more polar column often yields better results.[1]

• Recommendation: For challenging separations of isomers like cedrene and thujopsene, consider a mid-polarity or polar stationary phase.

  • Mid-polarity columns (e.g., those with higher phenyl content or cyanopropyl phases) offer different selectivity based on dipole-dipole interactions.[2][4]

  • Polar columns , such as a wax-type column (polyethylene glycol), can also be very effective at resolving terpene isomers.[1][4]

Step 4: Check for and Address System Issues

If the above steps do not resolve the issue, consider potential problems with your GC system.

• Column Contamination: A contaminated column can lead to poor peak shape and loss of resolution. Consider baking out the column or trimming the inlet.

• Injector Issues: Ensure the injector temperature is appropriate to prevent sample degradation and that the correct liner is in use.

• Leaks: Check for leaks in the system, as they can affect carrier gas flow and pressure, leading to poor chromatography.

Below is a troubleshooting workflow to guide you through the process:

Caption: Troubleshooting workflow for improving the separation of cedrene and thujopsene.

Frequently Asked Questions (FAQs)

Q1: Why is it difficult to separate cedrene and thujopsene?

Cedrene and thujopsene are structural isomers, meaning they have the same chemical formula but different arrangements of atoms. This results in very similar physical properties, including boiling points, making their separation by GC challenging.[4]

Q2: What type of GC column is best for separating terpene isomers?

While standard non-polar columns (e.g., DB-1, DB-5) can be used, mid-polarity to polar columns often provide better selectivity for isomers.

Stationary Phase	Polarity	Recommended for
5% Phenyl Methylpolysiloxane (e.g., DB-5, HP-5ms)	Low- to Mid-Polarity	General terpene analysis, good starting point.[4]
50% Phenyl Methylpolysiloxane	Mid-Polarity	Resolving overlapping terpene peaks.[4]
Polyethylene Glycol (WAX) (e.g., DB-HeavyWAX)	Polar	Improving separation of polar terpenoids and resolving isomers.[4]

Q3: Can changing the carrier gas improve separation?

Yes, the choice of carrier gas and its linear velocity can impact separation efficiency. Hydrogen often provides better resolution at higher linear velocities compared to helium, which can shorten run times.[5] However, optimizing the flow rate for your specific column and carrier gas is crucial for achieving the best results.[5]

Q4: What are typical GC parameters for terpene analysis?

Below is a starting point for a GC-FID method for terpene analysis. This may need to be optimized for your specific instrument and sample.

Parameter	Value
Injector Temperature	250°C
Injection Mode	Split (e.g., 50:1 ratio)
Injection Volume	1.0 µL
Carrier Gas	Helium
Flow Rate	1.2 mL/min
Oven Program
Initial Temperature	60°C, hold for 1 min
Ramp 1	3°C/min to 180°C
Ramp 2	20°C/min to 280°C
Final Hold	2 min
Detector (FID) Temp	300°C

This table is based on a general method and may require optimization.[2]

Experimental Protocols

Protocol 1: GC-FID Method for General Terpene Analysis

This protocol provides a starting point for the analysis of a broad range of terpenes.

• Sample Preparation:

  • Accurately weigh approximately 0.1 g of the homogenized sample into a centrifuge tube.

  • Add a suitable solvent such as methanol, ethanol, or ethyl acetate.[3]

  • Vortex the sample and centrifuge to separate any solid material.

  • Transfer the supernatant to a GC vial for analysis.

• GC-FID System and Conditions:

  • System: Gas Chromatograph with a Flame Ionization Detector (GC-FID).

  • Column: (5%-Phenyl)-methylpolysiloxane (e.g., DB-5), 30 m x 0.25 mm I.D., 0.25 µm film thickness.[3]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[3]

  • Injector: 250°C, Split mode with a ratio of 15:1.[3]

  • Oven Temperature Program:

    • Start at 70°C and hold for 2 minutes.

    • Ramp at 3°C/min to 85°C.

    • Ramp at 2°C/min to 165°C and hold for 1 minute.

    • Ramp at 30°C/min to 250°C and hold for 20 minutes.[3]

  • Detector: 300°C with hydrogen, air, and makeup gas flows set according to manufacturer recommendations.[3]

• Data Analysis:

  • Integrate the peaks of interest.

  • Identify cedrene and thujopsene based on retention times of known standards.

  • Assess the resolution between the two peaks. A resolution value of >1.5 is considered baseline separation.

The relationship between key GC parameters and their effect on separation is visualized below:

Caption: Relationship between GC parameters and their effect on chromatographic separation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Unlocking terpene enantiomeric resolution: Optimization of carrier gas and chromatographic parameters on conventional and tandem chiral columns - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing thermal degradation of cedrol during extraction

Technical Support Center: Cedrol (B397079) Extraction

Welcome to the Technical Support Center for cedrol extraction. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing thermal degradation of cedrol during its extraction from botanical sources. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is cedrol and why is its thermal degradation a concern?

A1: Cedrol is a naturally occurring sesquiterpene alcohol found in the essential oils of various conifers, particularly from the genera Cupressus (cypress) and Juniperus (juniper). It is valued for its characteristic woody aroma and potential biological activities. Thermal degradation is a significant concern because high temperatures employed during certain extraction methods can cause cedrol, a tertiary alcohol, to dehydrate, converting it into its hydrocarbon analogue, cedrene (B97730). This conversion not only reduces the yield of the desired bioactive compound but can also alter the aromatic and therapeutic properties of the final extract.

Q2: What is the primary degradation product of cedrol, and how can it be monitored?

A2: The primary degradation product of cedrol is α-cedrene. The conversion of cedrol to cedrene is a dehydration reaction that is promoted by heat and acidic conditions. The ratio of cedrol to cedrene is a key indicator of the quality of the cedarwood oil extract and the extent of thermal degradation. This ratio can be accurately monitored and quantified using Gas Chromatography-Mass Spectrometry (GC-MS). A lower cedrol/cedrene ratio indicates greater degradation.

Q3: Which extraction methods are most susceptible to causing thermal degradation of cedrol?

A3: Traditional extraction methods that utilize high temperatures are most likely to cause thermal degradation of cedrol. Steam distillation, a common method for extracting essential oils, is particularly known to promote the dehydration of cedrol to cedrene due to the elevated temperatures involved. Similarly, extraction methods using high-temperature pressurized water can also lead to significant degradation.

Q4: What are the recommended storage conditions for cedrol and its extracts to ensure stability?

A4: To ensure stability, cedrol and its extracts should be stored in a cool, dry, and well-ventilated area. It is crucial to keep them in airtight containers away from heat and direct sunlight. For long-term storage, refrigeration at 2-8°C is recommended. Cedrol is stable for at least one year from the date of purchase if stored correctly. Solutions of cedrol in DMSO can be stored at -20°C for up to three months.[1]

Troubleshooting Guide: Common Issues in Cedrol Extraction

This guide addresses common problems encountered during cedrol extraction, providing potential causes and recommended solutions.

Problem 1: Low Yield of Cedrol

Symptoms: The final extract contains a lower than expected concentration of cedrol.

Problem 2: High Content of Cedrene in the Extract

Symptoms: GC-MS analysis reveals a high peak for cedrene and a correspondingly low peak for cedrol.

Experimental Protocols

Detailed methodologies for key extraction techniques are provided below. It is recommended to optimize these parameters based on the specific plant material and available equipment.

Supercritical CO₂ Extraction (SFE)

This method is highly recommended for minimizing thermal degradation.

Methodology:

• Material Preparation: Grind air-dried cedarwood to a consistent particle size (e.g., 0.5-1.0 mm) to ensure uniform extraction.

• Apparatus: Utilize a supercritical fluid extractor equipped with a high-pressure CO₂ pump, a temperature-controlled extraction vessel, and a separator.

• Extraction Parameters:

  • Place the ground wood into the extraction vessel.

  • Pressurize the system with CO₂ to the desired level.

  • Maintain the temperature and pressure at the optimal conditions for cedrol preservation.

• Extraction Process: Allow the supercritical CO₂ to flow through the plant material, dissolving the essential oil.

• Separation and Collection: The CO₂-oil mixture is passed into a separator where the pressure is reduced, causing the CO₂ to return to its gaseous state and leaving behind the extracted oil. The cedrol-rich extract is then collected.

Ultrasound-Assisted Extraction (UAE)

UAE is a green extraction technique that can enhance efficiency at lower temperatures.

Methodology:

• Material Preparation: Use finely ground cedarwood powder.

• Solvent Selection: Choose a suitable organic solvent such as ethanol or hexane.

• Extraction Procedure:

  • Mix the wood powder with the solvent in a vessel (e.g., a solid-to-liquid ratio of 1:10 to 1:20 g/mL).

  • Immerse the ultrasonic probe into the mixture or place the vessel in an ultrasonic bath.

  • Apply ultrasonic waves at a specific frequency (e.g., 20-40 kHz) and power for a set duration (e.g., 20-60 minutes).

  • Maintain a controlled low temperature (e.g., 25-40°C) using a cooling jacket or ice bath to prevent thermal degradation.

• Filtration and Solvent Removal: After sonication, filter the mixture to separate the solid material. Remove the solvent from the filtrate using a rotary evaporator under reduced pressure at a low temperature (below 40°C).

Microwave-Assisted Extraction (MAE)

MAE offers rapid extraction but requires careful temperature control.

Methodology:

• Material Preparation: Use cedarwood powder with a controlled moisture content.

• Solvent Selection: Select a microwave-transparent solvent (e.g., hexane) or a solvent with a high dielectric constant (e.g., ethanol).

• Extraction Procedure:

  • Place the wood powder and solvent in a microwave-safe extraction vessel.

  • Set the microwave power (e.g., 200-500 W) and irradiation time (e.g., 5-20 minutes). It is crucial to use a system with temperature monitoring and control to keep the temperature below the degradation point of cedrol.

• Cooling and Filtration: After extraction, allow the mixture to cool before filtering to separate the solid residue.

• Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator at a low temperature.

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data from various studies to facilitate the comparison of different extraction methods for cedarwood oil, with a focus on cedrol preservation.

Extraction Method	Temperature (°C)	Pressure (psi)	Extraction Time	Total Yield (%)	Cedrol/Cedrene Ratio	Reference
Supercritical CO₂	100	6000	Variable	3.55 - 3.88	Low	[2][3]
Supercritical CO₂	25	1500	Variable	3.55 - 3.88	High	[2]
Liquid CO₂	25	1500	Variable	~3.5	High	[4]
Steam Distillation	~100	Atmospheric	Several hours	1.3 - 3.5	Very Low	[5]
Solvent (Ethanol)	Ambient	Atmospheric	Variable	~5.9	High	[5]
Solvent (Hexane)	Ambient	Atmospheric	Variable	Not specified	High	[4]

Note: The Cedrol/Cedrene ratio is a qualitative indicator of thermal degradation. A higher ratio signifies better preservation of cedrol. Quantitative values can vary significantly based on the specific plant material and analytical methods used.

For further assistance, please contact our technical support team.

References

• 1. devtoolsdaily.com [devtoolsdaily.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Stability of Alpha-Cedrene in Common Laboratory Solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of alpha-cedrene in common laboratory solvents. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of alpha-cedrene in common laboratory solvents?

Alpha-cedrene, a sesquiterpene, is generally stable under normal storage conditions but can be susceptible to degradation over time, primarily through oxidation upon exposure to air.[1] Its stability in solution is dependent on the solvent used, storage temperature, and exposure to light and air. While specific long-term stability data in common laboratory solvents is not extensively published, it is known that terpenes, in general, can undergo thermal degradation and oxidation.

Q2: Which solvents are recommended for dissolving alpha-cedrene?

Alpha-cedrene is soluble in many organic solvents. The choice of solvent will depend on the specific experimental requirements. Below is a summary of its solubility in common laboratory solvents.

Solvent	Solubility (g/L at 25°C)
Dimethyl Sulfoxide (DMSO)	115.12
Ethanol	98.53
Methanol	67.18
Acetonitrile	204.81
Chloroform	618.91
Acetone	268.61
Toluene	536.34
Data sourced from publicly available information.

Q3: What are the optimal storage conditions for alpha-cedrene solutions?

To ensure the stability of alpha-cedrene solutions, the following storage conditions are recommended:

• Temperature: Store solutions at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term storage, refrigeration at 2-8°C is advisable. Storing compounds in DMSO at room temperature for extended periods can lead to degradation; one study showed that after one year, the probability of observing a compound was only 52%.[2][3]

• Light: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil. Photolytic degradation can occur upon exposure to UV or fluorescent light.[4]

• Air/Oxygen: Minimize exposure to air to prevent oxidation. It is recommended to use tightly sealed containers and consider purging the headspace with an inert gas like nitrogen or argon before sealing, especially for long-term storage. Terpenes are known to be susceptible to oxidation.

• Container Type: Use high-quality, inert glass containers. Some plastics may be incompatible with organic solvents and could leach impurities into the solution.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected experimental results.

• Potential Cause: Degradation of the alpha-cedrene stock solution.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the stock solution has been stored under the recommended conditions (low temperature, protected from light and air).

  • Prepare Fresh Solution: If the stock solution is old or has been stored improperly, prepare a fresh solution from a solid, unexpired sample of alpha-cedrene.

  • Perform Quality Control: If possible, analyze the stock solution using a suitable analytical method like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to check for the presence of degradation products.

  • Consider Solvent Effects: The solvent itself can sometimes influence experimental outcomes. Ensure the solvent is of high purity and is compatible with the assay.

Issue 2: Precipitation of alpha-cedrene from the solution.

• Potential Cause: The concentration of alpha-cedrene exceeds its solubility in the chosen solvent at the storage or experimental temperature.

• Troubleshooting Steps:

  • Check Solubility Limits: Refer to the solubility table to ensure the prepared concentration is within the solubility limit for that solvent.

  • Gentle Warming: Gently warm the solution to aid in redissolving the precipitate. Sonication can also be beneficial.

  • Solvent Selection: If precipitation persists, consider using a solvent in which alpha-cedrene has higher solubility.

  • Prepare a More Dilute Solution: If the experimental protocol allows, work with a more dilute solution of alpha-cedrene.

Issue 3: Observing unknown peaks during chromatographic analysis.

• Potential Cause: These peaks could be degradation products of alpha-cedrene or impurities from the solvent.

• Troubleshooting Steps:

  • Analyze a Solvent Blank: Run a sample of the pure solvent through the analytical instrument to identify any peaks originating from the solvent itself.

  • Conduct a Forced Degradation Study: To tentatively identify degradation products, a forced degradation study can be performed. This involves intentionally exposing a fresh solution of alpha-cedrene to stress conditions such as acid, base, heat, light, and an oxidizing agent.[4][5] Analysis of these stressed samples can help in identifying the retention times or mass spectra of potential degradation products.

  • Review Handling Procedures: Ensure that the handling of the solution minimizes exposure to air and light, which can accelerate degradation.

Experimental Protocols

Protocol 1: General Procedure for Preparing and Storing Alpha-Cedrene Stock Solutions

• Weighing: Accurately weigh the desired amount of high-purity solid alpha-cedrene in a clean, dry glass vial.

• Solvent Addition: Add the required volume of high-purity, anhydrous solvent (e.g., DMSO, ethanol) to the vial to achieve the target concentration.

• Dissolution: Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

• Storage:

  • For long-term storage, aliquot the stock solution into smaller, single-use amber glass vials to minimize freeze-thaw cycles and light exposure.

  • Purge the headspace of each vial with an inert gas (e.g., nitrogen or argon) before sealing.

  • Store the vials at -20°C or -80°C.

  • For short-term use, store the solution at 2-8°C, protected from light.

Protocol 2: Stability Assessment of Alpha-Cedrene using GC-MS (Illustrative)

This protocol outlines a general approach for a stability study. Specific parameters will need to be optimized for the instrument and conditions used.

• Sample Preparation:

  • Prepare a fresh solution of alpha-cedrene in the desired solvent (e.g., ethanol) at a known concentration (e.g., 1 mg/mL). This is the T=0 sample.

  • Divide the remaining solution into several amber vials, seal them tightly, and store them under the desired conditions (e.g., room temperature, 4°C, -20°C).

• GC-MS Analysis:

  • Instrumentation: Use a Gas Chromatograph coupled with a Mass Spectrometer.

  • Column: A suitable capillary column for terpene analysis (e.g., HP-5MS).

  • Injection: Inject a small volume (e.g., 1 µL) of the T=0 sample.

  • Temperature Program: Develop a temperature program that allows for good separation of alpha-cedrene from any potential degradation products. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Mass Spectrometry: Operate the mass spectrometer in full scan mode to identify the parent ion of alpha-cedrene and any potential degradation products by comparing the spectra to a library (e.g., NIST).

• Data Analysis:

  • Analyze the samples stored under different conditions at various time points (e.g., 1 week, 1 month, 3 months).

  • Quantify the peak area of alpha-cedrene at each time point. A decrease in the peak area over time indicates degradation.

  • Monitor for the appearance of new peaks, which could be degradation products.

  • Calculate the percentage of alpha-cedrene remaining at each time point relative to the T=0 sample.

Visualizations

Caption: Workflow for assessing the stability of alpha-cedrene in solution.

Caption: Troubleshooting logic for inconsistent results with alpha-cedrene.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of room-temperature storage on the stability of compounds in DMSO [cn.yufenggp.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. resolvemass.ca [resolvemass.ca]

Addressing matrix effects in the GC-MS/MS analysis of alpha-cedrene in biological samples

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Gas Chromatography-Tandem Mass Spectrometry (GC--MS/MS) analysis of alpha-cedrene in biological samples. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to help you navigate common challenges and ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the GC-MS/MS analysis of alpha-cedrene and why are they a concern?

A: Matrix effects are the alteration of the ionization and subsequent detection of a target analyte, such as alpha-cedrene, due to the presence of co-eluting compounds from the biological matrix (e.g., plasma, urine, tissue homogenate). These effects can manifest as either signal enhancement or suppression, leading to inaccurate quantification, poor method reproducibility, and compromised sensitivity. In drug development and clinical research, uncorrected matrix effects can lead to erroneous pharmacokinetic and toxicokinetic data.

Q2: How can I determine if my alpha-cedrene analysis is affected by matrix effects?

A: To assess the presence and extent of matrix effects, you can perform a post-extraction spike analysis. This involves comparing the peak area of alpha-cedrene in a standard solution prepared in a pure solvent to the peak area of alpha-cedrene spiked into a blank matrix extract (a sample processed through the entire extraction procedure without the analyte). The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Post-spiked Matrix / Peak Area in Neat Solution) * 100

A value significantly different from 100% indicates the presence of matrix effects ( >100% for ion enhancement, <100% for ion suppression).

Q3: My chromatogram shows significant peak tailing for alpha-cedrene. What are the possible causes and solutions?

A: Peak tailing for alpha-cedrene can be caused by several factors:

• Active Sites in the GC System: Alpha-cedrene can interact with active sites (silanol groups) in the injector liner, the column, or connecting tubing.

  • Solution: Use a deactivated inlet liner (e.g., with glass wool) and a high-quality, inert GC column. Regularly perform inlet maintenance, including replacing the liner, septum, and gold seal.[1][2] Trimming a small portion (e.g., 0.5 meters) from the front of the column can also help remove accumulated non-volatile residues.[1]

• Column Contamination: Buildup of non-volatile matrix components at the head of the column can lead to peak distortion.

  • Solution: Implement a more rigorous sample cleanup procedure before injection. A guard column can also protect the analytical column from contamination.[3]

• Improper Column Installation: A poor column connection at the inlet or detector can create dead volume, leading to peak tailing.

  • Solution: Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.[2]

Q4: I am observing "ghost peaks" in my blank injections after running a series of biological samples. What should I do?

A: Ghost peaks are typically due to carryover from previous injections. This can happen when components of the matrix, or even the analyte itself, are retained in the injection port or on the column and elute in subsequent runs.

• Solution:

  • Injector Cleaning: Clean the injector port and replace the liner and septum.

  • Solvent Washes: Run several blank solvent injections after high-concentration samples to wash out residual compounds.

  • Bake-out: Increase the column oven temperature (without exceeding its maximum limit) and the injector temperature for a period to "bake out" contaminants.

  • Review Sample Preparation: Ensure your sample preparation method is effectively removing high-boiling point, "sticky" matrix components.

Q5: Should I consider derivatization for alpha-cedrene analysis? How might it affect matrix effects?

A: Alpha-cedrene, being a non-polar hydrocarbon, is generally volatile and amenable to GC-MS/MS analysis without derivatization. Derivatization is typically employed for compounds with active functional groups (e.g., -OH, -NH2, -COOH) to improve their thermal stability and chromatographic behavior.

While not standard for alpha-cedrene, derivatization can indirectly impact matrix effects. By altering the chemical properties of the analyte, it can shift its retention time away from co-eluting matrix interferences. However, the derivatization process itself can introduce new sources of interference and may be affected by matrix components, leading to variable derivatization efficiency.[4][5][6] For alpha-cedrene, optimizing sample cleanup and chromatographic conditions is a more direct approach to mitigating matrix effects.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to matrix effects in the GC-MS/MS analysis of alpha-cedrene.

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor Reproducibility (High %RSD)	Inconsistent matrix effects between samples.	- Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS for alpha-cedrene would co-elute and experience similar matrix effects, providing the most reliable correction. If unavailable, use a structurally similar analog. - Improve Sample Cleanup: Use a more robust extraction method like Solid Phase Extraction (SPE) to remove a wider range of interferences. - Matrix-Matched Calibrants: Prepare calibration standards in a blank biological matrix to compensate for consistent matrix effects.
Low Analyte Recovery	Inefficient extraction or analyte loss during sample preparation.	- Optimize Extraction Solvent: Test different organic solvents for Liquid-Liquid Extraction (LLE) to maximize alpha-cedrene recovery. - Check pH: Adjust the pH of the sample to ensure alpha-cedrene is in a neutral state for optimal extraction. - Evaluate SPE Sorbent: If using SPE, ensure the sorbent type (e.g., C18, polymeric) is appropriate for a non-polar compound like alpha-cedrene.
Signal Suppression (Matrix Effect < 85%)	Co-eluting matrix components competing for ionization in the MS source.	- Enhance Chromatographic Resolution: Modify the GC oven temperature program (e.g., slower ramp rate) to separate alpha-cedrene from interfering peaks. - Improve Sample Cleanup: Employ a more selective cleanup step. For example, a multi-step LLE or a specific SPE sorbent. - Dilute the Sample: Diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening their impact.[7][8]
Signal Enhancement (Matrix Effect > 115%)	Matrix components "protecting" the analyte from active sites in the GC system, leading to a higher transfer efficiency to the detector.	- Use a Deactivated Inlet Liner: A liner with glass wool can help trap non-volatile matrix components and provide a more inert surface for vaporization.[1] - Matrix-Matched Calibrants: This is a very effective way to correct for consistent signal enhancement. - Thorough Inlet Maintenance: Regular cleaning and replacement of the liner, septum, and seal are crucial.

Data Presentation: Comparison of Sample Preparation Techniques

The choice of sample preparation is critical for minimizing matrix effects. Below is a qualitative and quantitative comparison of common extraction techniques for the analysis of terpenes and volatile compounds in biological matrices.

Table 1: Qualitative Comparison of Sample Preparation Techniques

Technique	Principle	Advantages	Disadvantages	Suitability for Alpha-Cedrene
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Simple, inexpensive, and effective for non-polar compounds.	Can be labor-intensive, requires large volumes of organic solvents, and may have lower selectivity.	Good: A common and effective starting point for alpha-cedrene extraction from plasma or urine.
Solid Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High selectivity, good concentration factor, and amenable to automation.	Can be more expensive, and method development can be more complex.	Excellent: Offers superior cleanup compared to LLE, leading to reduced matrix effects. A C18 or polymeric sorbent would be suitable.[9]
Solid Phase Microextraction (SPME)	Analyte is adsorbed onto a coated fiber, which is then thermally desorbed in the GC inlet.	Solvent-free, simple, and combines extraction and injection into one step.	Fiber lifetime can be limited, and matrix effects can still occur on the fiber surface. Less suitable for high-throughput applications.	Good for screening: Can be effective, but may have challenges with reproducibility in complex biological matrices without careful optimization.[10]
QuEChERS	"Quick, Easy, Cheap, Effective, Rugged, and Safe." Involves salting out and dispersive SPE.	Fast, high-throughput, and uses minimal solvent.	Originally developed for food matrices, may require modification for biological fluids.	Promising: With optimization, could be a very efficient method for high-throughput analysis of alpha-cedrene.[11][12][13]

Table 2: Expected Quantitative Performance for Terpene Analysis in Biological Fluids

Parameter	Liquid-Liquid Extraction (LLE)	Solid Phase Extraction (SPE)	Solid Phase Microextraction (SPME)
Typical Recovery	70-95%	85-110%	Highly variable (can be lower, but very sensitive)
Matrix Effect	Moderate to High	Low to Moderate	Low (but can be variable)
Throughput	Low to Moderate	Moderate to High (with automation)	Low to Moderate
Solvent Consumption	High	Low to Moderate	Very Low (solvent-free)
Cost per Sample	Low	Moderate	Moderate (due to fiber cost)

Note: The values in Table 2 are generalized based on literature for similar analytes and matrices. Actual performance will depend on the specific biological matrix and optimized protocol.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Alpha-Cedrene in Plasma

This protocol is adapted from a validated method for alpha-cedrene in rat plasma.[11]

• Sample Preparation:

  • Pipette 50 µL of plasma into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (e.g., 1,4-dichlorobenzene (B42874) at 60 ng/mL in isopropyl alcohol).

• Extraction:

  • Add 150 µL of ethyl acetate (B1210297) to the tube.

  • Vortex for 2 minutes to ensure thorough mixing.

• Phase Separation:

  • Centrifuge at 13,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Sample Transfer:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean autosampler vial with an insert.

• GC-MS/MS Analysis:

  • Inject 1 µL of the extract into the GC-MS/MS system.

Protocol 2: GC-MS/MS Instrumental Parameters

These are example parameters and should be optimized for your specific instrument and application.

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 7000D Triple Quadrupole MS or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 min

  • Ramp 1: 20°C/min to 180°C

  • Ramp 2: 30°C/min to 280°C, hold for 5 min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Alpha-Cedrene: Precursor ion m/z 204.3 → Product ion m/z 119.0

  • 1,4-Dichlorobenzene (IS): Precursor ion m/z 146.0 → Product ion m/z 111.0

Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. agilent.com [agilent.com]
• 4. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Matrix Effects in GC-MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recovery of 400 Chemicals with Three Extraction Methods for Low Volumes of Human Plasma Quantified by Instrumental Analysis and In Vitro Bioassays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of Solid-Phase Microextraction to Solvent Extraction and QuEChERS for Quantitative Analysis of Veterinary Drug Residues in Chicken and Beef Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparison of QuEChERS with Traditional Sample Preparation Methods in the Determination of Multiclass Pesticides in Soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing the yield of alpha-cedrene in multi-step organic synthesis

Welcome to the technical support center for the multi-step organic synthesis of α-cedrene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and enhance the yield of this valuable sesquiterpene.

Frequently Asked Questions (FAQs)

Q1: My overall yield for the multi-step synthesis of α-cedrene is consistently low. What are the general areas I should focus on for optimization?

A1: Low overall yield in a multi-step synthesis can result from inefficiencies at various stages. Key areas to investigate include:

• Starting Material Purity: Ensure the purity of your initial reactants, as impurities can lead to side reactions and lower yields.

• Reaction Conditions: Each step has optimal conditions for temperature, pressure, and reaction time. Deviations can significantly impact the yield.

• Reagent Quality: The purity and reactivity of reagents, especially organometallics and catalysts, are critical.

• Work-up and Purification: Inefficient extraction, separation, or purification techniques can lead to significant product loss at each step.

• Atmospheric Control: Many reactions in organic synthesis are sensitive to air and moisture. Ensure proper inert atmosphere techniques are used where necessary.

Q2: I am observing the formation of β-cedrene as a significant byproduct. How can I improve the selectivity for α-cedrene?

A2: The formation of β-cedrene is a common issue, particularly in the final dehydration step of cedrol. The choice of dehydrating agent and reaction conditions can influence the product ratio. Generally, milder dehydration conditions favor the formation of the thermodynamically more stable α-isomer. Consider screening different acid catalysts and optimizing the reaction temperature and time.

Q3: The intramolecular cyclization step to form the tricyclic core is not proceeding efficiently. What are some common troubleshooting strategies?

A3: Inefficient cyclization can be due to several factors. For acid-catalyzed cyclizations, the choice and concentration of the acid are crucial. For radical cyclizations, the initiator, solvent, and temperature must be carefully controlled. In Pauson-Khand reactions, the quality of the cobalt carbonyl complex and the reaction atmosphere are critical. It is advisable to screen different catalysts and reaction conditions to find the optimal parameters for your specific substrate.

Troubleshooting Guides

Low Yield in the Dehydration of Cedrol to α-Cedrene

This final step is critical for obtaining the desired product. Low yields are often attributed to incomplete reaction, side-product formation, or product degradation.

Symptom	Possible Cause	Suggested Solution
Low conversion of cedrol	Insufficiently acidic catalyst or low reaction temperature.	Increase the amount of acid catalyst or switch to a stronger acid. Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC-MS.
Water present in the reaction mixture.	Ensure all glassware is thoroughly dried and use anhydrous solvents.
Formation of significant amounts of β-cedrene	Reaction conditions favoring the kinetic product.	Use a milder acid catalyst (e.g., oxalic acid in acetic acid) and lower the reaction temperature.[1]
Polymerization or charring of the product	Excessively strong acid or high temperature.	Reduce the concentration of the acid catalyst and/or lower the reaction temperature. Consider using a solid-supported catalyst like copper(II) sulfate (B86663) on silica (B1680970) gel.[2][3]
Low isolated yield after work-up	Inefficient extraction of the non-polar α-cedrene.	Use a non-polar organic solvent like hexane (B92381) or pentane (B18724) for extraction. Perform multiple extractions to ensure complete recovery.
Product loss during purification.	Fractional distillation under reduced pressure is the preferred method for purifying α-cedrene. Ensure the distillation column is efficient and the vacuum is stable.[4][5]

Dehydrating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield of α-Cedrene (%)	Reference
Formic Acid	-	Reflux	0.5	~85	Based on general procedures
Acetic Acid / Oxalic Acid	-	90-100	3-4	Good	[1]
Copper(II) Sulfate	Octane	Reflux	Varies	Good	[2][3]

Inefficient Intramolecular Pauson-Khand Reaction for Cedrone Synthesis

The Pauson-Khand reaction is a powerful tool for constructing the cyclopentenone core of cedrone, a precursor to cedrene. However, it can be sensitive to various factors.[6][7]

Symptom	Possible Cause	Suggested Solution
No or low conversion of starting enyne	Inactive cobalt-alkyne complex.	Ensure the dicobalt octacarbonyl is fresh and handled under an inert atmosphere.
Insufficient temperature.	Gradually increase the reaction temperature. Microwave irradiation can sometimes improve yields and reduce reaction times.
Inefficient CO insertion.	Ensure a positive pressure of carbon monoxide.
Formation of multiple byproducts	Decomposition of the starting material or product.	Lower the reaction temperature and/or shorten the reaction time.
Side reactions of the cobalt complex.	Add a promoter such as N-methylmorpholine N-oxide (NMO) to facilitate the reaction at lower temperatures.
Difficulty in removing cobalt residues	Incomplete oxidative work-up.	After the reaction, bubble air through the solution or add an oxidant like ceric ammonium (B1175870) nitrate (B79036) (CAN) to decompose the cobalt complexes before filtration through silica gel.

Key Experimental Protocols

Protocol 1: Dehydration of Cedrol to α-Cedrene using Formic Acid

This protocol is a common and relatively high-yielding method for the final step in α-cedrene synthesis.

Materials:

• Cedrol

• 85% Formic Acid

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Hexane

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add cedrol.

• Add an excess of 85% formic acid.

• Heat the mixture to reflux for 30 minutes. The solution will turn from colorless to yellow/orange.

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a saturated solution of sodium bicarbonate to neutralize the excess formic acid. Be cautious as CO2 will be evolved.

• Extract the aqueous layer three times with hexane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure α-cedrene.

Expected Yield: Approximately 85%.

Visualizations

Caption: General workflow for the multi-step synthesis of α-cedrene.

Caption: Logical troubleshooting workflow for low α-cedrene yield.

References

• 1. Cedrene Synthesis Disconnection at ‘a’ [mail.almerja.com]
• 2. Total synthesis of α-cedrene: A new strategy utilizing N- aziridinylimine radical chemistry - Lookchem [lookchem.com]
• 3. chem.winthrop.edu [chem.winthrop.edu]
• 4. ScenTree - Alpha-cedrene (CAS N° 469-61-4) [scentree.co]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]

Solubility of cedrene in methanol, ethanol, and DMSO

Technical Support Center: Solubility of Cedrene (B97730)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with cedrene. The information is presented in a question-and-answer format to directly address common issues encountered during experiments involving the solubility of cedrene in methanol (B129727), ethanol (B145695), and dimethyl sulfoxide (B87167) (DMSO).

Quantitative Solubility Data

The solubility of cedrene can vary depending on the specific isomer or mixture of isomers. The following table summarizes available quantitative data for different forms of cedrene in methanol, ethanol, and DMSO.

Compound	CAS Number	Solvent	Solubility
α-Cedrene	469-61-4	Methanol	67.18 g/L[1]
Ethanol	98.53 g/L[1]
DMSO	115.12 g/L[1]
DMSO	20 mg/mL[2]
(-)-Cedrene	469-61-4	DMSO	80 mg/mL (Sonication recommended)[3]
Cedrene (mixture of isomers)	11028-42-5	Ethanol	20 mg/mL[4][5]
DMSO	20 mg/mL[4][5]

Note: Discrepancies in reported solubility values may be attributed to different experimental conditions, purity of the cedrene sample, or the specific isomer mixture used.

Experimental Protocols

Protocol for Determining Cedrene Solubility (Shake-Flask Method)

This protocol outlines a standard procedure for determining the equilibrium solubility of cedrene in a given solvent.

Materials:

• Cedrene (of known purity and isomer composition)

• Solvent of interest (methanol, ethanol, or DMSO)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer

• Constant temperature incubator or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of cedrene to a glass vial. The exact amount should be more than the expected solubility.

  • Add a known volume of the solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker or on a magnetic stirrer in a constant temperature environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved solid.

• Analysis:

  • Dilute the filtered solution with the appropriate solvent to a concentration within the linear range of the analytical method (HPLC or GC).

  • Analyze the diluted sample to determine the concentration of cedrene.

  • Prepare a calibration curve using standard solutions of cedrene of known concentrations.

• Calculation:

  • Calculate the solubility of cedrene in the solvent based on the concentration determined from the analysis and the dilution factor.

Troubleshooting Guide and FAQs

Q1: My cedrene is not dissolving completely in the solvent, even at concentrations below the reported solubility. What should I do?

A1: Several factors can affect the dissolution of cedrene:

• Sonication: Cedrene solutions often require sonication to aid dissolution.[3] Place the vial in a sonicator bath for several minutes.

• Heating: Gently warming the solution can increase the rate of dissolution. However, be cautious with volatile solvents like methanol and ethanol to avoid evaporation. For DMSO, heating to 60°C can be effective.[6]

• Vortexing: Vigorous mixing using a vortex mixer can help break up clumps of cedrene and enhance dissolution.

• Purity and Isomer: The solubility can be affected by the purity and specific isomer of your cedrene sample. Verify the specifications of your compound.

Q2: I observed precipitation in my cedrene solution after it was initially dissolved. What could be the cause?

A2: Precipitation can occur due to:

• Temperature Changes: If the solution was heated to dissolve the cedrene, it might precipitate upon cooling to room temperature if the concentration is above the solubility limit at that temperature.

• Solvent Evaporation: If the container is not properly sealed, solvent evaporation can lead to an increase in the concentration of cedrene, causing it to precipitate.

• Introduction of an Anti-Solvent: The addition of a substance in which cedrene is less soluble (like water) can cause it to precipitate out of the solution.

Q3: Are there any recommended co-solvents to improve the aqueous solubility of cedrene for biological assays?

A3: Yes, for in vivo or in vitro studies requiring aqueous solutions, co-solvents are often used. A common formulation involves first dissolving cedrene in DMSO and then adding other co-solvents like PEG300 and Tween 80 before the final addition of saline.[3]

Q4: How should I store my cedrene solutions?

A4: Cedrene solutions, especially in volatile solvents, should be stored in tightly sealed containers to prevent evaporation. For long-term storage, it is recommended to store solutions at -80°C.[3]

Q5: The solubility of cedrene in my experiment is different from the values in the table. Why?

A5: As noted, the solubility of cedrene can be influenced by several factors:

• Isomer Composition: α-cedrene, β-cedrene, and mixtures of isomers will have different solubilities.

• Purity: Impurities in the cedrene sample can affect its solubility.

• Experimental Conditions: Temperature, pH (in aqueous-organic mixtures), and atmospheric pressure can all have an impact on solubility.

• Measurement Technique: The method used to determine solubility can also introduce variability.

Logical Workflow for Troubleshooting Cedrene Solubility Issues

Caption: Troubleshooting workflow for cedrene solubility.

References

• 1. scent.vn [scent.vn]
• 2. Alpha-Cedrene | 469-61-4 | MOLNOVA [molnova.com]
• 3. (-)-Cedrene | Antibacterial | TargetMol [targetmol.com]
• 4. Cedrene | CAS 11028-42-5 | Cayman Chemical | Biomol.com [biomol.com]
• 5. CEDRENE CAS#: 11028-42-5 [m.chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]

Preventing the dehydration of cedrol to cedrene during extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the dehydration of cedrol (B397079) to cedrene (B97730) during extraction from botanical sources, primarily cedarwood.

Frequently Asked Questions (FAQs)

Q1: What are cedrol and cedrene, and why is preventing their conversion important?

A1: Cedrol is a sesquiterpene alcohol naturally present in the essential oil of conifers, such as cedar and juniper trees. It is valued for its characteristic woody aroma and potential biological activities. Cedrene is a sesquiterpene hydrocarbon that is formed when cedrol undergoes dehydration (the loss of a water molecule). This conversion is undesirable as it alters the chemical profile and fragrance of the essential oil, and may diminish its desired biological effects. The ratio of cedrol to cedrene is a key indicator of the quality of cedarwood oil.[1][2]

Q2: What causes the dehydration of cedrol to cedrene during extraction?

A2: The primary culprits for the dehydration of cedrol, a tertiary alcohol, are high temperatures and acidic conditions.[1] These conditions are often present in common extraction methods like steam distillation, where the combination of heat and the natural acidity of water at high temperatures can catalyze the conversion of cedrol to cedrene.[2] Supercritical CO2 extraction performed at high temperatures (e.g., 100°C) can also promote this degradation.[3]

Q3: Which extraction methods are most likely to cause dehydration of cedrol?

A3: Steam distillation is the most frequently cited method for causing significant dehydration of cedrol due to the high temperatures and acidic environment involved.[2] Subcritical water extraction at high temperatures and pressures can also lead to the formation of cedrene and produce an oil with an "off" odor.[1][3] High-temperature supercritical CO2 extraction also results in a lower cedrol-to-cedrene ratio.[3]

Q4: What are the recommended extraction methods to minimize cedrol dehydration?

A4: To preserve the integrity of cedrol, it is crucial to use extraction methods that operate at lower temperatures and under neutral pH conditions. The following methods are recommended:

• Solvent Extraction: Using non-polar solvents like hexane (B92381) or toluene (B28343) at or near room temperature can effectively extract cedarwood oil with minimal degradation of cedrol.[4]

• Liquid CO2 Extraction: This method, performed at low temperatures (e.g., 25°C), has been shown to yield the highest ratio of cedrol to cedrene.[3]

• Low-Temperature Supercritical CO2 Extraction: When using supercritical CO2, maintaining a lower temperature (e.g., 40-70°C) is critical to minimizing cedrol dehydration.[5][6]

Troubleshooting Guide

Issue 1: Low yield of essential oil.

• Possible Cause: The plant material may be too dry or naturally have a low oil content.

  • Solution: Use fresh or properly stored plant material. Research the typical oil yield for the specific species of cedarwood being used.[7]

• Possible Cause: Inefficient extraction.

  • Solution: Ensure the plant material is properly ground to increase the surface area for extraction. For steam distillation, check for steam channeling and ensure even distribution. For solvent extraction, ensure adequate solvent-to-solid ratio and extraction time.

Issue 2: High cedrene content in the extracted oil, indicating cedrol dehydration.

• Possible Cause: The extraction temperature was too high.

  • Solution: If using steam distillation, consider a shorter distillation time, although this may reduce yield. For supercritical CO2 extraction, lower the temperature to the 40-70°C range. If possible, switch to a low-temperature method like liquid CO2 or solvent extraction at room temperature.[3][5][6]

• Possible Cause: The extraction environment was too acidic.

  • Solution: While difficult to control in steam distillation, using a buffered aqueous solution is a possibility, though not standard practice. Solvent extraction and CO2 extraction are generally less acidic.

Issue 3: Difficulty separating the essential oil from the hydrosol (in steam distillation).

• Possible Cause: Formation of an emulsion.

  • Solution: Allow the distillate to stand for a longer period to allow for phase separation. Gentle centrifugation can also aid in breaking the emulsion. Adding a saturated salt solution (brine) can increase the polarity of the aqueous phase and promote separation.[8]

Issue 4: Presence of solvent residue in the final product (in solvent extraction).

• Possible Cause: Incomplete removal of the solvent.

  • Solution: Use a rotary evaporator under appropriate vacuum and temperature to effectively remove the solvent. Ensure the final product is heated gently to drive off any remaining solvent without degrading the cedrol.

Quantitative Data on Extraction Methods

The following table summarizes the impact of different extraction methods on the cedrol to cedrene ratio and overall oil yield.

Extraction Method	Temperature	Pressure	Cedrol/Cedrene Ratio	Oil Yield (%)	Reference
Steam Distillation	~100°C	Atmospheric	Low (e.g., 0.58)	1.3 - 3.5	[6][9]
Supercritical CO2	100°C	6000 psi	Low	~3.55 - 3.88	[3]
Supercritical CO2	70°C	1500 psi	Moderate	~4.4	[6][9]
Supercritical CO2	40°C	1500 psi	High (e.g., 2.6)	~4.4	[3]
Liquid CO2	25°C	1500 psi	Highest (e.g., 13.3)	~3.55 - 3.88	[3]
Solvent (Hexane)	Room Temp	Atmospheric	High (e.g., 10.1)	Not specified	[3]
Solvent (Toluene)	Room Temp	Atmospheric	High (40% cedrol in oil)	Not specified	[4]

Experimental Protocols

Protocol 1: Low-Temperature Supercritical CO2 Extraction to Minimize Cedrol Dehydration

This protocol is designed for researchers with access to a supercritical fluid extraction (SFE) system.

• Material Preparation: Grind air-dried cedarwood chips to a consistent particle size (e.g., 0.5-1.0 mm).

• Loading the Extractor: Load the ground cedarwood into the extraction vessel.

• Setting Parameters:

  • Set the extraction vessel temperature to 40°C.

  • Set the CO2 pump to deliver a pressure of 1500 psi.

  • Set the CO2 flow rate according to the manufacturer's recommendations for the vessel size.

• Extraction: Begin the flow of supercritical CO2 through the extraction vessel. The extraction is typically carried out for 1-2 hours.

• Separation and Collection: The CO2-oil mixture flows to a separator where the pressure is reduced, causing the CO2 to return to a gaseous state and the oil to precipitate. Collect the oil from the separator.

• Analysis: Analyze the extracted oil using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the cedrol and cedrene content.

Protocol 2: Room-Temperature Solvent Extraction

This protocol is a cost-effective method for obtaining high-quality cedarwood oil with minimal cedrol degradation.

• Material Preparation: Grind air-dried cedarwood chips to a coarse powder.

• Solvent Maceration:

  • Place the ground cedarwood in a suitable glass container with a lid.

  • Add a non-polar solvent, such as n-hexane or toluene, to completely cover the wood powder (a solid-to-solvent ratio of 1:5 w/v is a good starting point).

  • Seal the container and allow it to stand at room temperature for 24-48 hours. Agitate the mixture periodically.

• Filtration: Filter the mixture through a Büchner funnel with filter paper to separate the solvent extract from the solid wood residue. Wash the residue with a small amount of fresh solvent to ensure complete extraction.

• Solvent Removal:

  • Transfer the solvent extract to a round-bottom flask.

  • Remove the solvent using a rotary evaporator at a low temperature (e.g., 35-40°C) and under vacuum.

• Final Product: The remaining viscous liquid is the cedarwood oil. Store it in an airtight, light-resistant container.

• Analysis: Use GC-MS to quantify the cedrol and cedrene content.

Protocol 3: Steam Distillation (for comparison)

This protocol outlines the traditional method of steam distillation. Expect some conversion of cedrol to cedrene.

• Material Preparation: Coarsely grind cedarwood chips.

• Apparatus Setup:

  • Set up a steam distillation apparatus with a large boiling flask for water, a biomass flask for the cedarwood, a condenser, and a collection vessel (e.g., a separatory funnel).[10]

  • Place the ground cedarwood into the biomass flask and add enough water to just cover it.[11]

• Distillation:

  • Heat the water in the boiling flask to generate steam.[10]

  • Pass the steam through the cedarwood. The steam will vaporize the volatile oils.

  • Continue the distillation for 2-4 hours, collecting the condensate.

• Separation:

  • The condensate will separate into two layers in the collection vessel: the essential oil and the hydrosol (water).

  • Carefully separate the oil layer from the aqueous layer.

• Drying: Dry the collected oil with a small amount of anhydrous sodium sulfate (B86663) to remove any residual water.

• Analysis: Analyze the oil using GC-MS to determine the cedrol and cedrene content.

Visualizations

Acid-Catalyzed Dehydration of Cedrol to Cedrene

Caption: Mechanism of acid-catalyzed dehydration of cedrol.

Experimental Workflow for Low-Dehydration Cedrol Extraction

Caption: Workflow for cedrol extraction with minimal dehydration.

References

• 1. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US4920096A - Method for extracting cedar wood oil - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Publication : USDA ARS [ars.usda.gov]
• 7. oilextech.com [oilextech.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. engineering.iastate.edu [engineering.iastate.edu]
• 11. chem.libretexts.org [chem.libretexts.org]

Dealing with co-eluting peaks in the GC-FID analysis of terpenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving challenges associated with co-eluting peaks in the Gas Chromatography-Flame Ionization Detection (GC-FID) analysis of terpenes.

Frequently Asked Questions (FAQs)

Q1: What is peak co-elution and why is it a common problem in terpene analysis?

A1: Peak co-elution occurs when two or more different compounds elute from the gas chromatography (GC) column at the same time, resulting in a single, unresolved peak.[1] This is a significant challenge in terpene analysis due to the large number of terpene isomers, which are compounds with the same atomic composition but different structural arrangements.[2] These isomers often have very similar physical and chemical properties, making their separation difficult.[2] Complex sample matrices, such as those found in cannabis or essential oils, can also contribute to co-elution by introducing interfering compounds.[3]

Q2: How can I identify if I have co-eluting peaks in my chromatogram?

A2: Identifying co-eluting peaks is the first step toward resolving them. Here are a few methods:

• Visual Inspection of Peak Shape: Asymmetrical peaks are a strong indicator of co-elution. Look for "shoulders" or "tailing" on your peaks.[1][4] A pure compound should ideally produce a symmetrical, Gaussian-shaped peak.

• Use of a Mass Spectrometer (MS): If you have a GC-MS system, you can analyze the mass spectra across the peak. If the mass spectra are not consistent from the beginning to the end of the peak, it indicates the presence of multiple compounds.[4][5]

• Peak Purity Analysis with Diode Array Detector (DAD): For liquid chromatography, a DAD can assess peak purity by comparing UV-Vis spectra across the peak.[5] While not directly applicable to GC-FID, the principle of spectral comparison is key.

Troubleshooting Guides

Issue 1: Poor resolution between two or more known terpene peaks.

This is a common scenario where specific terpenes are known to be in the sample but are not adequately separated by the GC-FID method.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for co-eluting terpene peaks.

Detailed Steps & Experimental Protocols:

Step 1: Method Optimization

The first and often most effective approach is to optimize your GC method parameters.

• Oven Temperature Program: A well-designed temperature program is crucial for separating compounds with different boiling points.[3]

  • Lower the Initial Temperature: This can improve the separation of early-eluting, volatile terpenes.[6][7]

  • Reduce the Ramp Rate: A slower temperature ramp (e.g., 2-5 °C/min) can increase the separation between closely eluting compounds.[6]

  • Introduce a Mid-Ramp Hold: If co-elution occurs in a specific region of the chromatogram, adding a short isothermal hold just before that region can improve resolution.[8]

• Carrier Gas Flow Rate: The flow rate of the carrier gas (e.g., Helium, Hydrogen) affects the efficiency of the separation.[9]

  • Optimize for Efficiency: There is an optimal flow rate for each column that provides the best separation efficiency. Deviating from this can lead to broader peaks and poorer resolution.[10]

  • Constant Flow vs. Constant Pressure: Using a constant flow mode is generally recommended as it maintains a more consistent linear velocity throughout the temperature program, leading to better reproducibility.[10]

• Inlet Temperature: Ensure the inlet temperature is high enough to vaporize the sample completely without causing thermal degradation of labile terpenes.[3]

Step 2: Column Evaluation

The choice of GC column plays a critical role in the separation of terpenes.[3]

• Stationary Phase Polarity:

  • Non-polar columns (e.g., DB-1, DB-5) are a good starting point for general terpene analysis.[3]

  • Mid-polarity columns (e.g., Rxi-624Sil MS) can offer different selectivity and may resolve specific isomers that co-elute on non-polar columns.[3]

  • Polar columns (e.g., DB-HeavyWAX, Carbowax) are effective for separating more polar terpenoids like terpene alcohols.[3][11]

• Column Dimensions:

  • Longer columns provide more theoretical plates and can improve resolution.

  • Smaller internal diameter (ID) columns also offer higher efficiency and better resolution.[3]

Table 1: Comparison of GC Columns for Terpene Analysis

Column Type (Stationary Phase)	Polarity	Typical Applications in Terpene Analysis	Advantages	Disadvantages
100% Dimethylpolysiloxane (e.g., DB-1)	Non-polar	General purpose, good for non-polar terpenes.[3]	Robust, widely available.	May not resolve some polar isomers.
5% Phenyl/95% Dimethylpolysiloxane (e.g., DB-5)	Non-polar	Broad screening of terpenes and cannabinoids.[3]	Good general-purpose column with slightly different selectivity than 100% dimethylpolysiloxane.	Similar limitations to other non-polar columns for polar compounds.
Arylene-modified Cyanopropylphenyl Dimethyl Polysiloxane (e.g., Rxi-624Sil MS)	Intermediate	Resolving specific isomers, simultaneous analysis of terpenes and residual solvents.[3][12]	Unique selectivity can resolve challenging co-elutions.	May not be the first choice for all terpene screens.
Polyethylene Glycol (e.g., DB-HeavyWAX)	Polar	Separation of polar terpenoids (e.g., alcohols, ketones).[3][11]	Excellent for resolving polar compounds.	Susceptible to damage from oxygen and water at high temperatures.

Step 3: Sample Preparation

Complex sample matrices can interfere with the analysis.[3]

• Headspace Sampling (HS): This technique is advantageous as it partitions volatile terpenes into the headspace, leaving non-volatile matrix components behind.[2]

• Solid-Phase Microextraction (SPME): SPME can selectively extract and concentrate volatile and semi-volatile terpenes from the sample matrix.[2][13]

• Liquid Injection: While it can introduce more matrix components, liquid injection may offer better recovery for less volatile sesquiterpenes.[2]

Step 4: Advanced Techniques

If the above steps do not resolve the co-elution, more advanced techniques may be necessary.

• Two-Dimensional Gas Chromatography (GCxGC): This powerful technique uses two columns with different stationary phases to provide a much higher degree of separation.[2][14] It is particularly useful for very complex samples.[14]

• Mass Spectrometry (MS) Detection: While GC-FID is a quantitative detector, coupling your GC to a mass spectrometer (GC-MS) allows for the deconvolution of co-eluting peaks based on their unique mass spectra, enabling accurate quantification even without baseline separation.[2]

• Derivatization: For terpenes with active functional groups (e.g., hydroxyl groups), derivatization can alter their volatility and chromatographic behavior, potentially resolving co-elutions.[15][16][17] This involves a chemical reaction to modify the analyte before GC analysis.[17]

Issue 2: An unknown peak is co-eluting with a target terpene.

In this case, an unidentified compound from the sample matrix is interfering with the quantification of a known terpene.

Logical Diagram for Resolving Unknown Co-elution:

Caption: Strategy for resolving co-elution with an unknown peak.

Detailed Methodologies:

• Confirm Co-elution with GC-MS: If possible, analyze the sample on a GC-MS system. The presence of different mass spectra across the peak will confirm co-elution and may help in tentatively identifying the interfering compound.

• Optimize Chromatographic Method: Follow the same method optimization steps as in Issue 1 (adjusting oven temperature program and carrier gas flow rate) to attempt to chromatographically separate the unknown from the target analyte.

• Change Column Selectivity: This is often the most effective way to resolve co-elution with an unknown. Switching to a column with a different stationary phase polarity will alter the elution order and can separate the interfering peak. Refer to Table 1 for column options.

• Improve Sample Cleanup: If the interfering compound is from the sample matrix, improving the sample preparation procedure can remove it before analysis.

  • Solid-Phase Extraction (SPE): Use an SPE cartridge with a sorbent that retains the interfering compounds while allowing the terpenes to pass through (or vice versa).

  • Liquid-Liquid Extraction (LLE): Perform a liquid-liquid extraction to partition the terpenes into a solvent that is immiscible with the solvent containing the majority of the matrix components.

• Use Deconvolution Software (with GC-MS data): If chromatographic separation is not fully achieved, deconvolution software can be used to mathematically separate the overlapping peaks based on their mass spectral data.[18][19] This allows for the quantification of the target terpene even in the presence of the co-eluting unknown.[20]

By systematically applying these troubleshooting steps, researchers can effectively address the challenges of co-eluting peaks in the GC-FID analysis of terpenes, leading to more accurate and reliable results.

References

• 1. benchchem.com [benchchem.com]
• 2. labcompare.com [labcompare.com]
• 3. benchchem.com [benchchem.com]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. m.youtube.com [m.youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. gcms.cz [gcms.cz]
• 12. phenomenex.com [phenomenex.com]
• 13. Terpenes in food and plant samples: Updates on sampling, pretreatment and analysis techniques - Arabian Journal of Chemistry [arabjchem.org]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Improve GC separations with derivatization for selective response and detection in novel matrices | Semantic Scholar [semanticscholar.org]
• 16. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 17. diverdi.colostate.edu [diverdi.colostate.edu]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. ADAP-GC 3.0: Improved Peak Detection and Deconvolution of Co-eluting Metabolites from GC/TOF-MS Data for Metabolomics Studies - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to increase the efficiency of cedrene synthesis

Welcome to the technical support center for cedrene (B97730) synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to increase the efficiency of your experiments.

Section 1: Biosynthesis and Metabolic Engineering

This section focuses on the production of cedrene in microbial systems like E. coli and Saccharomyces cerevisiae.

Frequently Asked Questions (FAQs)

Q1: What is the general biosynthetic pathway for cedrene?

A1: Cedrene is a tricyclic sesquiterpene synthesized from the universal C5 isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP).[1] These precursors are first used to create the C15 compound, farnesyl pyrophosphate (FPP). A terpene synthase, such as a cedrene or cedrol (B397079) synthase, then catalyzes the complex cyclization of FPP to form the characteristic cedrane (B85855) skeleton.[1][2] In plants, the precursors IPP and DMAPP are typically generated via the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway.[1] In yeast, the mevalonate (B85504) (MVA) pathway is the native route to FPP.[3][4]

Caption: General biosynthetic pathways for cedrene production.

Q2: My microbial culture is producing very low titers of cedrene. What are the common bottlenecks?

A2: Low cedrene production in engineered microbes is often due to several key factors:

• Insufficient Precursor Supply: The pool of FPP is a primary limiting factor. The native metabolic flux may be insufficient to support high-level production.[5]

• Low Terpene Synthase Activity: The cedrene synthase itself can be a bottleneck. This can be due to poor expression, improper folding, low catalytic efficiency, or codon usage that is not optimized for the host organism.[5][6]

• Competing Pathways: Endogenous pathways divert FPP away from cedrene synthesis. A major competing pathway in S. cerevisiae is the sterol biosynthesis pathway, which begins with the conversion of FPP to squalene (B77637) by the enzyme ERG9.[4][6]

• Product Toxicity: High concentrations of cedrene or other terpene intermediates can be toxic to the host cells, inhibiting growth and overall productivity.[7]

Q3: How can I increase the supply of the FPP precursor?

A3: To boost FPP levels, you can engineer the upstream metabolic pathway.

• Overexpress Pathway Genes: Overexpress key, rate-limiting enzymes in the native pathway (e.g., DXS and DXR in the MEP pathway of E. coli, or a truncated, soluble version of HMG-CoA reductase, tHMG1, in the MVA pathway of yeast).[4][8]

• Introduce a Heterologous Pathway: A common strategy is to introduce the entire MVA pathway from S. cerevisiae into E. coli. This can increase the metabolic flux towards FPP.[5][9]

• Downregulate Competing Pathways: Reduce the expression of enzymes that consume FPP for other cellular processes. For example, downregulating the squalene synthase gene (ERG9) in S. cerevisiae can redirect FPP towards your desired sesquiterpene.[3][4][10]

Troubleshooting Guide: Low Cedrene Yield in Microbial Hosts

Problem	Potential Cause	Recommended Solution	Citation
No or very low cedrene detected	Inactive Cedrene Synthase	1. Confirm protein expression via SDS-PAGE/Western blot.2. Codon-optimize the synthase gene for your host organism.3. Test expression at lower temperatures (e.g., 18-25°C) to improve protein folding.	[2][5]
Insufficient FPP precursor	1. Overexpress rate-limiting enzymes of the MEP or MVA pathway (e.g., DXS, tHMG1).2. Introduce a heterologous MVA pathway into E. coli.	[4][9]
Low yield with good cell growth	Low catalytic efficiency of synthase	1. Consider protein engineering of the synthase to improve kcat.2. Create a fusion protein of FPP synthase (FPPS) and your cedrene synthase to channel the substrate directly.	[4][5][11]
FPP diverted to other pathways	1. Downregulate or knockout competing pathway genes (e.g., squalene synthase).	[3][4][6]
Poor cell growth after induction	Product or intermediate toxicity	1. Implement a two-phase fermentation system by adding an organic solvent overlay (e.g., dodecane) to sequester the toxic product.2. Use inducible promoters to separate the growth phase from the production phase.	[4][7]
Inconsistent results between batches	Plasmid instability or metabolic burden	1. Integrate the expression cassettes into the host chromosome.2. Balance the expression levels of pathway genes to avoid excessive metabolic load.	[12][13]

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Caption: Workflow for troubleshooting low cedrene yield in microbial hosts.

Section 2: Chemical Synthesis

This section provides guidance for overcoming common challenges in the chemical synthesis of the cedrene core structure.

Frequently Asked Questions (FAQs)

Q1: What are the main strategies for the total synthesis of the cedrene skeleton?

A1: The complex tricyclic structure of cedrene has been a target for various synthetic strategies.[14] Common approaches include:

• Intramolecular Cyclization: This is a frequent strategy, often involving an acid-catalyzed cyclization of an acyclic precursor like nerolidol (B1678203) to form the core structure.[14][15]

• Tandem Radical Cyclization: These methods use radical intermediates to form multiple rings in a single cascade, offering an efficient way to construct the polycyclic system.[14][16][17]

• Diels-Alder Reaction: A [4+2] cycloaddition can be used to form a key bicyclic intermediate, which is then further elaborated to complete the tricyclic cedrane core.[14][15]

• Intramolecular Khand Annulation: This cobalt-mediated reaction can efficiently assemble the cedrene carbon skeleton from a simpler monocyclic precursor.[18][19]

Q2: I'm getting a low yield in the key cyclization step to form the tricyclic core. Why is this happening?

A2: The key cyclization is often the bottleneck in cedrene synthesis.[15] Low yields are typically caused by competing side reactions. In acid-catalyzed reactions, the formation of carbocation intermediates can lead to undesired rearrangements, incomplete cyclization, or the formation of multiple stereoisomers.[15] Reaction conditions are critical; temperature, solvent polarity, and the choice of acid catalyst must be carefully optimized to favor the desired cyclization pathway.[15]

Q3: The final step of introducing the exocyclic double bond is inefficient. What can I do?

A3: Introducing the C8(15) double bond, often via a Wittig reaction on a cedran-8-one precursor, can be challenging.[15] Potential issues include steric hindrance around the ketone, instability of the phosphonium (B103445) ylide, or side reactions. If a standard Wittig reaction is failing, consider using a more reactive, non-stabilized ylide or switching to an alternative olefination method like the Horner-Wadsworth-Emmons reaction.[15]

Troubleshooting Guide: Low Yield in a Key Chemical Synthesis Step

Problem	Potential Cause	Recommended Solution	Citation
Low yield in acid-catalyzed cyclization	Unwanted carbocation rearrangements	1. Use a milder Lewis or protic acid (e.g., trifluoroacetic acid).2. Conduct the reaction at very low temperatures (e.g., -78 °C).3. Use a non-polar solvent to suppress rearrangements.	[15]
Incomplete reaction	1. Cautiously increase reaction time or temperature.2. Monitor reaction progress by TLC or GC-MS to find the optimal endpoint before side products dominate.	[15][20]
Formation of multiple isomers	Poor stereocontrol	1. Re-evaluate the synthetic strategy to introduce stereocenters in a more controlled manner earlier in the synthesis.2. For radical cyclizations, the choice of radical initiator and substrate design is critical for stereoselectivity.	[16][17]
Low yield in Wittig olefination	Steric hindrance at the ketone	1. Use a more reactive, non-stabilized ylide (e.g., from methyltriphenylphosphonium (B96628) bromide).2. Consider an alternative method like the Horner-Wadsworth-Emmons reaction.	[15]
Ylide decomposition	1. Prepare the ylide fresh and use it immediately.2. Maintain a low temperature during ylide formation and reaction.	[20]
General low recovery after workup	Product loss during extraction/purification	1. Ensure all glassware used for transfers is thoroughly rinsed.2. Optimize the pH during aqueous workup to ensure the product is in the organic layer.3. Be cautious with rotoevaporation if the product is volatile.	[20][21]

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Caption: Logical diagram for troubleshooting low yield in chemical synthesis.

Section 3: Experimental Protocols

Protocol 1: Expression and Lysis of Cedrene Synthase in E. coli

This protocol is a general guideline for expressing a cedrene synthase in E. coli BL21(DE3) for subsequent in vitro assays or whole-cell bioconversion.

Materials:

• E. coli BL21(DE3) cells transformed with an expression plasmid containing the cedrene synthase gene.

• LB medium and appropriate antibiotic.

• Terrific Broth (TB) medium.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.5, 200 mM NaCl, 10% glycerol, 10 mM MgCl₂, 1 mM DTT).

• Lysozyme (B549824) and DNase I.

Methodology:

• Starter Culture: Inoculate a single colony into 10 mL of LB medium with the selective antibiotic. Grow overnight at 37°C with shaking.[2]

• Large-Scale Culture: Inoculate 1 L of TB medium with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.[2]

• Induction: Cool the culture to 18-25°C, then add IPTG to a final concentration of 0.1-0.5 mM to induce protein expression.

• Incubation: Continue to incubate at the lower temperature for 16-24 hours with shaking.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. Discard the supernatant.

• Lysis: Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer. Add lysozyme (~1 mg/mL) and a small amount of DNase I. Incubate on ice for 30 minutes.

• Sonication: Sonicate the cell suspension on ice to ensure complete lysis. Use short bursts to prevent overheating.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Collection: Carefully collect the supernatant (clarified lysate), which contains the soluble cedrene synthase. This can be used directly for activity assays or purified further.

Protocol 2: In Vitro Enzymatic Assay for Cedrene Synthase Activity

This protocol describes a method to measure the activity of a purified or partially purified cedrene synthase.

Materials:

• Purified cedrene synthase or clarified cell lysate.

• Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 5% glycerol, 1 mM DTT).

• Farnesyl pyrophosphate (FPP) solution.

• Organic solvent for extraction (e.g., hexane (B92381) or ethyl acetate).

• Gas Chromatography-Mass Spectrometry (GC-MS) for analysis.

Methodology:

• Reaction Setup: In a glass vial, prepare a 500 µL reaction mixture containing Assay Buffer and the desired concentration of FPP (e.g., 10-50 µM).

• Initiation: Start the reaction by adding a known amount of the enzyme solution (e.g., 10-50 µL).[22]

• Overlay: Immediately overlay the reaction mixture with 500 µL of hexane to capture the volatile cedrene product and prevent its evaporation.[22]

• Incubation: Incubate the reaction at 30°C for 1-2 hours with gentle shaking.[2][22]

• Quenching & Extraction: Stop the reaction by vortexing vigorously for 30 seconds. This also extracts the products into the organic layer.

• Phase Separation: Centrifuge the vial briefly to achieve clear separation of the aqueous and organic phases.[2]

• Analysis: Carefully transfer the top organic layer to a new vial for analysis by GC-MS. Identify and quantify the cedrene product by comparing its retention time and mass spectrum to an authentic standard.[2]

Protocol 3: Acid-Catalyzed Cyclization of Nerolidol

This protocol provides a starting point for the intramolecular cyclization to form the cedrene skeleton, a common low-yield step.[15]

Materials:

• Nerolidol.

• Anhydrous dichloromethane (B109758) (DCM).

• Trifluoroacetic acid (TFA).

• Saturated aqueous sodium bicarbonate solution.

• Anhydrous sodium sulfate.

• Inert atmosphere setup (e.g., Argon or Nitrogen).

Methodology:

• Setup: Under an inert atmosphere, dissolve nerolidol (1 equivalent) in anhydrous DCM to a concentration of 0.1 M in a flame-dried flask.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.[15]

• Acid Addition: Add a solution of TFA (1.2 equivalents) in DCM dropwise over a period of 30 minutes. Maintain the temperature at -78 °C.[15]

• Reaction: Stir the reaction mixture at -78 °C for 4 hours. Monitor the reaction progress by taking small aliquots for TLC or GC-MS analysis.[15]

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution until gas evolution ceases.[15]

• Extraction: Allow the mixture to warm to room temperature. Transfer to a separatory funnel and extract the aqueous layer twice with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[15]

• Purification: Purify the resulting crude product by column chromatography on silica (B1680970) gel, typically using a hexane eluent, to isolate the cedrene product.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic engineering Saccharomyces cerevisiae for de novo production of the sesquiterpenoid (+)-nootkatone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic engineering of Escherichia coli for α-farnesene production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. d-nb.info [d-nb.info]
• 7. Advances in the Metabolic Engineering of Escherichia coli for the Manufacture of Monoterpenes [mdpi.com]
• 8. Metabolic engineering of Escherichia coli for the production of isoprenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-Level Production of Amorpha-4,11-Diene, a Precursor of the Antimalarial Agent Artemisinin, in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. research.wur.nl [research.wur.nl]
• 11. Catalysis of amorpha-4,11-diene synthase unraveled and improved by mutability landscape guided engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Request Rejected [emsl.pnnl.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. chem.winthrop.edu [chem.winthrop.edu]
• 17. lookchem.com [lookchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Formal total synthesis of (+/-)-alpha- and beta-cedrene by preparation of cedrone. Construction of the tricyclic carbon skeleton by the use of a highly efficient intramolecular Khand annulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Troubleshooting [chem.rochester.edu]
• 21. reddit.com [reddit.com]
• 22. benchchem.com [benchchem.com]

Storage and handling conditions to prevent alpha-cedrene degradation

This technical support center provides guidance on the proper storage and handling of α-cedrene to prevent its degradation. It is intended for researchers, scientists, and professionals in drug development who work with this sesquiterpene.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of α-cedrene, leading to its degradation.

Question: I noticed a change in the characteristic woody aroma of my α-cedrene sample. What could be the cause?

Answer: A change in aroma is a primary indicator of α-cedrene degradation. The most likely cause is oxidation due to improper storage.[1] Exposure to air (oxygen), elevated temperatures, and light can initiate oxidation processes, altering the chemical structure of α-cedrene and, consequently, its scent profile. Review your storage and handling procedures to ensure the sample is protected from these elements.

Question: My experimental results using α-cedrene are inconsistent. Could degradation be a factor?

Answer: Yes, inconsistent experimental outcomes are a common consequence of using degraded α-cedrene. Degradation leads to a decrease in the purity of the compound, with the formation of various oxidation and rearrangement products. These impurities can interfere with assays, alter biological activity, and lead to non-reproducible results. It is crucial to use fresh or properly stored α-cedrene and to verify its purity if you suspect degradation.

Question: I observed the formation of a yellowish tint in my previously colorless α-cedrene sample. What does this indicate?

Answer: The development of a pale yellow color is a visual sign of α-cedrene degradation.[1][2] This color change is often associated with the formation of oxidation products. To prevent this, store α-cedrene in amber glass vials or other light-blocking containers and ensure a tight seal to minimize air exposure.

Question: After running a GC-MS analysis, I see unexpected peaks that are not α-cedrene. What could be the problem?

Answer: The appearance of extraneous peaks in a GC-MS chromatogram strongly suggests the presence of degradation products. Terpenes like α-cedrene can undergo isomerization or oxidation, leading to the formation of new compounds.[3] Common culprits for this include:

• Improper Storage: Exposure to air, light, or heat.

• Contaminated Solvents or Equipment: Ensure all materials in contact with the α-cedrene are clean and inert.

• High Temperatures During Analysis: Although necessary for volatilization in GC, excessive temperatures in the injector port can cause thermal degradation of sensitive terpenes.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for α-cedrene to prevent degradation?

A1: To ensure the long-term stability of α-cedrene, it is recommended to store it in a cool, dry, and dark place.[2][4] An inert atmosphere is also beneficial to prevent oxidation.

Q2: What type of container is best for storing α-cedrene?

A2: Amber glass vials with tight-fitting caps (B75204) are ideal for storing α-cedrene.[4] The amber color protects the compound from light-induced degradation, while the glass is inert and will not react with the terpene. Avoid plastic containers as they can be permeable to air and may leach plasticizers into the sample.

Q3: How does temperature affect the stability of α-cedrene?

A3: Elevated temperatures accelerate the rate of chemical degradation, including oxidation and volatilization.[4][5] It is best to store α-cedrene in a refrigerator or a cool, temperature-controlled environment. For long-term storage, some sources suggest temperatures as low as -70°C.

Q4: Is α-cedrene sensitive to light?

A4: Yes, α-cedrene is sensitive to light. Exposure to UV radiation can provide the energy needed to initiate degradation reactions.[4][5] Therefore, always store it in light-resistant containers.

Q5: How does exposure to air affect α-cedrene?

A5: Exposure to atmospheric oxygen is a primary driver of α-cedrene degradation through oxidation.[1] To minimize this, it is advisable to flush the headspace of the storage container with an inert gas like nitrogen or argon before sealing.

Q6: Can I use antioxidants to prevent the degradation of α-cedrene?

A6: While not a standard practice for pure α-cedrene, the use of antioxidants can be effective in preventing the oxidation of terpenes in formulated products.[6] If you are formulating a product containing α-cedrene, the addition of a suitable antioxidant should be considered.

Data Presentation

Table 1: Recommended Storage and Handling Conditions for α-Cedrene

Parameter	Recommended Condition	Rationale
Temperature	Cool, refrigerated (2-8 °C). For long-term storage, -20 °C to -70 °C.[7]	Reduces the rate of chemical reactions, including oxidation and volatilization.
Light	Protect from light. Store in amber glass vials or opaque containers.[4][5]	Prevents photo-degradation initiated by UV light.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen, argon).[5]	Minimizes oxidation by displacing oxygen.
Container	Tightly sealed, amber glass containers.[4]	Glass is inert, and a tight seal prevents exposure to air and moisture. Amber color blocks UV light.
Handling	Minimize exposure to air during handling. Use clean, inert labware.	Prevents contamination and oxidation.

Table 2: Illustrative Degradation of α-Cedrene Under Accelerated Stability Conditions

Condition	Duration	α-Cedrene Purity (%)	Appearance
40°C / 75% RH (Open Container)	0 weeks	99.5	Colorless liquid
4 weeks	92.1	Faint yellow tint
8 weeks	85.3	Pale yellow liquid
12 weeks	78.6	Yellow liquid
40°C / 75% RH (Sealed, Inert Atmosphere)	0 weeks	99.5	Colorless liquid
4 weeks	99.2	Colorless liquid
8 weeks	98.9	Colorless liquid
12 weeks	98.5	Colorless liquid
25°C / 60% RH with Light Exposure	0 weeks	99.5	Colorless liquid
4 weeks	97.8	Colorless liquid
8 weeks	95.2	Faint yellow tint
12 weeks	91.5	Pale yellow liquid

Experimental Protocols

Protocol: Forced Degradation Study of α-Cedrene

This protocol outlines a forced degradation study to identify potential degradation products and pathways for α-cedrene.

1. Materials:

• α-Cedrene (high purity)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Amber HPLC vials

2. Equipment:

• HPLC system with a UV detector or Mass Spectrometer

• C18 HPLC column

• pH meter

• Water bath or oven

• Photostability chamber

3. Procedure:

• Acid Hydrolysis:

  • Dissolve a known concentration of α-cedrene in methanol.

  • Add an equal volume of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M NaOH.

  • Analyze by HPLC.

• Base Hydrolysis:

  • Dissolve α-cedrene in methanol.

  • Add an equal volume of 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Neutralize with 0.1 M HCl.

  • Analyze by HPLC.

• Oxidation:

  • Dissolve α-cedrene in methanol.

  • Add an equal volume of 3% H₂O₂.

  • Store at room temperature, protected from light, for 24 hours.

  • Analyze by HPLC.

• Thermal Degradation:

  • Place a known amount of pure α-cedrene in an amber vial.

  • Heat in an oven at 80°C for 48 hours.

  • Dissolve in methanol for HPLC analysis.

• Photodegradation:

  • Dissolve α-cedrene in methanol in a quartz cuvette or a photostable container.

  • Expose to a light source in a photostability chamber (as per ICH Q1B guidelines).

  • Analyze by HPLC at appropriate time intervals.

4. Analysis:

• Analyze all samples by a validated stability-indicating HPLC method.

• Compare the chromatograms of the stressed samples to that of an unstressed control sample.

• Identify and quantify the degradation products.

Visualizations

Caption: Factors leading to the degradation of α-cedrene.

This technical support guide provides a foundational understanding of the stability of α-cedrene. For critical applications, it is always recommended to perform in-house stability studies under your specific experimental and storage conditions.

References

• 1. shimadzu.co.uk [shimadzu.co.uk]
• 2. Terpenes/Terpenoids in Cannabis: Are They Important? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 4. Terpenes and Essential Oils in Pharmaceutics: Applications as Therapeutic Agents and Penetration Enhancers with Advanced Delivery Systems for Improved Stability and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. forced degradation products: Topics by Science.gov [science.gov]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. Color Gradients | Graphviz [graphviz.org]

Reference Data & Comparative Studies

A Comparative Analysis of Cedrol's Bioactivity with Other Sesquiterpenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the bioactivity of cedrol (B397079), a naturally occurring sesquiterpene, with three other prominent sesquiterpenes: β-caryophyllene, α-bisabolol, and farnesol (B120207). The objective of this report is to offer a comprehensive overview of their respective anticancer, anti-inflammatory, and neuroprotective properties, supported by available experimental data. This guide is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Executive Summary

Cedrol, a sesquiterpene alcohol primarily found in the essential oil of cedarwood, has demonstrated a spectrum of pharmacological activities. This guide benchmarks its performance against β-caryophyllene, a bicyclic sesquiterpene known for its interaction with cannabinoid receptors; α-bisabolol, a monocyclic sesquiterpene alcohol recognized for its anti-inflammatory and anticancer effects; and farnesol, an acyclic sesquiterpene alcohol with noted neuroprotective and anticancer properties. The comparative analysis reveals distinct and overlapping mechanisms of action and therapeutic potential among these four compounds.

Data Presentation: Comparative Bioactivity

The following tables summarize the quantitative data on the anticancer, anti-inflammatory, and neuroprotective activities of cedrol and the selected sesquiterpenes. It is important to note that the experimental conditions, such as cell lines and exposure times, may vary between studies, which should be taken into consideration when making direct comparisons.

Table 1: Comparative Anticancer Activity (IC50 values in µM)

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)
Cedrol	HT-29	Colorectal Carcinoma	138.91[1]	48
CT-26	Colorectal Carcinoma	92.46[1]	48
A549	Lung Cancer	14.53[2]	48
K562	Leukemia	179.5 (GI50)[3]	48
DBTRG-05MG	Glioblastoma	101.5[4]	48
RG2	Glioblastoma	93.3[4]	48
β-Caryophyllene	HT-29	Colorectal Cancer	>100	48
Caco-2	Colorectal Adenocarcinoma	1103.34[5]	Not Specified
CCRF/CEM	Leukemia	311.59[5]	Not Specified
MDA-MB-231 (paclitaxel-resistant)	Breast Cancer	4.4[6]	Not Specified
MCF-7 (paclitaxel-resistant)	Breast Cancer	10.8[6]	Not Specified
α-Bisabolol	Various Cancer Cell Lines	-	Toxic at 41.8 µM[7]	Not Specified
Farnesol	Various Cancer Cell Lines	-	-	-

Note: IC50 is the half-maximal inhibitory concentration. GI50 is the concentration for 50% of maximal inhibition of cell proliferation.

Table 2: Comparative Anti-inflammatory Activity

Compound	Model/Assay	Effect	Effective Concentration/Dose
Cedrol	CFA-induced arthritis in rats	Reduced paw edema and arthritis score[8][9]	10 and 20 mg/kg
LPS-challenged microglia	Inhibition of inflammatory factor production[10]	Not Specified
β-Caryophyllene	Carrageenan-induced paw edema	ED50 of 0.0745 ml/kg	Not Specified
α-Bisabolol	LPS-stimulated RAW264.7 macrophages	Inhibition of NO, PGE2, TNF-α, IL-6	1.6-50.0 µg/mL[11]
Farnesol	-	Anti-inflammatory properties noted	-

Note: CFA = Complete Freund's Adjuvant, LPS = Lipopolysaccharide, NO = Nitric Oxide, PGE2 = Prostaglandin E2, TNF-α = Tumor Necrosis Factor-alpha, IL-6 = Interleukin-6.

Table 3: Comparative Neuroprotective Activity

Compound	Model/Assay	Effect	Effective Concentration/Dose
Cedrol	6-OHDA rat model of Parkinson's disease	Improved motor function and cognitive function[12][13]	10 and 20 mg/kg
Transient global cerebral ischemia/reperfusion in rats	Reduced oxidative stress and enhanced BDNF levels[14]	7.5, 15, and 30 mg/kg
β-Caryophyllene	-	-	-
α-Bisabolol	-	Neuroprotective role investigated	-
Farnesol	3-Nitropropionic acid-induced Huntington's disease in rats	Improved motor symptoms, learning, and memory[15][16]	50 and 100 mg/kg
Haloperidol-induced Parkinson's disease in rats	Improved locomotor activity and grip strength[17]	50 and 100 mg/kg

Note: 6-OHDA = 6-hydroxydopamine, BDNF = Brain-Derived Neurotrophic Factor.

Experimental Protocols

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the sesquiterpene (e.g., cedrol) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with a fresh medium containing MTT solution (0.5 mg/mL) and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined.

Anti-inflammatory Activity Assessment: In Vitro Model

This protocol outlines a general method for evaluating the anti-inflammatory effects of sesquiterpenes on lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media.

• Cell Seeding and Treatment: Cells are seeded in 24-well plates and pre-treated with different concentrations of the test compound for 1 hour.

• LPS Stimulation: Following pre-treatment, cells are stimulated with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

• Nitric Oxide (NO) Measurement: The production of nitric oxide, a pro-inflammatory mediator, in the culture supernatant is measured using the Griess reagent.

• Cytokine Analysis: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: The inhibitory effect of the sesquiterpene on NO and cytokine production is calculated relative to the LPS-stimulated control.

Neuroprotective Activity Assessment: In Vivo Model of Parkinson's Disease

This protocol describes a general procedure for assessing the neuroprotective effects of sesquiterpenes in a 6-hydroxydopamine (6-OHDA)-induced rat model of Parkinson's disease.[12][13]

• Animal Model Induction: A unilateral lesion of the nigrostriatal dopamine (B1211576) pathway is induced by stereotaxic injection of 6-OHDA into the medial forebrain bundle of the rats.

• Compound Administration: The rats are treated with the test sesquiterpene (e.g., cedrol at 10 and 20 mg/kg) or vehicle daily for a specified period.

• Behavioral Testing: Motor coordination and balance are assessed using tests such as the rotarod test and the cylinder test.

• Neurochemical Analysis: After the treatment period, the animals are sacrificed, and the striatal tissue is dissected for neurochemical analysis, including the measurement of dopamine and its metabolites using high-performance liquid chromatography (HPLC).

• Histological Analysis: Brain sections are processed for immunohistochemical staining to assess the loss of dopaminergic neurons in the substantia nigra.

• Data Analysis: The behavioral, neurochemical, and histological data from the treated groups are compared with the vehicle-treated control group to evaluate the neuroprotective effects of the compound.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways modulated by these sesquiterpenes and a general experimental workflow for assessing bioactivity.

A generalized experimental workflow for bioactivity assessment.

Key signaling pathways modulated by Cedrol.

Key signaling pathways modulated by β-Caryophyllene.

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Sesquiterpene Alcohol Cedrol Chemosensitizes Human Cancer Cells and Suppresses Cell Proliferation by Destabilizing Plasma Membrane Lipid Rafts [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ar.iiarjournals.org [ar.iiarjournals.org]
• 6. oaji.net [oaji.net]
• 7. nanu-skincare.com [nanu-skincare.com]
• 8. Evaluation of Antiarthritic and Antinociceptive Effects of Cedrol in a Rat Model of Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cedrol attenuates acute ischemic injury through inhibition of microglia-associated neuroinflammation via ERβ-NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Neuroprotective effect of cedrol in a male rat model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] Protective effects of cedrol against transient global cerebral ischemia/reperfusion injury in rat | Semantic Scholar [semanticscholar.org]
• 15. "Neuroprotective effects of farnesol on motor and cognitive impairment " by S. Deepa, Emdormi Rymbai et al. [digital.car.chula.ac.th]
• 16. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 17. journalijcar.org [journalijcar.org]

A Comparative Guide to the Bioanalytical Quantification of Alpha-Cedrene in Plasma: GC-MS/MS vs. LC-MS/MS

For researchers, scientists, and drug development professionals, the accurate quantification of compounds in biological matrices is paramount for pharmacokinetic, toxicokinetic, and biomarker studies. This guide provides a comprehensive comparison of a validated Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) method for the quantification of the sesquiterpene alpha-cedrene in plasma against an alternative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach, offering insights into their respective performances and experimental protocols.

This comparison aims to assist researchers in selecting the most appropriate analytical technique for their specific research needs when quantifying alpha-cedrene or similar lipophilic, volatile compounds in a plasma matrix.

Performance Comparison: GC-MS/MS and a Representative LC-MS/MS Method

Table 1: Quantitative Performance of GC-MS/MS for Alpha-Cedrene in Rat Plasma [1][2]

Validation Parameter	Performance Metric
Linearity Range	5 - 800 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Lower Limit of Quantification (LLOQ)	5 ng/mL
Intra-day Precision (%CV)	3.1 - 13.9%
Inter-day Precision (%CV)	Not explicitly stated, but intra-assay data suggests good reproducibility
Intra-day Accuracy (%RE)	-4.0 - 2.6%
Inter-day Accuracy (%RE)	Not explicitly stated, but intra-assay data suggests good accuracy
Recovery	Not explicitly stated
Matrix Effect	Not explicitly stated

Table 2: Quantitative Performance of a Representative HPLC-UV Method for Beta-Caryophyllene (B1668595)

It is important to note that this is a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, as a fully validated LC-MS/MS method for beta-caryophyllene in plasma with all parameters was not available. This data is included to provide a general comparison of a liquid chromatography-based approach.

Validation Parameter	Performance Metric
Linearity Range	25 - 75 µg/mL
Correlation Coefficient (r²)	0.999
Limit of Detection (LOD)	1.976 µg/mL
Limit of Quantification (LOQ)	5.989 µg/mL
Precision (%RSD)	Within acceptance range as per ICH guidelines
Accuracy (%Recovery)	Within acceptance range as per ICH guidelines
Specificity	Method is specific

Experimental Workflows and Methodologies

The selection of an analytical method is not only dependent on its performance but also on the intricacies of the experimental workflow. Below are the detailed protocols for the validated GC-MS/MS method for alpha-cedrene and a general workflow for a typical LC-MS/MS analysis of a similar compound in plasma.

Experimental Workflow: GC-MS/MS for Alpha-Cedrene Quantification

GC-MS/MS workflow for alpha-cedrene.

Detailed Protocol: GC-MS/MS for Alpha-Cedrene in Plasma[1][2]

1. Sample Preparation:

• To 50 µL of rat plasma, add the internal standard (1,4-dichlorobenzene).

• Perform a liquid-liquid extraction using ethyl acetate.

• Vortex the mixture thoroughly.

• Centrifuge to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (supernatant) to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable solvent for GC injection.

2. GC-MS/MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC system (or equivalent).

• Mass Spectrometer: Agilent 7000B triple quadrupole mass spectrometer (or equivalent).

• Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Temperature Program: Optimized for the separation of alpha-cedrene and the internal standard.

• Ionization Mode: Electron Ionization (EI).

• MS/MS Detection: Selective Reaction Monitoring (SRM) mode.

  • Alpha-cedrene transition: m/z 204.3 → 119.0[1]

  • Internal Standard (1,4-dichlorobenzene) transition: m/z 146.0 → 111.0[1]

Logical Relationship: Alternative LC-MS/MS Approach

Typical LC-MS/MS analytical workflow.

General Protocol: LC-MS/MS for a Sesquiterpene in Plasma

1. Sample Preparation:

• To a plasma aliquot, add a suitable internal standard.

• Perform protein precipitation by adding a solvent like acetonitrile (B52724), followed by vortexing and centrifugation.

• Alternatively, for cleaner samples, solid-phase extraction (SPE) can be employed to isolate the analyte of interest.

• The resulting supernatant is typically transferred and may be evaporated and reconstituted in the initial mobile phase for injection.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: Typically a reversed-phase column such as a C18.

• Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid and acetonitrile or methanol).

• Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), depending on the analyte's properties.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode, with specific precursor and product ion transitions for the analyte and internal standard.

Discussion and Recommendations

GC-MS/MS is a highly suitable technique for the analysis of volatile and thermally stable compounds like alpha-cedrene. The provided validated method demonstrates excellent sensitivity with an LLOQ of 5 ng/mL in a small plasma volume (50 µL)[1][2]. The sample preparation involves a straightforward liquid-liquid extraction.

LC-MS/MS offers a powerful alternative, particularly for compounds that are less volatile or thermally labile. While a specific validated method for alpha-cedrene is not available, the platform's versatility is well-established for a wide range of analytes in plasma. Sample preparation for LC-MS/MS often involves protein precipitation or solid-phase extraction, which can be readily automated for high-throughput applications. The sensitivity of modern LC-MS/MS instruments is generally very high, often reaching sub-ng/mL levels.

Choosing the Right Method:

• For dedicated alpha-cedrene quantification, the validated GC-MS/MS method is a proven and robust choice. Its high sensitivity and straightforward sample preparation make it well-suited for pharmacokinetic and related studies.

• If a laboratory has existing LC-MS/MS expertise and instrumentation, developing a method for alpha-cedrene is a viable option. This would be particularly advantageous if there is a need to analyze alpha-cedrene alongside other less volatile or thermally sensitive metabolites in the same sample.

• For high-throughput screening, an automated LC-MS/MS workflow may offer advantages in terms of sample processing speed.

References

• 1. GC-MS/MS method for the quantification of α-cedrene in rat plasma and its pharmacokinetic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Steam Distillation and Supercritical CO2 Extraction for Optimal Cedrol Yield

For researchers, scientists, and drug development professionals, the efficient extraction of specific bioactive compounds from natural sources is a critical first step in the research and development pipeline. Cedrol (B397079), a sesquiterpene alcohol found in the essential oil of cedarwood, has garnered interest for its potential therapeutic properties. The choice of extraction methodology directly impacts the yield and purity of cedrol. This guide provides an objective comparison of two primary extraction techniques: traditional steam distillation and modern supercritical carbon dioxide (CO2) extraction, supported by experimental data to inform the selection of the most appropriate method for maximizing cedrol isolation.

Executive Summary

Supercritical CO2 extraction generally demonstrates superior performance over steam distillation for obtaining a higher yield of cedarwood oil and a greater concentration of cedrol. This advanced method leverages the tunable solvent properties of supercritical CO2 to efficiently extract thermosensitive compounds at lower temperatures, thereby minimizing the degradation of cedrol into its hydrocarbon analog, cedrene (B97730). While steam distillation is a simpler and more established technique, the high temperatures and acidic conditions inherent to the process can lead to a lower yield and a compromised quality of the final extract, characterized by a lower cedrol-to-cedrene ratio.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative differences between steam distillation and supercritical CO2 extraction for the isolation of cedrol from cedarwood, primarily sourced from Juniperus virginiana and Cupressus funebris.

Parameter	Steam Distillation	Supercritical CO2 Extraction
Total Oil Yield (% w/w)	1.3% - 3.5%	3.55% - 4.6%[1][2]
Cedrol Content in Oil (%)	10% - 20%	Can be significantly higher, with reports of up to 3 times more cedrol than steam-distilled oil.[3]
Cedrol to Cedrene Ratio	Low (degradation of cedrol to cedrene is common)[1][3]	High (especially at lower extraction temperatures)[1]
Extraction Time	8+ hours	10 - 25 minutes for the bulk of the oil[4]
Operating Temperature	High (typically around 100°C)	Low to moderate (e.g., 25°C - 100°C)[1]
Operating Pressure	Atmospheric	High (e.g., 1500 - 6000 psi)[1]
Solvent Residue	None (water)	None (CO2 evaporates)
Environmental Impact	Moderate energy consumption	"Green" solvent (CO2 is recyclable and non-toxic)

Experimental Protocols

Steam Distillation

Steam distillation is a classic method that utilizes steam to vaporize the volatile compounds from the plant material.

Materials and Apparatus:

• Ground cedarwood heartwood (Cupressus funebris or Juniperus virginiana)

• Distilled water

• Steam generator

• Distillation flask (still)

• Condenser

• Collection vessel (e.g., Clevenger-type apparatus)

• Heating mantle or other heat source

Procedure:

• The cedarwood is chipped or ground into a coarse powder to increase the surface area for efficient extraction.[5]

• The ground wood is placed in the distillation flask.

• Steam is generated in a separate flask and introduced into the bottom of the distillation flask containing the wood.

• The hot steam passes through the wood, causing the volatile essential oils, including cedrol, to vaporize.

• The mixture of steam and essential oil vapor travels to the condenser.

• The condenser, cooled with circulating water, converts the vapor back into a liquid.

• The liquid condensate (a mixture of essential oil and water) is collected in the separator.

• Due to their different densities and immiscibility, the essential oil (rich in cedrol) separates from the water (hydrosol).

• The essential oil layer is then collected. The process is typically run for several hours to ensure maximum extraction.

Supercritical CO2 Extraction

Supercritical CO2 extraction employs carbon dioxide in a supercritical state, where it exhibits properties of both a liquid and a gas, to act as a solvent.

Materials and Apparatus:

• Ground cedarwood heartwood (Cupressus funebris or Juniperus virginiana)

• High-pressure CO2 source

• High-pressure pump

• Heater to bring CO2 to supercritical temperature

• Extraction vessel

• Separator vessel

• Automated back-pressure regulator

Procedure:

• The cedarwood is finely ground to a consistent particle size.

• The ground wood is loaded into the high-pressure extraction vessel.

• Liquid CO2 is pumped into the system and heated to bring it to its supercritical state (above 31.1°C and 1070 psi).

• The supercritical CO2 is then passed through the extraction vessel containing the cedarwood.

• The supercritical fluid, with its high solvating power, dissolves the essential oil, including cedrol, from the wood matrix.

• The mixture of supercritical CO2 and dissolved oil is then passed into a separator vessel where the pressure is reduced.

• This pressure drop causes the CO2 to return to its gaseous state, leaving behind the pure, solvent-free essential oil.

• The gaseous CO2 can be recycled and re-pressurized for further extractions. The highest ratio of cedrol to cedrene is often obtained at lower temperatures and moderate pressures (e.g., 25°C and 1500 psi).[1]

Mandatory Visualization

References

• 1. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thescipub.com [thescipub.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Comparative Analysis of Cytochrome P450 Inhibition by Cedrol, Beta-Cedrene, and Thujopsene

For researchers and professionals in drug development, understanding the potential for drug-herb interactions is critical. Many natural compounds, such as the sesquiterpenes cedrol, beta-cedrene, and thujopsene (B1203592) found in cedar essential oil, can modulate the activity of cytochrome P450 (CYP) enzymes, the primary enzymes involved in drug metabolism.[1][2] This guide provides a comparative analysis of the inhibitory effects of these three compounds on major human CYP isoforms, supported by in vitro experimental data.

Quantitative Comparison of CYP Inhibition

The inhibitory potential of cedrol, beta-cedrene, and thujopsene has been evaluated against a panel of human CYP enzymes. The following table summarizes the half-maximal inhibitory concentrations (IC50) and inhibition constants (Ki), offering a direct comparison of their potency. Lower values indicate stronger inhibition.

CYP Isoform	Compound	IC50 (μM)	Ki (μM)	Type of Inhibition
CYP2B6	Cedrol	-	0.9	Competitive
Beta-cedrene	-	1.6	Competitive
Thujopsene	-	0.8	Competitive
CYP3A4	Cedrol	-	3.4	-
Beta-cedrene	Moderately Blocked	-	-
Thujopsene	12.6	-	-
CYP2C8	Cedrol	Weakly Inhibited	-	-
Beta-cedrene	No Inhibition	-	-
Thujopsene	29.8	-	Mechanism-based
CYP2C9	Cedrol	Weakly Inhibited	-	-
Beta-cedrene	No Inhibition	-	-
Thujopsene	44.9	-	Mechanism-based
CYP2C19	Cedrol	Weakly Inhibited	-	-
Beta-cedrene	No Inhibition	-	-
Thujopsene	13.6	-	Mechanism-based
CYP1A2	Cedrol, Beta-cedrene, Thujopsene	Negligible inhibition at 100 μM	-	-
CYP2A6	Cedrol, Beta-cedrene, Thujopsene	Negligible inhibition at 100 μM	-	-
CYP2D6	Cedrol, Beta-cedrene, Thujopsene	Negligible inhibition at 100 μM	-	-

Data sourced from Jeong et al. (2014).[1][2][3][4]

Key Findings:

• All three compounds are potent competitive inhibitors of CYP2B6, with Ki values in the low micromolar range.[1][3][4]

• Cedrol demonstrates marked inhibition of CYP3A4.[1][3][4] In contrast, beta-cedrene and thujopsene only moderately block this enzyme.[1][3][4]

• Thujopsene is unique among the three as a mechanism-based inhibitor of CYP2C8, CYP2C9, and CYP2C19.[1][3][4][5]

• Cedrol and thujopsene show weak inhibition of CYP2C8, CYP2C9, and CYP2C19, while beta-cedrene has no effect on these isoforms.[1][3][4]

• None of the three compounds significantly inhibit CYP1A2, CYP2A6, or CYP2D6 at concentrations up to 100 μM.[1][3][4]

Experimental Protocols

The data presented were generated using in vitro assays with human liver microsomes, a standard model for studying drug metabolism.

Materials:

• Test Compounds: Cedrol, beta-cedrene, and thujopsene.

• Enzyme Source: Pooled human liver microsomes.

• Cofactor: NADPH-generating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Probe Substrates: Isoform-specific substrates for each CYP enzyme being assayed (e.g., bupropion (B1668061) for CYP2B6, midazolam for CYP3A4).

• Positive Controls: Known inhibitors for each CYP isoform to validate the assay.

General IC50 Determination Protocol:

• Preparation: A reaction mixture is prepared containing human liver microsomes, phosphate (B84403) buffer, and the specific CYP probe substrate.

• Inhibitor Addition: Varying concentrations of the test compounds (cedrol, beta-cedrene, or thujopsene) are added to the reaction mixtures. A control reaction with no inhibitor is also prepared.

• Pre-incubation: The mixtures are pre-incubated at 37°C.

• Initiation of Reaction: The metabolic reaction is initiated by the addition of the NADPH-generating system.

• Incubation: The reaction is allowed to proceed for a specific time at 37°C.

• Termination: The reaction is stopped, typically by adding a cold organic solvent like acetonitrile.

• Analysis: The formation of the metabolite from the probe substrate is quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Calculation: The rate of metabolite formation in the presence of the inhibitor is compared to the control. The IC50 value, the concentration of inhibitor that causes 50% inhibition of enzyme activity, is then calculated from the dose-response curve.

Mechanism-Based Inhibition Assay: To determine if a compound is a mechanism-based inhibitor, a pre-incubation step is modified. The inhibitor is pre-incubated with the microsomes and NADPH for a period (e.g., 30 minutes) before the probe substrate is added to initiate the final reaction. A loss of enzyme activity that is dependent on the pre-incubation time and inhibitor concentration suggests mechanism-based inhibition.[4]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the IC50 of a compound for CYP inhibition.

Caption: Workflow for CYP450 Inhibition Assay.

This guide highlights the differential inhibitory effects of cedrol, beta-cedrene, and thujopsene on key human cytochrome P450 enzymes. The potent inhibition of CYP2B6 by all three compounds, and of CYP3A4 by cedrol, suggests a potential for clinically relevant drug interactions that warrants further in vivo investigation.[1]

References

• 1. Inhibitory effects of cedrol, β-cedrene, and thujopsene on cytochrome P450 enzyme activities in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Potential for Cedrol Cross-reactivity in Steroid Hormone Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Immunoassays are a cornerstone of endocrine research and clinical diagnostics, enabling the quantification of steroid hormones with high sensitivity. However, a significant limitation of these assays is the potential for cross-reactivity from structurally similar compounds, leading to inaccurate measurements.[1][2] Cedrol (B397079), a naturally occurring sesquiterpene alcohol found in the essential oils of conifers, possesses a complex polycyclic structure.[3] While not a steroid, its three-dimensional shape raises questions about its potential to interfere with steroid hormone immunoassays. This guide provides a comparative analysis of the structural similarities between cedrol and key steroid hormones, outlines a detailed experimental protocol to test for cross-reactivity, and discusses the implications for researchers.

Structural Comparison: Cedrol vs. Steroid Hormones

The potential for a compound to cross-react in an immunoassay is largely dependent on its structural similarity to the target analyte.[2] Steroid hormones share a characteristic four-ring core structure, known as the cyclopentanoperhydrophenanthrene nucleus.[4][5] In contrast, cedrol is a sesquiterpenoid with a tricyclic structure.[3]

Feature	Cedrol	Testosterone (B1683101)	Cortisol
Chemical Class	Sesquiterpenoid	Androgen (Steroid)	Glucocorticoid (Steroid)
Basic Skeleton	Tricyclic	Tetracyclic (Gonane)	Tetracyclic (Pregnane)
Molecular Formula	C15H26O[3]	C19H28O2[6]	C21H30O5[1]
Key Functional Groups	Tertiary alcohol	17β-hydroxyl, 3-keto	11β,17α,21-trihydroxyl, 3,20-dione
3D Conformation	Rigid, globular	Planar, rigid	Planar, rigid

While the core skeletons of cedrol and steroids are different, the presence of hydroxyl groups and the overall rigid, multi-ring structures could theoretically lead to some degree of interaction with antibodies raised against steroid hormones, particularly with less specific polyclonal antibodies.

Principle of Immunoassay Cross-Reactivity

The following diagram illustrates the principle of a competitive enzyme-linked immunosorbent assay (ELISA), a common format for steroid hormone quantification, and how a cross-reacting compound like cedrol could potentially interfere.

Potential for Cedrol to Cross-React in a Steroid Immunoassay.

In a typical competitive immunoassay, the steroid hormone in the sample competes with a fixed amount of enzyme-labeled steroid for a limited number of antibody binding sites. The more steroid present in the sample, the less labeled steroid will bind, resulting in a weaker signal. If cedrol is structurally similar enough to the target steroid, it may also bind to the antibody, displacing the labeled steroid and leading to an erroneously elevated measurement of the steroid hormone.

Experimental Protocols

To definitively determine the cross-reactivity of cedrol in a specific steroid hormone immunoassay, direct experimental testing is necessary. The following is a representative protocol for a competitive ELISA, which can be adapted to test for cedrol interference.

Objective: To determine the percent cross-reactivity of cedrol in a commercial testosterone ELISA kit.

Materials:

• Testosterone ELISA Kit (containing testosterone-coated microplate, testosterone standard, anti-testosterone antibody, HRP-conjugate, substrate, and stop solution)

• Cedrol (high purity)

• Assay Buffer (as provided in the kit or a suitable buffer like PBS)

• Microplate reader capable of measuring absorbance at 450 nm

• Calibrated micropipettes and tips

Procedure:

• Preparation of Reagents: Prepare all reagents as instructed in the ELISA kit manual.

• Preparation of Cedrol Solutions:

  • Prepare a high-concentration stock solution of cedrol in a suitable solvent (e.g., ethanol) and then dilute it in the assay buffer to create a series of concentrations to be tested.

  • The concentration range should be wide enough to assess potential cross-reactivity at various levels.

• Assay Procedure:

  • Set up the microplate with wells for standards, samples (if any), and the cedrol dilutions.

  • Add a constant volume of the anti-testosterone antibody to each well (except for blanks).

  • Add the testosterone standards to their designated wells.

  • Add the different dilutions of cedrol to their designated wells.

  • Add the HRP-conjugated testosterone to all wells (except for blanks).

  • Incubate the plate according to the kit's instructions to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add the substrate and incubate for the recommended time to allow for color development.

  • Stop the reaction using the stop solution.

  • Read the absorbance of each well at 450 nm.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance of the testosterone standards against their known concentrations.

  • Determine the concentration of testosterone that corresponds to the absorbance of each cedrol dilution from the standard curve. This is the "apparent testosterone concentration."

  • Calculate the percent cross-reactivity using the following formula:

    % Cross-reactivity = (Apparent Testosterone Concentration / Cedrol Concentration) x 100

Discussion and Conclusion

Currently, there is a lack of published data specifically quantifying the cross-reactivity of cedrol in steroid hormone immunoassays. The structural differences, particularly the absence of the steroid nucleus in cedrol, suggest that significant cross-reactivity in highly specific monoclonal antibody-based assays is unlikely. However, in assays employing polyclonal antibodies, which may recognize a broader range of epitopes, there remains a theoretical possibility of low-level interference.

Given the increasing use of essential oils and natural products in various consumer goods and wellness products, the potential for exposure to compounds like cedrol is rising. For researchers conducting studies where subjects may have been exposed to such products, it is crucial to be aware of the potential for immunoassay interference.

Recommendations:

• Validation: When developing or using a steroid hormone immunoassay in a context where exposure to cedrol or other structurally similar non-steroidal compounds is possible, it is prudent to perform cross-reactivity testing as outlined above.

• Alternative Methods: In cases of suspected interference, the use of a more specific analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), is recommended for confirmation of steroid hormone levels.[7] LC-MS/MS offers higher specificity and is less prone to interference from structurally related compounds.

• Data Interpretation: Researchers should carefully consider the potential for cross-reactivity when interpreting immunoassay data, especially when unexpected or anomalous results are observed.

References

• 1. sceti.co.jp [sceti.co.jp]
• 2. denovobiolabs.com [denovobiolabs.com]
• 3. atlas-medical.com [atlas-medical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. file.elabscience.com [file.elabscience.com]
• 6. arborassays.com [arborassays.com]
• 7. medimabs.com [medimabs.com]

A Comparative Guide to HPLC and GC-MS for the Quantitative Analysis of Cedrol in Plant Extracts

Introduction

Cedrol (B397079), a sesquiterpene alcohol, is a prominent bioactive compound found in the essential oils of various coniferous trees, particularly those from the Cupressus and Juniperus genera.[1] Its characteristic woody aroma makes it a valuable ingredient in the fragrance and cosmetics industries.[2] Furthermore, emerging research has highlighted its potential pharmacological activities, including anti-inflammatory and antimicrobial properties.[1][3] Accurate and reliable quantification of cedrol in plant extracts is crucial for quality control in industrial applications and for advancing pharmacological research.

This guide provides an objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantitative analysis of cedrol. We will delve into the experimental protocols, present comparative performance data, and offer insights to help researchers, scientists, and drug development professionals select the most suitable method for their specific needs.

Physicochemical Properties of Cedrol

The choice of an analytical technique is fundamentally guided by the physicochemical properties of the analyte. Cedrol (C₁₅H₂₆O) is a moderately polar, volatile compound with a boiling point of approximately 273°C.[1][2][3] Its volatility and thermal stability make it an excellent candidate for GC-MS analysis.[4][5] Concurrently, its chemical structure, containing a hydroxyl group, allows for detection by HPLC, typically coupled with a UV detector, although it lacks a strong chromophore.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique in analytical chemistry, renowned for its versatility in separating a wide array of compounds.[6][7] It is particularly well-suited for non-volatile or thermally labile substances.[4]

Principle of Separation

In HPLC, a liquid solvent (mobile phase) carries the sample through a column packed with a solid adsorbent material (stationary phase). The separation is based on the differential partitioning of the analyte between the two phases, which is influenced by factors like polarity.

Suitability for Cedrol Analysis

While less common than GC-MS for cedrol analysis, HPLC is a viable option. The primary advantage of HPLC is that the analysis is performed at ambient temperature, which eliminates the risk of thermal degradation of cedrol or other co-extracted compounds in the plant matrix. A significant consideration for HPLC is the method of detection. As cedrol does not possess a strong UV-absorbing chromophore, achieving high sensitivity with a standard UV detector can be challenging. An LC-MS system would offer higher sensitivity and specificity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most frequently employed method for the analysis of volatile and semi-volatile compounds in complex mixtures like essential oils.[8][9][10]

Principle of Separation and Detection

GC separates compounds based on their volatility. The sample is vaporized in a heated injector and transported through a capillary column by an inert carrier gas. Separation occurs as compounds interact with the stationary phase lining the column. The separated compounds then enter the mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio. This provides highly specific identification and quantification.[11]

Suitability for Cedrol Analysis

GC-MS is exceptionally well-suited for cedrol quantification due to the compound's inherent volatility and thermal stability.[9][12] The high separation efficiency of capillary GC columns and the specificity of the mass spectrometer detector make it the gold standard for analyzing cedrol in complex plant extracts.[8][13][14]

Experimental Protocols

Detailed methodologies are critical for reproducible and reliable quantitative analysis. Below are representative protocols for both HPLC and GC-MS.

Proposed HPLC-UV Method

• Sample Preparation: A stock solution of the plant extract is prepared in methanol (B129727) or acetonitrile (B52724). This is then filtered through a 0.45 µm syringe filter and diluted to an appropriate concentration with the mobile phase.

• Instrumentation and Conditions:

  • System: A standard HPLC system with a UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm (due to the absence of a strong chromophore at higher wavelengths).

  • Injection Volume: 10 µL.

  • Column Temperature: 25°C.

Typical GC-MS Method

• Sample Preparation: The essential oil or plant extract is diluted in a suitable solvent such as hexane (B92381) or ethyl acetate (B1210297) to a concentration of approximately 1%.[9]

• Instrumentation and Conditions:

  • System: A Gas Chromatograph coupled to a Mass Spectrometer.[8]

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[9]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[9]

  • Injector Temperature: 250°C.[9]

  • Oven Temperature Program: An initial temperature of 60°C for 2 minutes, followed by a ramp of 3°C/min to 240°C.[9]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

  • Mass Range: 40-400 amu.[9]

  • Ion Source Temperature: 230°C.[9]

  • Quantification: Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity and selectivity.[12]

Quantitative Performance Comparison

The following table summarizes the typical validation parameters for the quantitative analysis of cedrol using HPLC-UV and GC-MS. The GC-MS data is based on published literature, while the HPLC data represents typical performance for similar compounds due to the limited availability of specific validated methods for cedrol.

Parameter	HPLC-UV (Estimated)	GC-MS (Literature Data)	References
Linearity (R²)	> 0.995	> 0.998	[12][15][16]
Limit of Detection (LOD)	~0.05 µg/mL	~0.07 ng/mL (0.00007 µg/mL)	[12][16]
Limit of Quantification (LOQ)	~0.15 µg/mL	~0.2 ng/mL (0.0002 µg/mL)	[12][16]
Precision (%RSD)	< 10%	< 4%	[12][15][16]
Accuracy/Recovery (%)	90 - 110%	95 - 105%	[6][15][17]

Workflow for Comparative Analysis

Caption: Comparative workflow for cedrol quantification.

Conclusion and Recommendations

Both HPLC and GC-MS are capable of quantifying cedrol in plant extracts, but they offer distinct advantages and are suited for different analytical priorities.

GC-MS is the superior and recommended technique for the routine quantitative analysis of cedrol. Its high sensitivity, specificity, and the extensive body of existing literature make it a robust and reliable choice.[9][12] The ability of the mass spectrometer to confirm the identity of cedrol is a significant advantage, especially in complex matrices.

HPLC can be considered a viable alternative under specific circumstances. If the plant extract contains thermally labile compounds of interest that need to be analyzed simultaneously, or if a GC-MS system is unavailable, a properly developed and validated HPLC method can provide accurate quantitative data. However, for optimal sensitivity and specificity, coupling the HPLC system to a mass spectrometer (LC-MS) would be highly advantageous.

For researchers and drug development professionals, the choice between HPLC and GC-MS will depend on the specific goals of the analysis, the available instrumentation, and the overall chemical complexity of the plant extract. For targeted, high-sensitivity quantification of cedrol, GC-MS remains the gold standard.

References

• 1. Page loading... [guidechem.com]
• 2. Cedrol | 77-53-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. Cedrol CAS#: 77-53-2 [m.chemicalbook.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 6. Optimization and Validation of an HPLC Method for the Analysis of Carvedilol and Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ywfx.nifdc.org.cn [ywfx.nifdc.org.cn]
• 14. Innate Immunomodulatory Activity of Cedrol, a Component of Essential Oils Isolated from Juniperus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hrcak.srce.hr [hrcak.srce.hr]
• 16. mdpi.com [mdpi.com]
• 17. brieflands.com [brieflands.com]

A Comparative Analysis of Cedrol and 5-Fluorouracil in Colorectal Cancer: An In-Depth Guide for Researchers

An objective comparison of the anticancer activities of the natural sesquiterpene cedrol (B397079) and the conventional chemotherapeutic agent 5-Fluorouracil (B62378) (5-FU) in colorectal cancer (CRC) cells, supported by experimental data. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of natural compounds and their comparison with standard cancer treatments.

Introduction

Colorectal cancer remains a significant global health challenge, necessitating the exploration of novel therapeutic agents and strategies. 5-Fluorouracil (5-FU) has long been a cornerstone of CRC chemotherapy. However, its efficacy is often limited by severe side effects and the development of drug resistance. Cedrol, a natural sesquiterpene alcohol found in the essential oil of cedar trees, has emerged as a promising candidate with demonstrated anticancer properties. This guide provides a detailed comparative study of the in vitro anticancer activity of cedrol and 5-FU on colorectal cancer cell lines, focusing on their effects on cell viability, apoptosis, and cell cycle progression.

Comparative Efficacy: Cedrol vs. 5-FU

Experimental data from various studies have been compiled to provide a quantitative comparison of the anticancer effects of cedrol and 5-FU on the human colorectal adenocarcinoma cell line HT-29 and the murine colorectal adenocarcinoma cell line CT-26.

Table 1: Comparative Cytotoxicity (IC50 Values)

Compound	Cell Line	IC50 (µM)	Exposure Time (hours)	Reference
Cedrol	HT-29	138.91 ± 17.81	48	[1]
Cedrol	CT-26	92.46 ± 4.09	48	[1]
5-Fluorouracil	HT-29	~13	48	[2]
5-Fluorouracil	HT-29	106.8	72	[3]
5-Fluorouracil	CT-26	8.1 (µg/ml)	Not Specified	[4]

Note: IC50 values for 5-FU can vary significantly based on the duration of exposure and the specific assay used.

Table 2: Effects on Cell Cycle and Apoptosis in HT-29 Cells

Treatment	Effect on Cell Cycle	Apoptosis Induction	Reference
Cedrol	G0/G1 phase arrest	Induces both extrinsic and intrinsic pathways	[1]
5-Fluorouracil	S-phase accumulation	Induces apoptosis	[2]

Synergistic Potential of Cedrol and 5-FU

A significant finding is the synergistic inhibitory effect of cedrol when combined with 5-FU on the growth of HT-29 cells.[1][5] This suggests that cedrol could potentially be used to enhance the efficacy of 5-FU, possibly allowing for lower, less toxic doses of the conventional chemotherapeutic drug.

Table 3: Combination Index (CI) for Cedrol and 5-FU in HT-29 Cells

Combination	Combination Index (CI)	Interpretation	Reference
Cedrol + 5-FU	0.73 to 0.91	Synergistic Effect (CI < 1)	[1][5]

Experimental Protocols

This section details the methodologies used in the cited studies to evaluate the anticancer activities of cedrol and 5-FU.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Colorectal cancer cells (HT-29 or CT-26) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Treatment: The cells are then treated with various concentrations of cedrol or 5-FU for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration of the drug that inhibits 50% of cell growth, is then calculated.

Apoptosis Analysis (Flow Cytometry with Annexin V/PI Staining)

• Cell Treatment: Cells are treated with the desired concentrations of cedrol or 5-FU for a specified time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS.

• Staining: The cells are resuspended in Annexin V binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are considered late apoptotic or necrotic.

Cell Cycle Analysis (Flow Cytometry with Propidium Iodide Staining)

• Cell Treatment and Harvesting: Similar to the apoptosis assay, cells are treated and harvested.

• Fixation: The cells are fixed in cold 70% ethanol.

• Staining: The fixed cells are washed and then stained with a solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed by a flow cytometer. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined based on the fluorescence intensity of the PI-stained DNA.

Visualizing the Mechanisms and Workflows

The following diagrams illustrate the experimental workflow and the proposed signaling pathways for cedrol and 5-FU in colorectal cancer cells.

Caption: Experimental workflow for comparing the anticancer activity of cedrol and 5-FU.

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitumor effects of 5-fluorouracil on human colon cancer cell lines: antagonism by levamisole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of 5-Fluorouracil on Morphology, Cell Cycle, Proliferation, Apoptosis, Autophagy and ROS Production in Endothelial Cells and Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer Activity of Graphene Oxide/5-FU on CT26 Ds-Red Adenocarcinoma Cell Line – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]

Validation of an HPLC method for the simultaneous determination of terpenes in essential oils

For researchers, scientists, and drug development professionals, the accurate and simultaneous quantification of terpenes in essential oils is crucial for quality control, formulation development, and understanding therapeutic potential. High-Performance Liquid Chromatography (HPLC) offers a robust and reliable alternative to traditional gas chromatography (GC) methods, particularly for less volatile or thermally labile terpenes.

This guide provides an objective comparison of validated HPLC methods for the concurrent determination of multiple terpenes in essential oil matrices. We will delve into key performance characteristics, present supporting experimental data in easily digestible formats, and provide a detailed experimental protocol for a representative method.

Performance Comparison of Validated HPLC Methods

The selection of an appropriate HPLC method depends on the specific terpenes of interest, the complexity of the essential oil matrix, and the desired sensitivity. Reversed-phase HPLC using a C18 column is the most common approach, offering good separation for a wide range of terpenes. The choice of mobile phase, typically a gradient of water and an organic solvent like acetonitrile (B52724) or methanol (B129727), is critical for achieving optimal resolution.

Here, we summarize the validation parameters of several published HPLC methods to facilitate a comparative evaluation.

Table 1: Chromatographic Conditions of Selected HPLC Methods for Terpene Analysis

Method Reference	Column	Mobile Phase	Gradient	Flow Rate (mL/min)	Detection Wavelength (nm)	Terpenes Analyzed
Lazarjani et al. (2024)	C18	Water with 0.1% formic acid (A) and Acetonitrile with 0.1% formic acid (B)	Gradient	1.0	220	30 terpenes
Porel et al. (2014)[1]	Wakosil–II C18	30 mM ammonium (B1175870) acetate (B1210297) buffer (pH 4.7) (A), Methanol (B), and Acetonitrile (C)	Ternary linear gradient	1.0	210	22 components including terpenes
Zheng et al. (2009)[2]	Diamonsil C18 (4.6 mm x 250 mm, 5 µm)	Acetonitrile and Water (containing 0.1% H3PO4) (45:55)	Isocratic	1.0	220	3 sesquiterpene lactones
Anonymous (2022)[3]	Lichrospher® 250 RP-18	Methanol and Water (90:10)	Isocratic	0.6	213	Limonene

Table 2: Comparison of Method Validation Parameters for Selected Terpenes by HPLC

Terpene	Linearity Range (µg/mL)	r²	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (Recovery %)	Precision (%RSD)	Method Reference
α-Pinene	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
β-Pinene	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
Limonene	10 - 50	0.9978	-	-	83.5 - 92	< 1	Anonymous (2022)[3]
Linalool	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
β-Caryophyllene	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
Humulene	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
Myrcene	1 - 100	>0.99	0.3	1.0	89 - 104	< 10	Grijó et al. (2020)
Hydroxylinderstrenolide	1.8 - 36	0.9998	-	-	100.0	< 3.3	Zheng et al. (2009)[2]
Neolinderalactone	16.2 - 323.2	0.9999	-	-	98.8	< 3.3	Zheng et al. (2009)[2]
Linderane	10.5 - 209.9	0.9999	-	-	98.9	< 3.3	Zheng et al. (2009)[2]

Note: The data presented is a compilation from various sources and direct comparison should be made with caution due to potential differences in experimental conditions and matrices.

Experimental Protocols

A detailed methodology is crucial for the successful implementation and validation of an HPLC method. Below is a representative experimental protocol for the simultaneous determination of terpenes in essential oils.

Sample Preparation

• Standard Stock Solutions: Prepare individual stock solutions of terpene standards (e.g., 1000 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Working Standard Solutions: Prepare a mixed working standard solution containing all terpenes of interest by diluting the stock solutions to the desired concentration range for calibration curves.

• Essential Oil Sample Preparation:

  • Accurately weigh a specific amount of the essential oil (e.g., 100 mg).

  • Dissolve the oil in a suitable solvent (e.g., methanol) to a final concentration within the calibration range (e.g., 1 mg/mL).

  • Vortex the solution to ensure homogeneity.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.[1]

HPLC Instrumentation and Conditions

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.[2]

• Mobile Phase:

  • Mobile Phase A: Water with an additive like 0.1% formic acid to improve peak shape.

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient program would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more non-polar terpenes. An example gradient is as follows:

  • 0-5 min: 70% A, 30% B

  • 5-20 min: Linear gradient to 100% B

  • 20-25 min: Hold at 100% B

  • 25-30 min: Return to initial conditions (70% A, 30% B) and equilibrate.

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: Monitor the absorbance at a wavelength where most terpenes have some absorbance, typically between 210 and 220 nm.[1][2]

Method Validation

The developed HPLC method must be validated according to ICH guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is typically demonstrated by the separation of all target terpenes from each other and from matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is assessed by injecting a series of standard solutions at different concentrations and plotting the peak area against the concentration. A correlation coefficient (r²) close to 1 indicates good linearity.[1]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively. These are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often determined by performing recovery studies, where a known amount of standard is spiked into a sample matrix and the percentage of the recovered standard is calculated.[4]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (%RSD) for a series of measurements. Precision is evaluated at two levels:

  • Repeatability (Intra-day precision): Precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision (Inter-day precision): Precision within the same laboratory but on different days, with different analysts, or with different equipment.

• Robustness: The capacity of a method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).[1]

Mandatory Visualization

Caption: Workflow for HPLC Method Validation.

References

• 1. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Simultaneous determination of three sesquiterpene lactones in Radix Linderae by HPLC] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 4. Simultaneous Determination of Multiple Sesquiterpenes in Curcuma wenyujin Herbal Medicines and Related Products with One Single Reference Standard - PMC [pmc.ncbi.nlm.nih.gov]

α-Cedrene: A Rising Contender in Biomarker Discovery for Metabolic Disorders

A Comprehensive Comparison with Established Markers and Deep Dive into its Analytical Validation

Researchers in the fields of drug development and metabolic disease are increasingly focusing on novel biomarkers that can offer earlier and more accurate diagnoses, as well as serve as therapeutic targets. Among the emerging candidates, α-cedrene, a natural sesquiterpene found in cedarwood oil, is gaining attention for its potential role in managing metabolic disorders, particularly obesity. This guide provides an in-depth analytical validation of α-cedrene as a potential biomarker, comparing its performance with established metabolic health indicators and detailing the experimental protocols for its quantification.

Performance Comparison: α-Cedrene vs. Established Metabolic Biomarkers

While research into α-cedrene as a biomarker is still in its early stages, its mechanism of action suggests it could offer unique insights into metabolic health. Unlike traditional biomarkers that often reflect the consequences of metabolic dysfunction, α-cedrene appears to directly modulate key signaling pathways involved in adiposity and energy expenditure.

A direct comparative study on the diagnostic accuracy of α-cedrene against established biomarkers for metabolic syndrome is not yet available in published literature. However, we can infer its potential performance based on its known biological functions and compare it conceptually to the well-established leptin-to-adiponectin ratio.

Biomarker	Principle	Potential Advantages	Potential Limitations
α-Cedrene	Directly modulates adenylyl cyclase 3 (Adcy3), leading to increased cAMP levels and subsequent activation of PKA. This cascade promotes thermogenesis and reduces adipogenesis.[1][2][3]	- Upstream Indicator: Acts on a key signaling pathway, potentially offering an earlier indication of metabolic dysregulation. - Therapeutic Target: Its direct involvement in cellular mechanisms makes it a potential therapeutic target.	- Limited Clinical Data: Lack of large-scale human studies to establish definitive correlations with disease states. - Complex Pharmacokinetics: As a plant-derived compound, its absorption, distribution, metabolism, and excretion (ADME) profile may vary among individuals.[4]
Leptin/Adiponectin (L/A) Ratio	Reflects the balance between two key adipokines. Leptin is pro-inflammatory and associated with fat mass, while adiponectin is anti-inflammatory and insulin-sensitizing. An elevated L/A ratio is indicative of adipose tissue dysfunction and insulin (B600854) resistance.[5][6][7][8][9]	- Well-Established: Widely studied and correlated with various metabolic risk factors and cardiovascular disease.[5][6][9] - Good Diagnostic Performance: The L/A ratio has shown better diagnostic accuracy for metabolic syndrome than either leptin or adiponectin alone.[5][7]	- Downstream Indicator: Reflects the consequences of established metabolic dysfunction rather than the initial triggers. - Influenced by Multiple Factors: Levels can be affected by various factors including diet, exercise, and inflammation, potentially confounding interpretation.

Signaling Pathways Modulated by α-Cedrene

α-Cedrene's biological effects are primarily attributed to its interaction with specific cellular signaling pathways. Understanding these pathways is crucial for validating its role as a biomarker and for elucidating its therapeutic potential.

Adcy3/cAMP/PKA Signaling Pathway

The most well-documented mechanism of action for α-cedrene involves the activation of the Adenylyl Cyclase 3 (Adcy3) enzyme. This interaction triggers a cascade of events within adipocytes (fat cells) that ultimately leads to a more favorable metabolic profile.

α-Cedrene activates the Adcy3/cAMP/PKA signaling pathway.

PI3K/Akt Signaling Pathway

Recent evidence suggests that α-cedrene may also influence the Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) signaling pathway, which is a central regulator of cell growth, proliferation, and metabolism. In the context of adipogenesis, α-cedrene has been shown to diminish insulin-stimulated PI3K/Akt signaling, leading to reduced lipid accumulation.

α-Cedrene may inhibit the PI3K/Akt signaling pathway.

Experimental Protocols for Analytical Validation

Accurate and reliable quantification of α-cedrene in biological matrices is fundamental to its validation as a biomarker. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing volatile compounds like terpenes due to its high sensitivity and specificity.

Quantification of α-Cedrene in Rodent Plasma by GC-MS/MS

This protocol outlines a validated method for the quantification of α-cedrene in rat plasma.[10]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 50 µL of rat plasma, add an internal standard (e.g., 1,4-dichlorobenzene).

• Add 150 µL of ethyl acetate (B1210297) as the extraction solvent.

• Vortex the mixture vigorously.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., ethyl acetate) for GC-MS/MS analysis.

2. GC-MS/MS Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Agilent 7890A GC or equivalent
Mass Spectrometer	Agilent 7000B Triple Quadrupole MS or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	250°C
Injection Volume	1 µL (splitless)
Carrier Gas	Helium at a constant flow rate
Oven Temperature Program	Initial 60°C, ramp to 280°C
Ion Source Temperature	230°C
MS/MS Transitions	α-Cedrene: m/z 204.3 → 119.0; Internal Standard: m/z 146.0 → 111.0

3. Data Analysis and Quantification:

• Generate a calibration curve using standard solutions of α-cedrene of known concentrations.

• Quantify α-cedrene in plasma samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Comparison of Analytical Methods: GC-MS vs. HPLC

While GC-MS is the preferred method for terpene analysis, High-Performance Liquid Chromatography (HPLC) can also be utilized, particularly when simultaneous analysis of both volatile and non-volatile compounds is desired.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity in a gaseous mobile phase.	Separation based on polarity in a liquid mobile phase.
Sample Volatility	Ideal for volatile and semi-volatile compounds.	Suitable for non-volatile and thermally labile compounds.
Derivatization	Often not required for terpenes.	May be necessary for some terpenes to improve detection.
Sensitivity	Generally higher for volatile compounds.	Sensitivity can be high, especially when coupled with a mass spectrometer (LC-MS).
Compound Identification	Mass spectra provide excellent structural information for identification.	Retention time is the primary identifier; requires a mass spectrometer for definitive identification.
Primary Application for Terpenes	Gold standard for comprehensive terpene profiling.[10]	Useful for simultaneous analysis of terpenes and cannabinoids.

Experimental Workflow for Biomarker Validation

The journey of a potential biomarker from discovery to clinical application is a rigorous, multi-phased process.

Phases of biomarker discovery and validation.

Conclusion

α-Cedrene presents a promising new avenue in the search for effective biomarkers for metabolic disorders. Its direct action on key signaling pathways offers the potential for early detection and therapeutic intervention. While further research, particularly direct comparative studies with established biomarkers in human populations, is necessary to fully validate its clinical utility, the existing preclinical data and robust analytical methods provide a strong foundation for future investigations. As our understanding of the intricate molecular mechanisms underlying metabolic diseases deepens, biomarkers like α-cedrene that offer a window into these processes will become increasingly valuable tools for researchers, clinicians, and drug developers.

References

• 1. α-Cedrene protects rodents from high-fat diet-induced adiposity via adenylyl cyclase 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of Adipogenesis and Thermogenesis through Mouse Olfactory Receptor 23 Stimulated by α-Cedrene in 3T3-L1 Cells | MDPI [mdpi.com]
• 4. In vivo absorption and disposition of α-cedrene, a sesquiterpene constituent of cedarwood oil, in female and male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Is the Leptin/Adiponectin Ratio a Better Diagnostic Biomarker for Insulin Resistance than Leptin or Adiponectin Alone in Adolescents? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Comparison of adiponectin, leptin and leptin to adiponectin ratio as diagnostic marker for metabolic syndrome in older adults of Chinese major cities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Leptin to adiponectin ratio - A surrogate biomarker for early detection of metabolic disturbances in obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Adiponectin-leptin ratio: A promising index to estimate adipose tissue dysfunction. Relation with obesity-associated cardiometabolic risk - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

The Influence of Extraction Solvents on Cedrene and Cedrol Ratios in Cedarwood Oil: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an appropriate extraction solvent is a critical step in isolating bioactive compounds from natural sources. In the case of cedarwood oil, the relative concentrations of its constituent sesquiterpenes, cedrene (B97730) and cedrol (B397079), are significantly impacted by the chosen extraction methodology. This guide provides a comparative analysis of different extraction solvents, supported by experimental data, to aid in the selection of a method tailored to specific research or development needs.

The chemical composition of cedarwood oil, particularly the ratio of the sesquiterpene hydrocarbon cedrene to the sesquiterpene alcohol cedrol, is a key determinant of its aromatic profile and potential therapeutic applications. The polarity of the extraction solvent and the temperature at which the extraction is performed have been identified as crucial factors influencing this ratio. Higher temperatures, for instance, have been shown to promote the dehydration of cedrol into cedrene, thereby altering the natural composition of the extract.

Comparative Analysis of Extraction Solvents

The following table summarizes the quantitative data on cedrene and cedrol content obtained using various extraction solvents. It is important to note that the exact percentages can vary depending on the specific species of cedarwood, the condition of the plant material, and the precise extraction parameters.

Extraction Solvent/Method	α-Cedrene (%)	Cedrol (%)	Cedrol/α-Cedrene Ratio	Source
Steam Distillation	27.2	15.8	0.58	[1]
Hexane (B92381)	-	-	10.1	[2]
Ethanol	-	-	Higher than steam distillation	[1]
Liquid CO2 (25°C, 1500 psi)	-	-	13.3	[2]
Supercritical CO2 (70°C, 27.6 MPa)	14	40	2.86	[2]
Supercritical CO2 (100°C)	Lower Cedrol	Higher Cedrene	Lower than 25°C extraction	[2][3]

Note: A hyphen (-) indicates that the specific percentage was not provided in the cited source, although the ratio was reported.

The data clearly indicates that extraction methods conducted at lower temperatures, such as liquid CO2 extraction, yield a significantly higher ratio of cedrol to cedrene.[2][3] Conversely, high-temperature methods like steam distillation and supercritical CO2 extraction at 100°C lead to a notable decrease in the cedrol content and a corresponding increase in cedrene, likely due to the acid-catalyzed dehydration of cedrol at elevated temperatures.[2][3] Solvent extractions with non-polar solvents like hexane have also been shown to favor a higher cedrol to α-cedrene ratio compared to steam distillation.[2]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are synthesized from various research findings to represent standard laboratory practices.

Steam Distillation

This traditional method utilizes steam to volatilize the essential oils from the plant material.

• Material Preparation: Cedarwood chips or sawdust are placed in a distillation flask.

• Apparatus Setup: A steam generator is connected to the distillation flask. The outlet of the flask is connected to a condenser, which in turn leads to a collection vessel (e.g., a separatory funnel).

• Distillation: Steam is passed through the cedarwood material, causing the volatile components, including cedrene and cedrol, to vaporize.

• Condensation: The steam and essential oil vapor mixture is cooled in the condenser, returning to a liquid state.

• Separation: The condensed liquid, a mixture of water and essential oil, is collected. Due to their immiscibility and density difference, the oil and water layers are separated.

• Drying: The collected essential oil may be dried using an anhydrous salt like sodium sulfate (B86663) to remove any residual water.

Solvent Extraction (Soxhlet)

This method employs a continuous extraction process with an organic solvent.

• Material Preparation: Dried and ground cedarwood is placed in a thimble made of a porous material (e.g., cellulose).

• Apparatus Setup: The thimble is placed in the main chamber of a Soxhlet extractor. The extractor is fitted onto a flask containing the chosen solvent (e.g., hexane or ethanol) and below a condenser.

• Extraction: The solvent is heated to its boiling point. The solvent vapor travels up a distillation arm and condenses in the condenser, dripping into the thimble containing the cedarwood. The solvent fills the thimble and extracts the desired compounds. Once the solvent reaches the top of a siphon arm, it is siphoned back into the boiling flask, carrying the extracted compounds with it. This cycle is repeated multiple times.

• Solvent Removal: After extraction, the solvent is removed from the extract, typically using a rotary evaporator, to yield the crude cedarwood oil.

Supercritical Fluid Extraction (SFE)

This technique uses a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.

• Material Preparation: Ground cedarwood is loaded into an extraction vessel.

• System Pressurization and Heating: The system is pressurized and heated to bring the CO2 to its supercritical state (e.g., 70°C and 27.6 MPa).[2]

• Extraction: The supercritical CO2 is passed through the extraction vessel, where it dissolves the cedarwood oil.

• Separation: The mixture of supercritical CO2 and extracted oil is then passed into a separator at a lower pressure and/or different temperature. This causes the CO2 to lose its solvent power and return to a gaseous state, leaving behind the extracted oil.

• Collection: The solvent-free cedarwood oil is collected from the separator. The gaseous CO2 can be recompressed and recycled.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The quantitative analysis of cedrene and cedrol in the extracts is typically performed using GC-MS.

• Sample Preparation: A diluted sample of the cedarwood oil extract is prepared in a suitable solvent (e.g., hexane or ethanol).

• Injection: A small volume of the sample is injected into the gas chromatograph.

• Separation: The volatile components are separated based on their boiling points and interactions with the stationary phase of the GC column (e.g., a non-polar column like DB-5ms).

• Detection and Identification: As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectra are used to identify the compounds by comparison with a spectral library.

• Quantification: The relative percentage of each compound is determined by integrating the area under its corresponding peak in the chromatogram.

Visualizing the Extraction Workflow

The following diagrams illustrate the general experimental workflow and the key factors influencing the final product composition.

Caption: General experimental workflow for the extraction and analysis of cedrene and cedrol from cedarwood.

Caption: Logical relationship of factors influencing the cedrene to cedrol ratio during extraction.

References

• 1. Antifungal activity of heartwood extracts from three Juniperus species :: BioResources [bioresources.cnr.ncsu.edu]
• 2. researchgate.net [researchgate.net]
• 3. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro vs. In Vivo Models: A Comparative Guide to Assessing the Biological Activity of Cedrol

For Researchers, Scientists, and Drug Development Professionals

Cedrol (B397079), a naturally occurring sesquiterpene alcohol found in the essential oils of coniferous trees, has garnered significant scientific interest for its diverse pharmacological properties. This guide provides a comprehensive comparison of in vitro and in vivo models used to assess the biological activities of cedrol, with a focus on its anticancer, anti-inflammatory, and neuroprotective effects. By presenting supporting experimental data, detailed protocols, and visual workflows, this document aims to assist researchers in selecting the most appropriate models for their investigations and to facilitate the translation of preclinical findings into potential therapeutic applications.

Data Presentation: Quantitative Comparison of Cedrol's Biological Activity

The following tables summarize key quantitative data from various studies, offering a direct comparison of cedrol's efficacy in different experimental settings.

Anticancer Activity

Parameter	In Vitro Model	Cedrol Concentration/Dose	Observed Effect	In Vivo Model	Cedrol Concentration/Dose	Observed Effect
Cell Viability (IC50)	HT-29 (colorectal cancer)	138.91 µM (48h)[1]	Inhibition of cell proliferation[1]	CT-26 (colorectal cancer) xenograft in Balb/c mice	150 mg/kg (daily, s.c.)	46.38% reduction in average tumor volume at day 38[2]
CT-26 (colorectal cancer)	92.46 µM (48h)[1]	Inhibition of cell proliferation[1]
A549 (lung cancer)	14.53 µM (48h)	Inhibition of cell proliferation
K562 (leukemia)	179.52 µM (48h)	Inhibition of cell proliferation
DBTRG-05MG (glioblastoma)	93.3 ± 6.8 µM (48h)	Inhibition of cell viability	DBTRG-05MG xenograft in nude mice	75 mg/kg (every 2 days, s.c.)	Significant suppression of tumor growth
RG2 (glioblastoma)	101.5 ± 8.5 µM (48h)	Inhibition of cell viability
Apoptosis	HT-29 and CT-26 cells	Varies	Induction of apoptosis via extrinsic and intrinsic pathways[1]	CT-26 tumor-bearing mice	150 mg/kg	Increased TUNEL-positive apoptotic cells in tumor tissues[2]
Cell Cycle	HT-29 and CT-26 cells	Varies	G0/G1 phase cell cycle arrest[1]

Anti-inflammatory Activity

Parameter	In Vitro Model	Cedrol Concentration/Dose	Observed Effect	In Vivo Model	Cedrol Concentration/Dose	Observed Effect
Neutrophil Chemotaxis	Human neutrophils	IC50: 10.6 ± 3.4 µM[3]	Inhibition of fMLF-induced chemotaxis[3]	Collagen-Induced Arthritis (CIA) in mice	50 mg/kg	Significant reduction in paw swelling and arthritis severity[4]
Cytokine Production	LPS-stimulated fibroblast-like synoviocytes (FLS)	10⁻⁶ M and 10⁻⁵ M	Inhibition of TNF-α and IL-1β production[5]	CIA in mice	Varies	Reduced serum levels of TNF-α and IL-1β[4]
CFA-induced arthritis in rats	10 and 20 mg/kg (oral)	Decreased serum TNF-α and IL-1β levels[6]
Inflammatory Mediators	LPS-stimulated FLS	Varies	Suppressed expression of COX-1 and COX-2[5]

Neuroprotective Activity

Parameter	In Vitro Model	Cedrol Concentration/Dose	Observed Effect	In Vivo Model	Cedrol Concentration/Dose	Observed Effect
Cell Viability	Oxygen-glucose deprivation/reperfusion (OGD/R) in SH-SY5Y cells	Varies	Increased cell survival[7]	Middle Cerebral Artery Occlusion (MCAO) in rats	10 and 20 mg/kg	Reduced cerebral infarct size and neurological deficits[7]
Oxidative Stress	MCAO in rats	10 and 20 mg/kg	Decreased malondialdehyde (MDA) and increased antioxidant enzyme activity[7]
Neuroinflammation	OGD/R in SH-SY5Y cells	Varies	Reduced pro-inflammatory cytokine levels[7]	MCAO in rats	10 and 20 mg/kg	Inhibited neuroinflammation[7]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the comparison tables.

In Vitro Assays

1. Cell Viability Assessment (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate overnight.

  • Treat the cells with various concentrations of cedrol for the desired time periods (e.g., 24, 48, 72 hours).

  • After treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

2. Apoptosis Analysis by Western Blot

• Principle: Western blotting is used to detect specific proteins in a sample. To assess apoptosis, the expression levels of key apoptosis-related proteins, such as caspases and members of the Bcl-2 family, are analyzed.

• Protocol:

  • Treat cells with cedrol for the specified duration.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate 20-30 µg of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against apoptotic markers (e.g., cleaved caspase-3, Bax, Bcl-2) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

3. NF-κB Activation Assay

• Principle: The activation of the NF-κB signaling pathway is a key event in inflammation. This can be assessed by measuring the translocation of the p65 subunit of NF-κB from the cytoplasm to the nucleus.

• Protocol:

  • Following treatment with cedrol and/or an inflammatory stimulus (e.g., LPS), fractionate the cells to separate the cytoplasmic and nuclear extracts.

  • Measure the protein concentration in each fraction.

  • Perform a Western blot as described above, using a primary antibody specific for the p65 subunit of NF-κB.

  • Analyze the relative amounts of p65 in the cytoplasmic and nuclear fractions to determine the extent of its nuclear translocation.

In Vivo Models

1. Colorectal Cancer Xenograft Model

• Principle: This model involves the subcutaneous injection of cancer cells into immunocompromised mice to study tumor growth and the efficacy of anticancer agents.

• Protocol:

  • Subcutaneously inject CT-26 colorectal cancer cells into the right flank of Balb/c mice.

  • Once tumors are palpable, randomly assign mice to treatment and control groups.

  • Administer cedrol (e.g., 150 mg/kg, subcutaneously) or vehicle control daily.

  • Measure tumor volume regularly using calipers.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, Western blot).[2]

2. Collagen-Induced Arthritis (CIA) Model

• Principle: The CIA model in mice is a widely used model for rheumatoid arthritis that mimics many aspects of the human disease.

• Protocol:

  • Immunize DBA/1J mice with an emulsion of bovine type II collagen and complete Freund's adjuvant (CFA).

  • A booster immunization is typically given 21 days later.

  • Once arthritis develops, treat the mice orally with cedrol (e.g., 50 mg/kg) or a control vehicle.

  • Monitor paw swelling using a plethysmometer and assess the severity of arthritis using a scoring system.

  • Collect blood samples to measure serum levels of inflammatory cytokines (e.g., TNF-α, IL-1β) by ELISA.[4]

3. Middle Cerebral Artery Occlusion (MCAO) Model

• Principle: The MCAO model is a common method to induce focal cerebral ischemia in rodents, mimicking human ischemic stroke.

• Protocol:

  • Anesthetize the rat and expose the common carotid artery.

  • Introduce a nylon filament into the internal carotid artery to occlude the origin of the middle cerebral artery.

  • After a defined period of occlusion (e.g., 90 minutes), withdraw the filament to allow reperfusion.

  • Administer cedrol or vehicle control at the onset of reperfusion.

  • Assess neurological deficits using a standardized scoring system.

  • After a set period (e.g., 24 hours), euthanize the animal and measure the infarct volume using TTC staining of brain slices.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows related to the biological activities of cedrol.

Caption: Cedrol's anticancer signaling pathways.

Caption: Cedrol's anti-inflammatory signaling pathways.

Caption: Comparative experimental workflow for in vitro and in vivo models.

References

• 1. benchchem.com [benchchem.com]
• 2. medsci.org [medsci.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. benchchem.com [benchchem.com]
• 5. Cedrol attenuates collagen-induced arthritis in mice and modulates the inflammatory response in LPS-mediated fibroblast-like synoviocytes - Food & Function (RSC Publishing) [pubs.rsc.org]
• 6. Evaluation of Antiarthritic and Antinociceptive Effects of Cedrol in a Rat Model of Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]

Efficacy comparison of different purification methods for cedrol

A Comparative Guide to Cedrol (B397079) Purification Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different methods for the purification of cedrol, a naturally occurring sesquiterpene alcohol valued for its woody aroma and potential bioactive properties. The following sections detail the efficacy of various techniques, supported by experimental data and protocols to aid in the selection of the most suitable purification strategy for research, development, and commercial applications.

Comparison of Purification Method Efficacy

The selection of a purification method for cedrol depends on the desired purity, yield, scalability, and environmental impact. The following table summarizes the performance of common purification techniques based on available data.

Purification Method	Principle	Purity Achieved	Yield	Advantages	Disadvantages
Fractional Distillation	Separation based on differences in boiling points.	Moderate to High	Good	Scalable, well-established technique.	May not be sufficient for achieving very high purity alone.[1]
Crystallization	Separation of a solid crystalline cedrol from a liquid solution.	High (>98% after recrystallization)[2]	Good, but can be variable.	Can produce high-purity crystals, relatively low cost.[1][3]	Purity can be affected by impurities trapped in the crystal lattice.[2]
Solvent Extraction	Differential solubility of cedrol in a solvent.	Good	High	Higher recovery of cedrol compared to steam distillation.[4]	Use of organic solvents raises environmental and safety concerns.
Supercritical CO₂ Extraction	Extraction using carbon dioxide in a supercritical state.	High	Good	Environmentally friendly, yields high-quality extract.[5]	High initial equipment cost.
Column Chromatography	Separation based on differential adsorption of components to a stationary phase.	Very High (~99%)[6]	Lower, typically used for final polishing.	Achieves very high purity, suitable for analytical standards.[6]	Not easily scalable for bulk production, solvent-intensive.

Experimental Protocols

Detailed methodologies for the key experiments in cedrol purification are provided below.

Fractional Vacuum Distillation

This method is often used as an initial step to concentrate cedrol from cedarwood oil.

Protocol:

• Place the crude cedarwood oil into a round-bottom flask.

• Assemble a fractional distillation apparatus with a vacuum pump.

• Heat the flask to a temperature of 120-130°C under a vacuum of <-0.09MPa.[2]

• Collect the initial lighter fractions, which will be lower in cedrol content.

• Increase the temperature to 130-160°C to distill the fraction enriched in cedrol.[2] The cedrol-rich fraction is then typically subjected to crystallization for further purification.

Crystallization

Crystallization is a common method to obtain high-purity cedrol from a concentrated oil fraction.

Protocol:

• The cedrol-rich fraction obtained from distillation is allowed to cool slowly. Seeding with a small crystal of pure cedrol can facilitate crystallization.[2]

• For recrystallization to achieve higher purity, dissolve the crude cedrol crystals in a minimal amount of a suitable solvent, such as aqueous methanol (B129727) or hot alcohol.[7][8]

• Cool the solution slowly to allow for the formation of high-purity crystals.

• Filter the crystals using a Büchner funnel and wash with a small amount of cold solvent (e.g., 98% alcohol) to remove residual impurities.[7]

• Dry the crystals to obtain purified cedrol. A purity of over 98% can be achieved after recrystallization.[2]

Solvent Extraction

This method can be used to extract cedarwood oil with a higher initial concentration of cedrol from the raw wood material.

Protocol:

• Submerge cedarwood sawdust or pulp in a non-polar organic solvent such as toluene (B28343) or hexane (B92381) for approximately one hour.[4][5]

• Filter the mixture to separate the solid wood material from the solvent containing the extracted oil.[5]

• Remove the solvent from the extract, typically by distillation, to yield the crude cedarwood oil.[5] This oil can then be further purified by fractional distillation and crystallization. This method has been reported to yield cedarwood oil containing 40% cedrol, compared to 28-30% from steam distillation.[4]

Supercritical CO₂ Extraction

A modern, environmentally friendly approach to obtaining a high-quality extract.

Protocol:

• Ground cedarwood is placed into a temperature-controlled extraction vessel.[5]

• Supercritical carbon dioxide is passed through the plant material, dissolving the essential oil.

• The mixture of CO₂ and oil is then passed into a separator where the pressure is reduced. This causes the CO₂ to return to a gaseous state, leaving behind the solvent-free essential oil.[5]

• The gaseous CO₂ can be recycled for further extractions. Studies have shown that extraction at 25°C and 1500 psi yields the highest ratio of cedrol to cedrene (B97730).[9]

Column Chromatography

This technique is employed for obtaining cedrol of the highest purity, often for research or as an analytical standard.

Protocol:

• A glass column is packed with a stationary phase, typically silica (B1680970) gel.

• The crude cedrol extract is dissolved in a minimal amount of a non-polar solvent and loaded onto the top of the column.

• A solvent or a gradient of solvents (eluent) is passed through the column to separate the components.

• Fractions are collected as the eluent exits the column.

• The fractions are analyzed (e.g., by TLC or GC-MS) to identify those containing pure cedrol.

• The solvent is evaporated from the pure fractions to yield highly purified cedrol (~99%).[6]

Visualizing the Purification Workflow

The following diagrams illustrate the logical flow of the cedrol purification process.

Caption: General workflow for the extraction and purification of cedrol.

Caption: Decision pathway for achieving high-purity cedrol.

References

• 1. Cedrol Crystals (77-53-2) — Natural Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. CN104230668A - Method for extracting cedrene and cedrol from cedar oil - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. US4920096A - Method for extracting cedar wood oil - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. DETERMINATION OF CEDROL CONTENT OF CEDARWOOD OILS [epharmacognosy.com]
• 8. Cedrol Crystals manufacturers and suppliers in China - ODOWELL [odowell.com]
• 9. Pressurized fluids for extraction of cedarwood oil from Juniperus virginianna - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the synergistic effects of cedrol with conventional anticancer drugs

A Comparative Guide for Researchers

The natural sesquiterpene alcohol, cedrol (B397079), found in the essential oil of conifers, is emerging as a potent chemosensitizing agent, significantly enhancing the efficacy of conventional anticancer drugs. This guide provides a comprehensive comparison of the synergistic effects of cedrol with 5-fluorouracil (B62378) (5-FU) and temozolomide (B1682018) (TMZ) in colorectal and glioblastoma cancers, respectively. Detailed experimental data, methodologies, and pathway visualizations are presented to support further research and drug development in this promising area.

Quantitative Analysis of Synergistic Effects

The synergy between cedrol and conventional anticancer drugs has been quantitatively demonstrated through in vitro studies. The Combination Index (CI), a key metric where CI < 1 indicates synergy, has been calculated for various combinations and cell lines.

Table 1: Synergistic Cytotoxicity of Cedrol and 5-Fluorouracil (5-FU) in Colorectal Cancer Cells [1][2]

Cell Line	Drug Combination	Incubation Time	IC50 Values (µM)	Combination Index (CI)
HT-29	Cedrol	48h	138.91	N/A
HT-29	5-FU	48h	-	N/A
HT-29	Cedrol (45, 90, 180 µM) + 5-FU (15.4 µM)	48h	Significantly reduced cell viability compared to single-agent treatment.[1]	0.73 - 0.91[1]
HT-29	5-FU (7.7, 15.4, 30.8 µM) + Cedrol (112 µM)	48h	Significantly reduced cell viability compared to single-agent treatment.[1]	0.73 - 0.91[1]

Table 2: Synergistic Cytotoxicity of Cedrol and Temozolomide (TMZ) in Glioblastoma Cells [3]

Cell Line	Drug Combination	Incubation Time	IC50 Values (µM)	Combination Index (CI)
DBTRG-05MG	Cedrol	48h	93.3 ± 6.8	N/A
RG2	Cedrol	48h	101.5 ± 8.5	N/A
DBTRG-05MG	Cedrol + TMZ	48h	Synergistically inhibited cell growth at various concentrations.	CI values were calculated and indicated synergy.
RG2	Cedrol + TMZ	48h	Synergistically inhibited cell growth at various concentrations.	CI values were calculated and indicated synergy.

Experimental Protocols

Detailed methodologies for the key experiments cited in the assessment of cedrol's synergistic effects are provided below.

Cell Viability (MTT) Assay

This assay is used to assess the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., HT-29, DBTRG-05MG, RG2) are seeded in 96-well plates at a density of 5 x 10³ cells per well and incubated for 24 hours to allow for attachment.

• Drug Treatment: Cells are treated with various concentrations of cedrol, the conventional anticancer drug (5-FU or TMZ), or a combination of both for 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells.

Apoptosis (TUNEL) Assay

The Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay is employed to detect DNA fragmentation, a hallmark of apoptosis.

• Cell Culture and Treatment: Cells are cultured on coverslips in a 6-well plate and treated with cedrol, the conventional anticancer drug, or their combination for 48 hours.

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde for 30 minutes and then permeabilized with 0.1% Triton X-100 in 0.1% sodium citrate (B86180) for 2 minutes on ice.

• TUNEL Reaction: The cells are incubated with the TUNEL reaction mixture, containing terminal deoxynucleotidyl transferase (TdT) and fluorescein-dUTP, for 60 minutes at 37°C in a humidified atmosphere in the dark.

• Staining and Visualization: The cells are washed with PBS and counterstained with DAPI to visualize the nuclei. The coverslips are then mounted on microscope slides, and the apoptotic cells (displaying green fluorescence) are observed and quantified using a fluorescence microscope.

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.

• Protein Extraction: Following treatment, cells are lysed using RIPA buffer containing a protease inhibitor cocktail. The total protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Equal amounts of protein (30-50 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred onto a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies specific to the target proteins (e.g., Bax, Bcl-2, Caspase-3, p-AKT, p-ERK, β-actin).

• Secondary Antibody and Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software and normalized to a loading control like β-actin.

Signaling Pathways and Experimental Workflow

The synergistic effects of cedrol with conventional anticancer drugs are mediated through the modulation of key signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways and the general experimental workflow.

Caption: Synergistic induction of apoptosis by cedrol combinations.

References

• 1. Cedrol restricts the growth of colorectal cancer in vitro and in vivo by inducing cell cycle arrest and caspase-dependent apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Cedrene: A Guide for Laboratory Professionals

Cedrene (B97730), a sesquiterpene found in the essential oil of cedar, requires careful handling and disposal due to its potential health and environmental hazards. This guide provides essential safety and logistical information for the proper disposal of cedrene in a laboratory setting, ensuring the safety of personnel and compliance with regulations.

Hazard and Regulatory Information

Cedrene is classified as a hazardous substance. Adherence to the following guidelines is crucial for safe handling and disposal.

Parameter	Classification & Details
GHS Hazard Statements	H302: Harmful if swallowed.[1] H312: Harmful in contact with skin.[1] H332: Harmful if inhaled.[1] H315: Causes skin irritation.[1][2] H319: Causes serious eye irritation.[1][2] H304: May be fatal if swallowed and enters airways.[3][4] H410: Very toxic to aquatic life with long lasting effects.[1][4][5]
GHS Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1] P273: Avoid release to the environment.[1][2][6] P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2] P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[2][3] P331: Do NOT induce vomiting.[2][3] P391: Collect spillage.[1][2][6] P501: Dispose of contents/container to an approved waste disposal plant or industrial combustion plant.[1][6]
UN Number	3082.[3][5]
Proper Shipping Name	ENVIRONMENTALLY HAZARDOUS SUBSTANCE, LIQUID, N.O.S.[3][5]
Transport Hazard Class	9 (Miscellaneous dangerous substances and articles).[3][5]
Packing Group	III (substance presenting low danger).[3]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol details the necessary steps for the safe and compliant disposal of cedrene waste.

1. Personal Protective Equipment (PPE): Before handling cedrene waste, ensure the following appropriate PPE is worn to prevent skin and eye contact:

• Gloves: Chemical-resistant gloves (e.g., nitrile).[7]

• Eye Protection: Safety glasses with side-shields or chemical goggles.[7]

• Respiratory Protection: In case of inadequate ventilation or the formation of aerosols or mists, use a respirator with a suitable filter for organic gases and vapors.[3]

2. Waste Collection and Storage:

• Collect cedrene waste in a designated, compatible, and properly sealed container to prevent leakage or evaporation.[7]

• The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Cedrene".[7]

• Store the waste container in a well-ventilated area, away from incompatible materials such as strong oxidizing agents.[5]

3. Spill Management: In the event of a spill, follow these procedures:

• Containment: Immediately contain the spillage to prevent it from entering drains or watercourses.[1][5]

• Absorption: Absorb the spill with an inert, non-combustible absorbent material such as dry clay, sand, or diatomaceous earth.[2]

• Collection: Carefully collect the absorbed material and place it into the designated hazardous waste container.[1][2]

• Ventilation: Ensure the affected area is well-ventilated.[1]

• Caution with Absorbents: Rags and absorbent materials soaked with cedrene may be prone to auto-oxidation, which can generate heat and potentially lead to ignition. To mitigate this risk, wet these materials with water before placing them in the final disposal container.[5]

4. Final Disposal:

• Cedrene waste is considered hazardous and must be disposed of accordingly.[3][5]

• Do not dispose of cedrene waste down the drain or in regular laboratory trash.[3][5]

• Arrange for the disposal of the hazardous waste through a licensed and approved waste disposal contractor. The recommended method of disposal is at an industrial combustion plant.[1]

• Completely emptied containers can be recycled, but they should be handled in the same way as the substance itself until properly decontaminated.[1][3]

• All disposal activities must be conducted in accordance with local, state, and federal regulations.[5]

Cedrene Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of cedrene.

Caption: Workflow for the safe disposal of cedrene waste.

References

• 1. chemos.de [chemos.de]
• 2. vigon.com [vigon.com]
• 3. carlroth.com [carlroth.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Cedrene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Cedrene, a common sesquiterpene in cedarwood oil. Adherence to these protocols is crucial for minimizing risks and ensuring a safe research environment.

Essential Safety & Chemical Data

A thorough understanding of Cedrene's properties is the first step toward safe handling. The following table summarizes key quantitative data for alpha-Cedrene, a primary isomer.

Property	Value	Source(s)
Molecular Formula	C₁₅H₂₄	[1][2][3]
Molecular Weight	204.35 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Woody, earthy, slightly sweet	[2]
Boiling Point	261-265 °C	[1][2][4]
Flash Point	~100-104 °C	[1][2]
Density	~0.91 - 0.937 g/cm³ at 20-25 °C	[1][2][4]
Vapor Pressure	0.017 - 0.018 mmHg @ 25 °C	[3][5][6][7]
Solubility	Insoluble in water; Soluble in alcohol and organic solvents.[2][8]
Oral LD50 (rat)	>5 g/kg	[9]
Dermal LD50 (rabbit)	>5 g/kg	[9]
Occupational Exposure Limits	No specific limits established for Cedrene. A TWA of 20 ppm (111 mg/m³) is suggested for Turpentine and selected monoterpenes.[8][10]

Procedural Guidance for Safe Handling

A systematic approach to handling Cedrene is critical. The following step-by-step protocol outlines the necessary procedures from preparation to disposal.

Pre-Handling Preparations

• Risk Assessment : Before commencing any work, conduct a thorough risk assessment specific to the planned experiment, considering the quantity of Cedrene to be used and the nature of the procedure.

• Engineering Controls : Ensure work is performed in a well-ventilated area, preferably within a chemical fume hood, to prevent the accumulation of vapors.[6]

• Personal Protective Equipment (PPE) Inspection : Before entering the laboratory, inspect all required PPE for integrity. Do not use damaged gloves, cracked safety glasses, or torn lab coats.

Handling Protocol

• Donning PPE : Wear the following mandatory PPE:

  • Eye Protection : Safety glasses with side shields or chemical goggles are required.[3][8]

  • Hand Protection : Chemical-resistant gloves (e.g., Nitrile or PVC) are essential.[3][8] Always inspect gloves for tears or punctures before use.

  • Protective Clothing : A lab coat or chemical-resistant apron must be worn to protect against skin contact.[8]

• Chemical Handling :

  • Avoid direct contact with skin and eyes.[8]

  • Do not inhale vapors.[8]

  • Use the smallest quantity of Cedrene necessary for the experiment.

  • Keep containers tightly closed when not in use to prevent evaporation.[6]

• Spill Response :

  • In case of a minor spill, absorb the liquid with an inert material such as sand, vermiculite, or diatomaceous earth.[10]

  • Collect the absorbed material into a designated, sealed container for hazardous waste.[3]

  • For major spills, evacuate the area and follow your institution's emergency procedures.

Post-Handling and Disposal

• Decontamination :

  • Thoroughly wash hands with soap and water after handling Cedrene, even if gloves were worn.[7]

  • Clean all contaminated surfaces and equipment.

• Waste Disposal :

  • Cedrene is classified as an environmentally hazardous substance and is very toxic to aquatic life.[8][11][12][13] Do not dispose of Cedrene down the drain.[14]

  • All Cedrene waste, including contaminated materials, must be collected in a clearly labeled, sealed container for hazardous waste.[3][8]

  • Dispose of the hazardous waste through your institution's designated chemical waste program, following all local, state, and federal regulations.[8][14]

• Storage :

  • Store Cedrene in a cool, dry, and well-ventilated area away from direct sunlight, heat, and ignition sources.[6]

  • Keep containers tightly sealed.[6]

Workflow for Safe Cedrene Handling

The following diagram illustrates the logical workflow for the safe handling of Cedrene, from initial preparation to final disposal.

Caption: A logical workflow for the safe handling of Cedrene.

References

• 1. ScenTree - Alpha-cedrene (CAS N° 469-61-4) [scentree.co]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. flavourandessence.com [flavourandessence.com]
• 4. (-)-ALPHA-CEDRENE | 469-61-4 [chemicalbook.com]
• 5. alpha-cedrene, 469-61-4 [thegoodscentscompany.com]
• 6. echemi.com [echemi.com]
• 7. cedrene, 11028-42-5 [thegoodscentscompany.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. foreverest.net [foreverest.net]
• 10. Introduction - NTP Technical Report on the Toxicity Studies of Cedarwood Oil (Virginia) (CASRN 8000-27-9) Administered Dermally to F344/N Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. consolidated-chemical.com [consolidated-chemical.com]
• 13. sds.metasci.ca [sds.metasci.ca]
• 14. carlroth.com [carlroth.com]